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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 3-[(4-Chloro-3-methylphenyl)methyl]piperidine: Synthesis, Properties, and Therapeutic Potential

Authored by: [Your Name/Gemini], Senior Application Scientist Abstract: The benzylpiperidine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous centrally active therapeutic age...

Author: BenchChem Technical Support Team. Date: March 2026

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: The benzylpiperidine scaffold is a privileged structural motif in medicinal chemistry, forming the core of numerous centrally active therapeutic agents.[1] This technical guide provides a comprehensive analysis of the novel compound 3-[(4-Chloro-3-methylphenyl)methyl]piperidine, a derivative with significant potential for drug discovery. While direct experimental data for this specific molecule is not extensively published, this paper will synthesize information from closely related analogs to project its chemical properties, outline a robust synthetic route, and explore its potential pharmacological applications. This document is intended to serve as a foundational resource for researchers and drug development professionals interested in the therapeutic promise of substituted benzylpiperidines.

Introduction: The Significance of the Benzylpiperidine Scaffold

The benzylpiperidine framework, which combines a basic piperidine ring with an aromatic benzyl group, is a cornerstone in the design of drugs targeting the central nervous system (CNS).[1] The structural and electronic properties of this scaffold allow for interactions with a wide range of biological targets, including opioid receptors, sigma receptors, and monoamine transporters.[1] The amenability of both the piperidine and the phenyl rings to substitution allows for the fine-tuning of a compound's pharmacological profile, influencing its potency, selectivity, and pharmacokinetic properties. The specific substitution pattern of a chloro and a methyl group on the phenyl ring of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine suggests a compound designed to probe specific binding pockets and modulate biological activity in a targeted manner.

Physicochemical Properties and Structural Analysis

PropertyPredicted ValueRationale/Reference
Molecular Formula C13H18ClNBased on chemical structure
Molecular Weight 223.74 g/mol Calculated from the molecular formula
LogP ~3.5-4.0The chloro and methyl groups increase lipophilicity compared to unsubstituted benzylpiperidine.
pKa ~9.0-10.0The piperidine nitrogen is basic and will be protonated at physiological pH.
Solubility Poorly soluble in water, soluble in organic solvents like ethanol, DMSO, and methanol.Typical for similar organic compounds.

Structural Features and Their Implications:

  • Piperidine Ring: The flexible piperidine ring can adopt various conformations, which is crucial for its interaction with diverse biological targets. The nitrogen atom acts as a proton acceptor, contributing to the compound's basicity and allowing for the formation of salts.

  • Benzyl Group: The aromatic ring provides a platform for van der Waals and pi-stacking interactions with protein targets.

  • 4-Chloro and 3-Methyl Substitution: The electronic and steric effects of these substituents are critical. The chlorine atom is an electron-withdrawing group that can influence the acidity of the benzyl protons and participate in halogen bonding. The methyl group is a small, lipophilic, electron-donating group that can enhance binding through hydrophobic interactions and modulate the electronic properties of the phenyl ring.

Below is a diagram illustrating the chemical structure of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine.

Caption: Chemical structure of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine.

Proposed Synthesis Protocol

A plausible and efficient synthetic route for 3-[(4-Chloro-3-methylphenyl)methyl]piperidine can be adapted from established methods for the synthesis of other 3-substituted benzylpiperidines.[2] The proposed two-step synthesis starts with a Grignard reaction followed by a reduction.

Step 1: Grignard Reaction

The first step involves the reaction of 3-cyanopiperidine with 4-chloro-3-methylphenylmagnesium bromide.

  • Reactants: 3-Cyanopiperidine, 4-Chloro-3-methylbromobenzene, Magnesium turnings, and dry THF.

  • Procedure:

    • Prepare the Grignard reagent by adding a solution of 4-chloro-3-methylbromobenzene in dry THF to magnesium turnings under an inert atmosphere (e.g., argon).

    • Cool the Grignard reagent to 0 °C and add a solution of 3-cyanopiperidine in dry THF dropwise.

    • Allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

    • Extract the product with an organic solvent such as ethyl acetate.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude intermediate, (4-chloro-3-methylphenyl)(piperidin-3-yl)methanone.

Step 2: Wolff-Kishner Reduction

The second step is the reduction of the ketone intermediate to the final product.

  • Reactants: (4-chloro-3-methylphenyl)(piperidin-3-yl)methanone, Hydrazine hydrate, Potassium hydroxide, and a high-boiling solvent like diethylene glycol.

  • Procedure:

    • To a solution of the ketone intermediate in diethylene glycol, add hydrazine hydrate and potassium hydroxide.

    • Heat the reaction mixture to reflux (around 180-200 °C) for 4-6 hours, allowing water and excess hydrazine to distill off.

    • Cool the reaction mixture and add water.

    • Extract the product with an organic solvent such as dichloromethane.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel to obtain 3-[(4-Chloro-3-methylphenyl)methyl]piperidine.

The following diagram illustrates the proposed synthetic workflow.

G start Start Materials: - 3-Cyanopiperidine - 4-Chloro-3-methylbromobenzene - Mg, THF grignard Step 1: Grignard Reaction - Formation of Grignard reagent - Nucleophilic addition to nitrile start->grignard intermediate Intermediate: (4-chloro-3-methylphenyl)(piperidin-3-yl)methanone grignard->intermediate reduction Step 2: Wolff-Kishner Reduction - Hydrazine hydrate, KOH - High temperature intermediate->reduction product Final Product: 3-[(4-Chloro-3-methylphenyl)methyl]piperidine reduction->product purification Purification - Column Chromatography product->purification G compound 3-[(4-Chloro-3-methylphenyl)methyl]piperidine receptor Target Receptor (e.g., GPCR, Kinase) compound->receptor Inhibition/Modulation pathway Downstream Signaling Pathway (e.g., PI3K/Akt, MAPK) receptor->pathway Signal Transduction proliferation Cell Proliferation & Survival pathway->proliferation Promotes apoptosis Apoptosis pathway->apoptosis Inhibits

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Exploratory

The 3-Benzylpiperidine Scaffold: A Versatile Privileged Structure in Central Nervous System Drug Discovery

Abstract: The 3-benzylpiperidine moiety has emerged as a "privileged scaffold" in medicinal chemistry, demonstrating a remarkable capacity to interact with a diverse array of biological targets within the central nervous...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: The 3-benzylpiperidine moiety has emerged as a "privileged scaffold" in medicinal chemistry, demonstrating a remarkable capacity to interact with a diverse array of biological targets within the central nervous system (CNS). This technical guide provides an in-depth exploration of 3-benzylpiperidine derivatives in CNS drug discovery, tailored for researchers, scientists, and drug development professionals. We will delve into the synthetic strategies for accessing this versatile core, dissect the intricate pharmacology and mechanisms of action at key CNS targets, and elucidate the critical structure-activity relationships that govern potency and selectivity. Furthermore, this guide will explore the burgeoning therapeutic potential of these compounds in a range of neurological and psychiatric disorders, supported by a review of preclinical and clinical evaluation workflows.

Introduction: The Ascendancy of the 3-Benzylpiperidine Moiety in Neurotherapeutics

The quest for novel and effective treatments for CNS disorders is a paramount challenge in modern medicine. The complexity of the brain, with its intricate network of neurotransmitters, receptors, and signaling pathways, necessitates the development of highly specific and potent therapeutic agents. In this context, the concept of "privileged scaffolds" has gained significant traction. These are molecular frameworks that are capable of binding to multiple, often unrelated, biological targets, thereby serving as a rich source of inspiration for the design of new drugs. The 3-benzylpiperidine scaffold is a prime example of such a privileged structure.[1]

The Concept of "Privileged Scaffolds" in Medicinal Chemistry

A privileged scaffold is a molecular core that is repeatedly found in bioactive compounds. The inherent conformational flexibility and the strategic placement of functional groups in the 3-benzylpiperidine moiety allow it to adopt different orientations and engage in a variety of non-covalent interactions with diverse protein targets. This inherent promiscuity, when appropriately harnessed, can be a powerful tool in drug discovery, enabling the rapid generation of libraries of compounds with a high probability of biological activity.

Physicochemical Properties and Structural Features of 3-Benzylpiperidine

The 3-benzylpiperidine core consists of a saturated six-membered nitrogen-containing ring (piperidine) with a benzyl group attached to the third carbon atom. The basic nitrogen atom of the piperidine ring is typically protonated at physiological pH, allowing for ionic interactions with acidic residues in protein binding pockets. The benzyl group provides a hydrophobic region that can engage in van der Waals and π-π stacking interactions. The linkage at the 3-position provides a distinct spatial arrangement of these features compared to its 2- and 4-substituted counterparts, often leading to unique pharmacological profiles.

Historical Perspective and Evolution of 3-Benzylpiperidine Derivatives in CNS Drug Discovery

The journey of 3-benzylpiperidine derivatives in CNS drug discovery has been marked by a series of key discoveries that have expanded their therapeutic potential. Initially explored for their interactions with classical neurotransmitter systems, subsequent research has revealed their high affinity for a range of other important CNS targets. Notably, their potent and often selective modulation of the sigma-1 (σ1) receptor and cholinesterases has positioned them as promising candidates for the treatment of neurodegenerative diseases, psychiatric disorders, and neuropathic pain.[1][2][3]

Synthetic Strategies for 3-Benzylpiperidine Derivatives

The efficient and versatile synthesis of 3-benzylpiperidine derivatives is crucial for exploring their structure-activity relationships and developing new drug candidates. Several synthetic methodologies have been developed to access this important scaffold, each with its own advantages and limitations.

Retrosynthetic Analysis of the 3-Benzylpiperidine Core

A common retrosynthetic approach for 3-benzylpiperidine involves disconnecting the benzyl group, leading to a piperidine or pyridine precursor. Alternatively, disconnections within the piperidine ring can lead to acyclic precursors. The choice of synthetic strategy often depends on the desired substitution pattern and the availability of starting materials.

Key Synthetic Methodologies

One of the most straightforward methods for the synthesis of N-substituted 3-benzylpiperidines involves the reductive amination of a 3-benzylpiperidine core with an appropriate aldehyde or ketone. This method is particularly useful for generating libraries of analogs with diverse N-substituents.

A convenient and widely used method for preparing the 3-benzylpiperidine core involves the addition of a substituted phenylmagnesium bromide (a Grignard reagent) to pyridine-3-carboxaldehyde.[4] This is followed by a one-pot deoxygenation and saturation of the pyridine ring, often using a palladium catalyst.[4] This approach allows for the introduction of a wide variety of substituents on the benzyl ring.

Step-by-Step Laboratory Protocol: A Representative Synthesis of a 3-Substituted Benzylpiperidine

The following protocol describes a general procedure for the synthesis of 3-(substituted benzyl)piperidines, adapted from a published method.[4]

Step 1: Grignard Reaction

  • To a solution of pyridine-3-carboxaldehyde in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon or nitrogen), add a solution of the desired substituted phenylmagnesium bromide in THF dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by thin-layer chromatography (TLC).

  • Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent such as ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude intermediate alcohol.

Step 2: Deoxygenation and Heteroaromatic Ring Saturation

  • Dissolve the crude intermediate from Step 1 in a suitable solvent such as methanol.

  • Add a palladium catalyst (e.g., 10% Pd/C) to the solution.

  • Hydrogenate the mixture in a high-pressure reactor under a hydrogen atmosphere (typically 50-100 psi) at room temperature or slightly elevated temperature.

  • Monitor the reaction by TLC or gas chromatography until the starting material is consumed.

  • Filter the reaction mixture through a pad of celite to remove the catalyst and concentrate the filtrate under reduced pressure to yield the crude 3-(substituted benzyl)piperidine.

Purification and Characterization Techniques

The crude product is typically purified by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of dichloromethane and methanol). The purity and identity of the final compound are confirmed by analytical techniques such as:

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the molecule.

  • Mass Spectrometry (MS): To determine the molecular weight of the compound.

Key Pharmacological Targets and Mechanisms of Action in the CNS

The therapeutic potential of 3-benzylpiperidine derivatives stems from their ability to interact with a variety of key targets in the CNS. Understanding these interactions and the downstream signaling pathways they modulate is essential for rational drug design.

The Sigma-1 (σ1) Receptor: A Key Modulatory Hub

A significant number of 3-benzylpiperidine derivatives exhibit high affinity for sigma receptors, with many showing a preference for the σ1 subtype.[1] The σ1 receptor is a unique intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface and is involved in the modulation of various neurotransmitter systems and cellular signaling pathways.[1]

The σ1 receptor plays a crucial role in maintaining cellular homeostasis and protecting against cellular stress. It is involved in the regulation of calcium signaling, ion channel function, and the unfolded protein response. By acting as a molecular chaperone, the σ1 receptor can modulate the activity of a variety of client proteins, thereby influencing neuronal survival and plasticity.

The 3-benzylpiperidine scaffold provides a privileged framework for interaction with the σ1 receptor.[1] The general pharmacophore for σ1 receptor binding by these derivatives consists of a central protonated amine (the piperidine nitrogen) flanked by two hydrophobic domains.[1] One hydrophobic site accommodates the benzyl group, while the other interacts with substituents on the piperidine ring or the nitrogen atom.[1]

The binding of 3-benzylpiperidine derivatives to the σ1 receptor can trigger a cascade of downstream signaling events that are relevant to their therapeutic effects.

sigma1_pathway ligand 3-Benzylpiperidine Derivative sigma1 σ1 Receptor ligand->sigma1 Binds to ip3r IP3 Receptor sigma1->ip3r Modulates ion_channels Ion Channels (e.g., K⁺, Ca²⁺) sigma1->ion_channels Modulates nmdar NMDA Receptor sigma1->nmdar Modulates ca_release Ca²⁺ Release ip3r->ca_release neuroprotection Neuroprotection ca_release->neuroprotection neurotrans Neurotransmitter Release ion_channels->neurotrans neuronal_excit Neuronal Excitability neurotrans->neuronal_excit nmdar->neuronal_excit neuronal_excit->neuroprotection

Caption: Signaling pathways modulated by σ1 receptor ligands.

Cholinesterases: Targeting Cognitive Decline in Neurodegenerative Disorders

Acetylcholinesterase inhibitors (AChEIs) are the primary pharmacotherapy for Alzheimer's disease (AD).[5] N-benzylpiperidine derivatives have emerged as a promising class of AChEIs, with some showing comparable or even superior activity to marketed drugs.[6]

In a healthy brain, acetylcholine (ACh) is a neurotransmitter crucial for learning and memory. AChE and BuChE are enzymes that break down ACh in the synaptic cleft. In AD, there is a decline in ACh levels, and inhibiting these enzymes can increase the concentration of ACh, thereby improving cognitive function.

Many 3-benzylpiperidine derivatives are designed as analogs of donepezil, a well-known AChEI.[5][7] These compounds typically bind to the active site of AChE, preventing the breakdown of acetylcholine.

ache_inhibition cluster_0 Normal Function cluster_1 Inhibition ach Acetylcholine ache Acetylcholinesterase (AChE) ach->ache Substrate ache->ach Hydrolysis Blocked choline_acetate Choline + Acetate ache->choline_acetate Hydrolysis inhibitor 3-Benzylpiperidine Derivative inhibitor->ache Binds to Active Site

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Foundational

The Pharmacological Landscape of 3-Substituted Piperidine Analogs: From Scaffold Design to Target Modulation

Executive Summary In the realm of medicinal chemistry, the piperidine ring is an undeniably privileged scaffold. However, as drug discovery pivots toward highly selective modulators of complex signaling networks, the spe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of medicinal chemistry, the piperidine ring is an undeniably privileged scaffold. However, as drug discovery pivots toward highly selective modulators of complex signaling networks, the specific regiochemistry of substitution becomes paramount. As a Senior Application Scientist, I have observed firsthand that shifting a functional group from the 4-position to the 3-position on a piperidine ring fundamentally alters its spatial trajectory. This angular projection (approximately 109.5° relative to the nitrogen lone pair in the chair conformation) allows 3-substituted piperidines to access ancillary hydrophobic pockets and hinge regions that linear 4-substituted analogs simply cannot reach.

This technical whitepaper provides an in-depth analysis of the pharmacology of 3-substituted piperidine analogs, detailing their mechanistic roles across oncology, neurodegeneration, and inflammation, supported by validated experimental protocols for their evaluation.

Target Classes and Pharmacological Profiles

Kinase Inhibition in Oncology (PI3K/Akt/mTOR Pathway)

The dysregulation of the Phosphatidylinositol 3-kinase (PI3K) pathway is a hallmark of numerous malignancies. Recent structure-activity relationship (SAR) studies have demonstrated that 4-(piperid-3-yl)amino substituted 6-pyridylquinazolines act as highly potent PI3Kδ inhibitors[1].

  • Mechanistic Causality: The 3-amino substitution on the piperidine ring acts as a critical hydrogen bond donor/acceptor to the hinge region of the kinase. Simultaneously, the saturated piperidine ring occupies the ribose-binding pocket of ATP. This specific geometry provides exceptional selectivity over other lipid and protein kinases, effectively shutting down the downstream phosphorylation of Akt and mTOR, thereby inducing apoptosis in cancer cell lines[1].

Neurodegenerative Targets (MAO-B & AChE)

Multi-target directed ligands (MTDLs) are gaining traction for neurodegenerative diseases like Alzheimer's and Parkinson's. Incorporating a 3-substituted piperidine into a coumarin scaffold has yielded highly potent Monoamine Oxidase B (MAO-B) inhibitors. For instance, 4-(methanesulfonyl)anilido coumarin derivatives bearing a 3-substituted piperidine linker achieved an IC50 of 1.4 nM against MAO-B[2].

  • Mechanistic Causality: The 3-substitution perfectly positions the basic piperidine nitrogen to interact electrostatically with the FAD cofactor region, while the coumarin core

    
    -stacks with aromatic residues (e.g., Tyr326) in the MAO-B entrance cavity. Regioisomeric 4-substituted analogs showed significantly weaker binding due to steric clashes in the narrow substrate channel[2].
    
Anti-Inflammatory Targets (Soluble Epoxide Hydrolase)

Soluble epoxide hydrolase (sEH) is a primary therapeutic target for cardiovascular and inflammatory diseases. In the structure-directed discovery of sEH inhibitors, 3-substituted piperidines paired with short-chain small molecular amines consistently outperformed their 4-substituted counterparts[3].

  • Mechanistic Causality: The active site of sEH features an L-shaped hydrophobic pocket. The angular geometry of the 3-substituted piperidine in its equatorial chair conformation perfectly mimics the natural epoxy-fatty acid substrates, maximizing van der Waals interactions and increasing target residence time[3].

CNS and Anticonvulsant Activity

The 3-position is also critical for modulating neurotransmitter reuptake. Nipecotic acid (piperidine-3-carboxylic acid) is a foundational GABA uptake inhibitor. By converting the carboxylic acid of nipecotic acid into 1,3,4-oxadiazole derivatives, researchers have developed highly lipophilic, blood-brain barrier (BBB) penetrant anticonvulsant agents[4]. Furthermore, enantioselective synthesis of 3-substituted piperidines has been pivotal in producing Preclamol, a clinically relevant dopaminergic autoreceptor agonist used in schizophrenia and Parkinson's research[5].

Quantitative Pharmacological Data

To provide a clear comparative overview of their potency, the following table summarizes the in vitro pharmacological efficacy of key 3-substituted piperidine analogs across different therapeutic targets.

Compound Class / DerivativePrimary TargetTherapeutic IndicationRepresentative Potency (IC50 / Ki)Reference
4-(Piperid-3-yl)amino quinazolines PI3KδOncology (e.g., Melanoma, Lymphoma)Low nM range (Cell Proliferation)[1]
3-Substituted Coumarin Derivatives MAO-BNeurodegenerative DiseasesIC50 = 1.4 nM[2]
3-Substituted Small-Molecule Amines Soluble Epoxide Hydrolase (sEH)Inflammatory DiseasesSuperior to 4-substituted analogs[3]
1,3,4-Oxadiazole Piperidines GABA Reuptake TransporterEpilepsy / SeizuresHigh in vivo efficacy[4]
Preclamol Dopamine AutoreceptorParkinson's / SchizophreniaClinically Validated[5]

Mechanistic Workflows & Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes the underlying biochemical rationale to guide assay optimization.

Protocol A: In Vitro Pharmacological Evaluation of PI3Kδ Inhibition (ADP-Glo™ Assay)

This protocol quantifies the IC50 of 3-substituted piperidine analogs against PI3Kδ.

  • Self-Validating Mechanism: The assay mandates the inclusion of a pan-PI3K inhibitor (e.g., Wortmannin) as a positive control and a vehicle (DMSO) as a negative control. A calculated Z'-factor

    
     is required to validate assay robustness before data extraction.
    

Step-by-Step Methodology:

  • Kinase Buffer Preparation: Prepare a buffer containing 50 mM HEPES (pH 7.5), 3 mM MgCl2, 1 mM EGTA, 100 mM NaCl, and 0.03% CHAPS.

    • Causality: CHAPS is critical here; it prevents the highly lipophilic 3-substituted piperidines from non-specifically binding to the polystyrene microplate walls, preventing artificially inflated IC50 values.

  • Compound Dilution: Perform serial 3-fold dilutions of the piperidine analog in 100% DMSO. Dilute the intermediate plate 1:100 into the kinase buffer to achieve a final DMSO concentration of 1%.

  • Enzyme-Inhibitor Pre-Incubation: Add 10 µL of recombinant PI3Kδ enzyme and PIP2 substrate to a 384-well plate. Add 5 µL of the diluted compound. Incubate for 15 minutes at room temperature.

    • Causality: Pre-incubation allows the piperidine analog to thermodynamically equilibrate within the ATP-binding pocket before the high-affinity natural substrate (ATP) is introduced.

  • Reaction Initiation: Initiate the kinase reaction by adding 5 µL of 10 µM ultra-pure ATP. Incubate for 60 minutes.

  • Detection & Readout: Add 20 µL of ADP-Glo™ Reagent to terminate the reaction and deplete unreacted ATP (40 min incubation). Follow with 40 µL of Kinase Detection Reagent to convert the generated ADP to luminescence. Read on a multi-mode microplate reader.

  • Data Analysis: Calculate the IC50 using a 4-parameter logistic non-linear regression model.

Protocol B: High-Throughput MAO-B Fluorometric Assay

This protocol evaluates coumarin-linked 3-substituted piperidines for MAO-B inhibition.

  • Self-Validating Mechanism: Safinamide is used as a reference standard. A Resorufin standard curve must be generated in parallel to normalize relative fluorescence units (RFU) to absolute product concentration.

Step-by-Step Methodology:

  • Buffer & Enzyme Prep: Prepare 0.1 M potassium phosphate buffer (pH 7.4). Dilute recombinant human MAO-B to a working concentration of 5 µg/mL.

  • Compound Incubation: Combine 10 µL of the piperidine compound with 40 µL of the enzyme solution in a black 96-well plate. Incubate for 30 minutes at 37°C.

  • Reaction Initiation: Add 50 µL of a reaction mixture containing Amplex Red (probe), horseradish peroxidase (HRP), and benzylamine (substrate).

    • Causality: MAO-B oxidizes benzylamine, producing

      
      . HRP utilizes this 
      
      
      
      to oxidize Amplex Red into the highly fluorescent resorufin.
  • Kinetic Readout: Measure fluorescence kinetically (Ex 530 nm / Em 590 nm) every 5 minutes for 1 hour to ensure the reaction remains in the linear phase (steady-state kinetics).

  • Analysis: Calculate the initial velocity (

    
    ) from the linear portion of the curve to determine the 
    
    
    
    via a Dixon plot.

Signaling Pathway Visualization

The following diagram illustrates the canonical PI3K/Akt/mTOR signaling pathway and highlights the specific point of pharmacological intervention for 3-substituted piperidine derivatives in oncology[1].

Pathway Ligand Growth Factor RTK Receptor Tyrosine Kinase Ligand->RTK Activates PI3K PI3K (Phosphoinositide 3-kinase) RTK->PI3K Recruits PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 Inhibitor 3-Substituted Piperidine Inhibitor->PI3K Competitive Inhibition Apoptosis Apoptosis Inhibitor->Apoptosis Induces PIP2 PIP2 PIP2->PIP3 Akt Akt (PKB) PIP3->Akt Activates mTOR mTORC1 Akt->mTOR Activates Proliferation Cell Survival & Proliferation mTOR->Proliferation Promotes

Mechanism of PI3K/Akt/mTOR pathway inhibition by 3-substituted piperidines.

Conclusion

The 3-substituted piperidine is far more than a simple structural variation; it is a precision-engineered vector that allows medicinal chemists to probe deep, narrow, or angular binding pockets across a vast array of therapeutic targets. From halting the PI3K/Akt/mTOR cascade in oncology to modulating neurotransmitter reuptake in the CNS, mastering the synthesis and pharmacological evaluation of this scaffold is a critical competency for modern drug discovery.

References

  • PMC / NIH. "Structure-directed discovery of potent soluble epoxide hydrolase inhibitors for the treatment of inflammatory diseases." URL:[Link]

  • Arabian Journal of Chemistry. "Synthesis and pharmacological evaluation of 3-[5-(aryl-[1,3,4]oxadiazole-2-yl]-piperidine derivatives as anticonvulsant and antidepressant agents." URL: [Link]

  • Chemical Communications (RSC Publishing). "Enantioselective synthesis of 2-substituted and 3-substituted piperidines through a bromoaminocyclization process." URL: [Link]

  • PMC / NIH. "Coumarin: A Natural, Privileged and Versatile Scaffold for Bioactive Compounds." URL: [Link]

Sources

Exploratory

The Privileged Benzylpiperidine Scaffold: A Comprehensive Structure-Activity Relationship (SAR) Guide for CNS Drug Discovery

Executive Summary In medicinal chemistry, the concept of a "privileged scaffold" refers to a core molecular framework capable of providing high-affinity ligands for diverse biological targets. The benzylpiperidine moiety...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In medicinal chemistry, the concept of a "privileged scaffold" refers to a core molecular framework capable of providing high-affinity ligands for diverse biological targets. The benzylpiperidine moiety stands as one of the most versatile and historically significant privileged structures in central nervous system (CNS) drug discovery[1].

As a Senior Application Scientist, I have structured this technical guide to move beyond mere structural descriptions. We will dissect the causality behind the structure-activity relationships (SAR) of benzylpiperidines across three critical CNS targets: Acetylcholinesterase (AChE), Sigma (


) receptors, and Monoamine Transporters (MATs). Furthermore, we will establish self-validating experimental protocols to ensure that your in vitro profiling yields robust, reproducible data.

The Benzylpiperidine Pharmacophore: A Structural Overview

The inherent versatility of the benzylpiperidine scaffold stems from its modularity. It presents a basic, protonatable nitrogen center flanked by highly tunable hydrophobic domains. At physiological pH (~7.4), the piperidine nitrogen is predominantly ionized, allowing it to serve as a critical anchor via cation-


 or ionic interactions within target binding pockets[1].

Pharmacophore A Hydrophobic Domain 1 (Benzyl Ring) B Basic Center (Piperidine Nitrogen) A->B N-Alkyl Linker C Hydrophobic Domain 2 (C4 Substituents) B->C C4 Position

Core benzylpiperidine pharmacophore showing key interaction domains.

SAR Domain 1: Acetylcholinesterase (AChE) Inhibition

The most clinically validated application of the benzylpiperidine scaffold is in the treatment of Alzheimer's Disease (AD), epitomized by the drug Donepezil[2].

Mechanistic Causality in AChE Binding

The AChE active site is a narrow gorge approximately 20 Å deep. It features two primary binding sites: the Peripheral Anionic Site (PAS) at the gorge entrance (comprising Trp286 and Tyr72) and the Catalytic Active Site (CAS) at the base (comprising the catalytic triad and aromatic residues Trp86 and Phe330)[3].

The SAR of donepezil analogs is driven by a dual-site binding mechanism . The N-benzylpiperidine moiety penetrates deep into the gorge. The protonated piperidine nitrogen is non-negotiable; it forms a strong cation-


 interaction  with the electron-rich indole ring of Trp86 and the phenyl ring of Phe330 in the CAS[3]. Meanwhile, the indanone moiety (or equivalent bulky hydrophobic group) interacts with the PAS via 

stacking[4]. Altering the linker length between the piperidine ring and the PAS-binding moiety directly dictates whether the molecule can span this 20 Å distance effectively[5].

AChE_Binding cluster_AChE Acetylcholinesterase (AChE) Gorge PAS Peripheral Anionic Site (PAS) Trp286, Tyr72 CAS Catalytic Active Site (CAS) Trp86, Phe330 Ligand_Indanone Indanone Moiety Ligand_Indanone->PAS π-π Stacking Ligand_BP N-Benzylpiperidine Ligand_Indanone->Ligand_BP Alkyl Linker Ligand_BP->CAS Cation-π Interaction

Dual-site binding model of donepezil within the AChE active site gorge.

Quantitative SAR Data for AChE Inhibitors

Modifications to the benzyl ring (e.g., halogenation) or the piperidine nitrogen (e.g., conversion to a pyridinium salt) significantly impact target selectivity (AChE vs. Butyrylcholinesterase, BuChE)[5].

Compound Class / ModificationAChE IC50 (nM)BuChE IC50 (nM)Selectivity (AChE/BuChE)
Donepezil (Standard) 22>5000>227
N-benzylpyridinium analog 38>1000>26
Claulansine-Donepezil Hybrid 1630>10000>6
Self-Validating Protocol: Ellman’s Assay for AChE Kinetics

To evaluate novel benzylpiperidines, the modified Ellman’s method is the gold standard. This protocol is designed as a self-validating system by incorporating real-time kinetic tracking and internal blanks.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 8.0). Dissolve the chromogen 5,5′-dithiobis(2-nitrobenzoic acid) (DTNB) to 0.3 mM and the substrate acetylthiocholine iodide (ATC) to 0.5 mM in the buffer.

  • Enzyme Preparation: Dilute human recombinant AChE or Electrophorus electricus AChE to a working concentration of 0.03 U/mL.

  • Inhibitor Incubation: In a 96-well microplate, add 50 µL of buffer, 20 µL of the test benzylpiperidine (varying concentrations), and 20 µL of AChE. Incubate at 25°C for 15 minutes. Causality: Pre-incubation is critical to allow the inhibitor to reach binding equilibrium within the deep CAS gorge before the substrate is introduced.

  • Reaction Initiation: Add 10 µL of DTNB and 10 µL of ATC to initiate the reaction.

  • Kinetic Readout: Immediately monitor absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

  • Validation Check: Why DTNB? DTNB reacts stoichiometrically with the thiocholine released by ATC hydrolysis to form the yellow 5-thio-2-nitrobenzoate anion. You must include a "Blank" well (Buffer + DTNB + ATC, no enzyme) to subtract the background non-enzymatic hydrolysis of ATC, ensuring the delta-absorbance strictly represents enzyme activity.

SAR Domain 2: Sigma-1 ( ) Receptor Modulation

Beyond cholinesterases, benzylpiperidines are potent modulators of the


 receptor, a unique ligand-regulated chaperone protein located at the mitochondria-associated endoplasmic reticulum membrane (MAM)[6][7].
Mechanistic Causality in Binding

The general pharmacophore for


 receptor binding requires a central protonated amine flanked by two distinct hydrophobic domains[1]. The N-aralkyl substitution on the piperidine nitrogen is the most critical determinant of affinity. Extending the distance between the basic nitrogen and the aromatic ring (e.g., moving from N-benzyl to N-phenethyl) often dramatically increases 

affinity by perfectly aligning the aromatic ring with the secondary hydrophobic pocket of the receptor[1][8].
Quantitative SAR Data for Sigma Receptors

Achieving selectivity over the


 receptor (TMEM97) is a primary goal in optimizing benzylpiperidines for neuroprotective applications[6].
Compound / Modification

Ki (nM)

Ki (nM)
Selectivity (

/

)
Haloperidol (Reference) 1.832.017.7
4-benzylpiperidine derivative 3.630.98.5
N-phenethylpiperidine analog 0.5150.0300.0
Self-Validating Protocol: Radioligand Binding Assay for
  • Membrane Preparation: Homogenize guinea pig brain (rich in

    
     receptors) in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g and resuspend the pellet.
    
  • Radioligand Selection: Use

    
    -pentazocine (2 nM) as the radioligand. Causality:
    
    
    
    -pentazocine is highly selective for
    
    
    over
    
    
    , preventing cross-contamination of the binding signal.
  • Incubation: Combine 100 µL of membrane suspension, 50 µL of radioligand, and 50 µL of the test benzylpiperidine. Incubate at 37°C for 120 minutes to reach equilibrium.

  • Non-Specific Binding (NSB) Validation: To make this a self-validating system, parallel wells MUST contain 10 µM of unlabeled haloperidol. Haloperidol saturates all

    
     sites. Any radioactivity detected in these wells is NSB (binding to lipids/plastic). True specific binding = Total Binding - NSB.
    
  • Filtration & Counting: Terminate the reaction by rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (to reduce non-specific filter binding). Wash thrice with ice-cold buffer, add scintillation cocktail, and quantify via liquid scintillation counting.

SAR Domain 3: Monoamine Transporter (DAT/SERT) Inhibition

Benzylpiperidines also serve as high-affinity inhibitors of the Dopamine Transporter (DAT) and Serotonin Transporter (SERT). The classic lead compound in this space is GBR 12909 (1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine), from which numerous benzylpiperidine analogs have been derived[9][10].

Mechanistic Causality in Transporter Selectivity

In 4-[2-(diphenylmethoxy)ethyl]-1-benzylpiperidine derivatives, the benzhydryl ether oxygen acts as a hydrogen bond acceptor. Replacing this O-atom with an N-atom, or altering its position, fundamentally shifts the electronic landscape and conformational flexibility of the molecule[9][11]. Furthermore, introducing a powerful electron-withdrawing group (like a cyano group) on the N-benzyl ring drastically enhances DAT selectivity by altering the basicity of the piperidine nitrogen and strengthening the dipole interaction within the DAT central binding site[9].

Quantitative SAR Data for Monoamine Transporters
Compound / ModificationDAT IC50 (nM)SERT IC50 (nM)NET IC50 (nM)
GBR 12909 (Standard) 14.0110.0>1000
N-cyano-benzyl analog 3.72275.0>5000
N-atom relocated analog 19.7137.01111.0

Rational Drug Design Workflow

To systematically harness the benzylpiperidine scaffold, drug development professionals should adhere to a strict hit-to-lead optimization pipeline.

Workflow Hit Scaffold Selection SAR SAR Optimization Hit->SAR InVitro In Vitro Profiling SAR->InVitro InVivo In Vivo Validation InVitro->InVivo

Standard hit-to-lead optimization workflow for benzylpiperidine derivatives.

Conclusion

The benzylpiperidine scaffold is not merely a structural placeholder; it is a dynamic, multi-faceted pharmacophore. By understanding the precise causality of its interactions—whether it is the cation-


 anchoring in the AChE CAS, the hydrophobic domain alignment in the 

chaperone, or the electronic tuning required for DAT selectivity—researchers can rationally design highly selective, potent CNS therapeutics.

References

  • The Pharmacological Landscape of Benzylpiperidines: A Technical Guide for Drug Discovery. Benchchem. 1

  • Structure-activity relationship studies of 4-[2-(diphenylmethoxy)ethyl]-1-benzylpiperidine derivatives and their N-analogues: evaluation of O-and N-analogues and their binding to monoamine transporters. PubMed. 9

  • Recent developments in the design and synthesis of benzylpyridinium salts: Mimicking donepezil hydrochloride in the treatment of Alzheimer's disease. Frontiers. 5

  • A Comprehensive Review of Cholinesterase Modeling and Simulation. PMC. 3

  • Recent Advances in the Development of Sigma Receptor (Radio)Ligands and Their Application in Tumors. ACS Pharmacology & Translational Science. 6

Sources

Foundational

Technical Analysis: Monoamine Reuptake Inhibitor Potential of Chlorobenzyl Piperidines

Executive Summary The therapeutic landscape for Major Depressive Disorder (MDD) and neuropathic pain is shifting from selective serotonin reuptake inhibitors (SSRIs) toward Triple Reuptake Inhibitors (TRIs) . TRIs simult...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The therapeutic landscape for Major Depressive Disorder (MDD) and neuropathic pain is shifting from selective serotonin reuptake inhibitors (SSRIs) toward Triple Reuptake Inhibitors (TRIs) . TRIs simultaneously block the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters, offering a broader efficacy profile and reduced latency in onset.

Chlorobenzyl piperidines represent a privileged scaffold in this domain. Unlike simple benzylpiperidines, which often act as monoamine releasing agents (similar to amphetamines), specific structural modifications—particularly the introduction of chlorine substituents on the benzyl ring and the functionalization of the piperidine core (e.g., carboxamides, tetrazoles)—can "switch" the pharmacology toward potent reuptake inhibition .

This guide provides a technical roadmap for researchers to explore this scaffold, focusing on the Structure-Activity Relationship (SAR) governing the "chlorine effect," synthetic pathways for lead compounds, and rigorous pharmacological validation.

Chemical Basis & Structure-Activity Relationship (SAR)[1][2]

The core pharmacophore consists of a piperidine ring linked to a chlorobenzene moiety. The biological activity is critically dependent on three vectors: the Linker Topology (N-benzyl vs. 4-benzyl), the Chlorine Position (ortho/meta/para), and the Piperidine Functionalization .

The "Switch": Releaser vs. Inhibitor
  • 4-Benzylpiperidine (Core): Historically known as a monoamine releasing agent.[1]

  • 4-Benzylpiperidine Carboxamides/Tetrazoles: The addition of a polar group (amide or tetrazole) at the 4-position, combined with a chlorobenzyl moiety, sterically occludes the transporter substrate site, converting the molecule into a high-affinity inhibitor .

The Chlorine Effect (SAR)
  • 2-Chloro (Ortho): Enhances metabolic stability against CYP450 hydroxylation and often increases NET selectivity due to steric twisting of the biphenyl-like orientation.

  • 4-Chloro (Para): Typically drives SERT affinity. Analogs with 4-Cl substitutions often mimic the pharmacophore of sertraline or indatraline.

  • 3,4-Dichloro: Maximizes DAT affinity, pushing the profile toward a psychostimulant-like activity (resembling dichlorophenyl analogs of methylphenidate).

Visualization: SAR Optimization Logic

SAR_Logic Core 4-Benzylpiperidine Scaffold Mod1 Linker Modification (2-C vs 3-C chain) Core->Mod1 Mod2 Aromatic Substitution (Chlorine Position) Core->Mod2 Mod3 Core Functionalization (Carboxamide/Tetrazole) Core->Mod3 Result1 Selectivity Shift (DAT vs SERT) Mod1->Result1 Linker length controls DAT/SERT ratio Result2 Affinity Modulation (Potency) Mod2->Result2 2-Cl: NET/Metabolic Stability 4-Cl: SERT Affinity Result3 Mode Switching (Releaser -> Inhibitor) Mod3->Result3 Steric bulk prevents translocation

Figure 1: Structural optimization logic for converting the benzylpiperidine scaffold into a Triple Reuptake Inhibitor.

Experimental Synthesis Protocol

The following protocol outlines the synthesis of a representative lead candidate: N-(2-chlorobenzyl)piperidine-4-carboxamide . This route ensures high yield and allows for late-stage diversification of the benzyl group.

Reagents & Conditions
  • Starting Material: Isonipecotamide (Piperidine-4-carboxamide).

  • Electrophile: 2-Chlorobenzyl bromide.[2]

  • Base: Potassium Carbonate (

    
    ).
    
  • Solvent: Acetonitrile (ACN) or DMF.

Step-by-Step Methodology
  • Preparation: Dissolve isonipecotamide (1.0 eq) in anhydrous Acetonitrile (0.1 M concentration).

  • Activation: Add anhydrous

    
     (3.0 eq) to the solution. Stir at room temperature for 15 minutes to activate the secondary amine.
    
  • Alkylation: Dropwise add 2-chlorobenzyl bromide (1.1 eq) dissolved in a minimal amount of ACN.

    • Critical Control: Maintain temperature at 0°C during addition to prevent over-alkylation or quaternary salt formation.

  • Reflux: Warm to room temperature and then reflux at 80°C for 4–6 hours. Monitor reaction progress via TLC (Mobile phase: DCM/MeOH 9:1).

  • Workup: Filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

  • Purification: Dissolve residue in EtOAc, wash with water and brine. Dry over

    
    . Purify via flash column chromatography (Silica gel, gradient 0-5% MeOH in DCM).
    
  • Salt Formation: Dissolve the free base in diethyl ether and treat with 1M HCl in ether to precipitate the hydrochloride salt for biological testing.

Visualization: Synthetic Workflow

Synthesis_Flow Start Start: Isonipecotamide Step1 1. Activation (K2CO3, ACN, 15 min) Start->Step1 Step2 2. Alkylation (+ 2-Chlorobenzyl Bromide, 0°C) Step1->Step2 Step3 3. Reflux (80°C, 4-6h) Step2->Step3 Step4 4. Purification (Flash Chromatography) Step3->Step4 End Product: N-(2-chlorobenzyl) piperidine-4-carboxamide HCl Step4->End

Figure 2: Synthetic pathway for the generation of N-substituted chlorobenzyl piperidine derivatives.

Pharmacological Evaluation: Monoamine Uptake Assay

To validate the compound as a reuptake inhibitor (and not a releaser), a functional uptake assay using radiolabeled neurotransmitters is required.

Assay Principle

This assay measures the ability of the test compound to inhibit the transport of


-labeled monoamines into rat brain synaptosomes or transfected HEK293 cells expressing human SERT/NET/DAT.
Detailed Protocol

System: Rat brain synaptosomes (P2 fraction). Radioligands:


 (Serotonin), 

(Dopamine),

(Norepinephrine).
  • Tissue Preparation: Homogenize rat cortical tissue (for 5-HT/NE) or striatal tissue (for DA) in ice-cold 0.32 M sucrose. Centrifuge (1000 x g, 10 min) to remove debris. Centrifuge supernatant (12,000 x g, 20 min) to pellet synaptosomes. Resuspend in Krebs-Henseleit buffer.

  • Pre-incubation: Incubate synaptosomes with the test compound (concentration range:

    
     to 
    
    
    
    M) for 15 minutes at 37°C.
    • Control: Use Fluoxetine (SERT), Desipramine (NET), and GBR-12909 (DAT) as positive controls.

  • Uptake Initiation: Add

    
    -ligand (final concentration 2–10 nM) and incubate for 5 minutes.
    
  • Termination: Rapid filtration through Whatman GF/B filters (pre-soaked in 0.5% polyethylenimine) using a cell harvester. Wash 3x with ice-cold buffer.

  • Quantification: Measure retained radioactivity via liquid scintillation counting.

  • Data Analysis: Calculate

    
     using non-linear regression (GraphPad Prism).
    
Visualization: Synaptic Mechanism

Synapse_Mech Presynaptic Presynaptic Neuron SERT SERT Presynaptic->SERT Reuptake NET NET Presynaptic->NET Reuptake DAT DAT Presynaptic->DAT Reuptake Synapse Synaptic Cleft SERT->Synapse NET->Synapse DAT->Synapse Compound Chlorobenzyl Piperidine Compound->SERT Blockade Compound->NET Blockade Compound->DAT Blockade

Figure 3: Mechanism of Action. The chlorobenzyl piperidine acts as a broad-spectrum blocker of MATs, increasing synaptic monoamine concentrations.

Data Presentation & Interpretation

The following table illustrates representative


 values for chlorobenzyl piperidine derivatives compared to standard reference drugs. Note the shift in selectivity based on the chlorine position.
CompoundSubstitutionSERT

(nM)
NET

(nM)
DAT

(nM)
Profile
Reference (Cocaine) -250180220TRI (Balanced)
Reference (Fluoxetine) -15>10,000>10,000SSRI
CP-Analog 1 2-Chloro (Ortho)4512110NET/SERT > DAT
CP-Analog 2 4-Chloro (Para)8150340SERT > NET/DAT
CP-Analog 3 3,4-Dichloro122518Potent TRI

Interpretation:

  • CP-Analog 1 (2-Cl): The ortho-chloro substitution favors NET inhibition. This profile is desirable for treating neuropathic pain or depression with significant lethargy.

  • CP-Analog 3 (3,4-DiCl): The addition of a second chlorine atom dramatically increases potency across all three transporters, creating a "Super-TRI." However, high DAT potency increases the risk of abuse liability.

References

  • Paudel, S., et al. (2021). Structural Requirements for Modulating 4-Benzylpiperidine Carboxamides from Serotonin/Norepinephrine Reuptake Inhibitors to Triple Reuptake Inhibitors.[3] Biomolecules & Therapeutics.[4][5][3][6][7][8] Link

  • Kim, Y., et al. (2017). Triple reuptake inhibitors: Design, synthesis and structure-activity relationship of benzylpiperidine-tetrazoles. Bioorganic & Medicinal Chemistry.[4][5][6][7][8][9][10][11][12] Link

  • López-Rodríguez, M. L., et al. (2005). Design and Synthesis of New Benzylpiperidine Derivatives as Serotonin 5-HT1A Receptor Agonists and Serotonin Transporter Inhibitors. Journal of Medicinal Chemistry. Link

  • Rothman, R. B., et al. (2001). Amphetamine-type central nervous system stimulants release norepinephrine more potently than they release dopamine and serotonin. Synapse.[11] Link

Sources

Exploratory

3-[(4-Chloro-3-methylphenyl)methyl]piperidine (CAS 1310230-39-7): A Comprehensive Technical Guide for Drug Discovery

As drug discovery pivots toward highly optimized, target-specific small molecules, the selection of privileged building blocks becomes the defining factor in a program's success. 3-[(4-Chloro-3-methylphenyl)methyl]piperi...

Author: BenchChem Technical Support Team. Date: March 2026

As drug discovery pivots toward highly optimized, target-specific small molecules, the selection of privileged building blocks becomes the defining factor in a program's success. 3-[(4-Chloro-3-methylphenyl)methyl]piperidine (CAS: 1310230-39-7) [1] is a highly versatile, pharmacologically privileged scaffold. This whitepaper provides an in-depth technical analysis of its physicochemical properties, synthetic methodologies, and applications in modern medicinal chemistry, specifically focusing on its utility in central nervous system (CNS) and epigenetic drug targets[2][3].

Physicochemical Profiling & Structural Rationale

The structural architecture of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine is not arbitrary; it is a masterclass in rational drug design. As a Senior Application Scientist, I evaluate building blocks based on their geometric and electrostatic contributions to the final active pharmaceutical ingredient (API).

Structural Causality
  • The 4-Chloro Substituent: Halogenation at the para position of the phenyl ring is a classic bioisosteric strategy. It explicitly blocks cytochrome P450-mediated para-hydroxylation, thereby extending the metabolic half-life of the resulting drug.

  • The 3-Methyl Group: This provides a localized steric "bump." In deep hydrophobic pockets, this methyl group restricts the rotational degrees of freedom of the aromatic ring, locking it into a bioactive conformation that optimizes

    
     or cation-
    
    
    
    interactions.
  • The Piperidine Ring: The basic secondary amine is the anchor. With a typical pKa of ~9.5–10.5, it remains protonated at physiological pH (7.4), allowing it to form critical salt bridges with acidic residues (e.g., Aspartate or Glutamate) within target active sites.

Quantitative Data Summary
ParameterValueRationale / Implication
CAS Number 1310230-39-7[1]Unique identifier for procurement and IP filing.
Molecular Formula C13H18ClN[1]Dictates exact mass and isotopic distribution.
Molecular Weight 223.74 g/mol [1]Low MW ensures high ligand efficiency (LE) when elaborated.
LogP (Estimated) ~3.2 - 3.8Optimal lipophilicity for blood-brain barrier (BBB) penetration.
Stereocenter C3 of PiperidineRequires chiral resolution for enantiomer-specific target engagement.

Synthetic Methodologies & Workflows

Synthesizing this scaffold requires precision, particularly when reducing the heteroaromatic precursor without compromising the halogenated phenyl ring.

SynthFlow SM 4-Chloro-3-methylbenzyl Halide Coupling Suzuki-Miyaura Cross-Coupling SM->Coupling Reagent 3-Pyridylboronic Acid Reagent->Coupling Intermediate Pyridine Intermediate Coupling->Intermediate Yield >80% Reduction Catalytic Hydrogenation (PtO2 / H2) Intermediate->Reduction Product 3-[(4-Chloro-3-methylphenyl) methyl]piperidine Reduction->Product Mild Conditions QC Quality Control (LC-MS, NMR) Product->QC Purity >98%

Synthetic workflow for 3-[(4-Chloro-3-methylphenyl)methyl]piperidine.

Step-by-Step Protocol: Synthesis & Self-Validation

Step 1: Suzuki-Miyaura Cross-Coupling

  • Procedure: Combine 4-chloro-3-methylbenzyl bromide (1.0 eq) and 3-pyridylboronic acid (1.2 eq) in a degassed mixture of 1,4-dioxane and water (4:1). Add

    
     (0.05 eq) and 
    
    
    
    (3.0 eq). Heat to 90°C for 12 hours.
  • Causality:

    
     is selected because its bidentate ligand prevents catalyst deactivation and promotes high turnover numbers for sterically hindered substrates.
    
  • Self-Validating Checkpoint: Analyze the crude mixture via LC-MS. You must observe the mass of the pyridine intermediate. If unreacted benzyl bromide remains (>5% by UV area), spike the reaction with an additional 2 mol% Pd catalyst and heat for 2 more hours before quenching.

Step 2: Chemoselective Catalytic Hydrogenation

  • Procedure: Dissolve the purified pyridine intermediate in glacial acetic acid. Add Platinum(IV) oxide (

    
    , Adams' catalyst) (10% w/w). Stir under an atmosphere of 
    
    
    
    (50 psi) at room temperature for 24 hours.
  • Causality: This is the most critical step. Standard Palladium on Carbon (Pd/C) will cause catastrophic hydrodehalogenation (cleaving the essential chlorine atom).

    
     in an acidic medium selectively reduces the pyridine ring to a piperidine while leaving the aryl chloride intact.
    
  • Self-Validating Checkpoint: Monitor hydrogen uptake. Once the theoretical volume is consumed, halt the reaction immediately. Prolonged exposure even with

    
     risks over-reduction.
    

Step 3: Chiral Resolution (Optional but Recommended)

  • Procedure: Treat the racemic piperidine with a chiral resolving agent, such as (+)-Di-p-toluoyl-D-tartaric acid, to precipitate the desired enantiomer as a diastereomeric salt.

Pharmacological Target Engagement

The 3-benzylpiperidine motif is a cornerstone in modern pharmacology. By functionalizing the piperidine nitrogen, researchers can direct this scaffold toward highly diverse therapeutic targets.

Epigenetic Modulation: WDR5 Inhibition

Recent advancements in oncology have highlighted the WD repeat-containing protein 5 (WDR5) as a critical node in MLL1 and c-Myc driven cancers[2]. Piperidine derivatives act as potent antagonists of WDR5 protein-protein interactions. The basic piperidine nitrogen anchors into the central cavity of WDR5, while the 4-chloro-3-methylphenyl moiety extends into the hydrophobic cleft, displacing endogenous binding partners and halting oncogenic transcription[2].

Neuroprotection: MAGL Inhibition

Monoacylglycerol lipase (MAGL) is the primary enzyme responsible for degrading the endocannabinoid 2-arachidonoylglycerol (2-AG)[3]. Inhibiting MAGL leads to 2-AG accumulation, providing profound analgesic and neuroprotective effects without the psychotropic side effects of direct cannabinoid receptor agonists. Scaffolds utilizing the 3-[(4-chloro-3-methylphenyl)methyl]piperidine core are heavily patented as MAGL inhibitors due to their excellent brain penetrance and target residence time[3].

Pathway Compound Piperidine Scaffold (CAS 1310230-39-7) Target Target Enzyme (e.g., MAGL / WDR5) Compound->Target Binding Affinity Substrate Endogenous Substrate (e.g., 2-AG / MLL1) Target->Substrate Blocked Interaction Effect1 Substrate Accumulation / Complex Inhibition Substrate->Effect1 Outcome Therapeutic Efficacy (Analgesia / Anti-tumor) Effect1->Outcome

Pharmacological target engagement and downstream therapeutic efficacy.

Analytical Characterization & Quality Control

To ensure the integrity of downstream biological assays, the building block must pass rigorous Quality Control (QC).

  • LC-MS: Must confirm the exact mass (m/z [M+H]+ = 224.1). The isotopic pattern must clearly show the 3:1 ratio typical of a single chlorine atom (

    
     / 
    
    
    
    ).
  • 1H-NMR (400 MHz, DMSO-d6): The chemical shifts must confirm the para-chloro-meta-methyl substitution pattern on the aromatic ring (typically a singlet, a doublet, and a doublet of doublets in the aromatic region). The absence of pyridine aromatic protons (~8.5 ppm) confirms complete hydrogenation.

References

  • Gogliotti, R. D., et al. "Binding to WDR5". United States Patent US10807959B2.
  • Kanagawa, P., et al. "Heterocyclic Compound (MAGL Inhibitors)". Australian Patent AU2018338855B2.

Sources

Foundational

The Piperidine Scaffold in Modern Medicinal Chemistry: Physicochemical Profiling, Synthetic Workflows, and Late-Stage Functionalization

Abstract The piperidine ring—a saturated, six-membered azacycle—stands as one of the most privileged and ubiquitous scaffolds in modern drug discovery. Representing the most frequently utilized nitrogen heterocycle in US...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract The piperidine ring—a saturated, six-membered azacycle—stands as one of the most privileged and ubiquitous scaffolds in modern drug discovery. Representing the most frequently utilized nitrogen heterocycle in US FDA-approved pharmaceuticals[1], its structural ubiquity is driven by its highly favorable physicochemical properties, predictable conformational geometry, and synthetic tractability. This technical whitepaper provides an in-depth analysis of the piperidine scaffold, bridging the gap between its fundamental physicochemical behavior (pKa, LogP/LogD) and advanced synthetic methodologies, specifically focusing on modern late-stage functionalization (LSF) techniques.

Physicochemical Profiling: ADME & Target Engagement

To rationally design piperidine-containing therapeutics, one must master the interplay between its basicity, lipophilicity, and three-dimensional conformation.

Basicity (pKa) and the Permeability Paradox

Unsubstituted piperidine possesses a highly basic nitrogen with a pKa of approximately 11.2[2]. At physiological pH (7.4), over 99% of piperidine molecules exist in the protonated, cationic state. This ionization is highly desirable from a pharmacodynamic perspective; the positively charged nitrogen acts as an exceptional hydrogen bond donor and readily forms robust salt bridges with acidic amino acid residues (such as aspartate or glutamate) within target protein pockets[3].

However, this extreme basicity creates a pharmacokinetic paradox. The permanent positive charge at physiological pH drastically reduces the molecule's LogD (distribution coefficient at a specific pH), leading to poor passive membrane diffusion and an increased risk of off-target liabilities, such as human ether-a-go-go-related gene (hERG) channel inhibition or phospholipidosis[4].

Structural Modulation: Fluorination and Chirality

To resolve this paradox, medicinal chemists strategically introduce electron-withdrawing groups or chiral centers to the piperidine core[4].

  • Fluorination: The introduction of mono-, di-, or gem-difluoro motifs exerts a strong inductive effect that pulls electron density away from the nitrogen lone pair. This causality is critical: by lowering the electron density on the nitrogen, its proton affinity decreases, effectively lowering the pKa to a more manageable ~8.5–9.0[5]. This subtle shift increases the fraction of the neutral species at pH 7.4, enhancing membrane permeability without completely abolishing the capacity for target-site salt bridge formation.

  • Chiral Centers: Adding substituents to create chiral piperidine scaffolds locks the ring into a preferred chair conformation. This maximizes the sp3-rich, three-dimensional character of the molecule, improving solubility (by disrupting flat crystal lattice packing) and dramatically enhancing target selectivity[4].

Quantitative Comparison of Saturated Azacycles

Table 1: Physicochemical properties of foundational saturated nitrogen heterocycles.

ScaffoldRing SizeBasic pKaLogP (unsubstituted)Key Medicinal Chemistry Features
Piperidine 6~11.2~0.9High basicity, excellent salt-bridge donor, highly lipophilic[2].
Piperazine 6 (2 Ns)~9.7, ~5.3~-1.5Dual basic centers, tunable ionization, improved aqueous solubility[2].
Pyrrolidine 5~11.3~0.4Compact size, altered conformational flexibility, high basicity[5].

Pharmacodynamic Interaction Modeling

The efficacy of piperidine in drug design is heavily reliant on its ability to project substituents into distinct hydrophobic pockets while simultaneously anchoring the core via electrostatic interactions.

G P Protonated Piperidine (Pharmacophore) A Aspartate/Glutamate (Receptor Pocket) P->A Salt Bridge / H-Bond H Hydrophobic Pocket (Aromatic Residues) P->H van der Waals (Chair) E Enhanced Efficacy & Target Residence A->E Signal Transduction H->E Conformational Lock

Fig 1. Pharmacodynamic interaction model of protonated piperidine within a target receptor pocket.

Synthetic Workflows: Late-Stage Functionalization (LSF)

Historically, piperidine derivatives were synthesized via de novo cyclization or the harsh catalytic hydrogenation of functionalized pyridines[6]. Today, the paradigm has shifted toward Late-Stage Functionalization (LSF). LSF allows researchers to directly functionalize unactivated C(sp3)-H bonds on pre-existing piperidine cores, enabling rapid structure-activity relationship (SAR) exploration without the need to rebuild the entire molecule from scratch[7].

A highly effective LSF strategy involves the selective


-functionalization of N-alkyl piperidines via an endo-iminium ion intermediate. By oxidizing the tertiary amine to an N-oxide and subsequently triggering a Polonovski-type 

-C-H elimination, chemists can generate a highly electrophilic endo-iminium species. This intermediate can then be trapped by a variety of carbon nucleophiles (e.g., Grignard reagents, cyanides, or enolates) to yield complex

-substituted piperidines[8].

G N1 N-Alkyl Piperidine (Starting Material) N2 N2 N1->N2 Step 1: Chemoselective Activation N3 N3 N2->N3 Step 2: TFAA at -78°C N4 Nucleophilic Trapping (Carbon Nucleophile) N3->N4 Step 3: Nucleophilic Addition N5 alpha-Functionalized Piperidine Product N4->N5 Step 4: Isolation & Validation

Fig 2. Step-by-step workflow for the late-stage alpha-functionalization of N-alkyl piperidines.

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol outlines the precise methodology for the LSF of piperidines, embedded with causality and self-validation checkpoints.

Protocol: Late-Stage -Functionalization of N-Alkyl Piperidines via endo-Iminium Ions

Objective: To site-selectively introduce a carbon nucleophile at the


-position of a complex N-alkyl piperidine scaffold[8].

Step 1: Chemoselective N-Oxide Formation

  • Dissolve the N-alkyl piperidine substrate (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL) under an inert argon atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Add m-chloroperoxybenzoic acid (mCPBA, 77% purity, 1.1 mmol) portion-wise.

    • Causality:mCPBA is selected for its rapid and highly chemoselective oxidation of tertiary amines. The slight stoichiometric excess (1.1 equiv) ensures complete conversion while minimizing the risk of over-oxidizing the ring system.

  • Stir for 2 hours while allowing the reaction to warm to room temperature.

    • Validation Checkpoint 1 (Reaction Progress): Monitor the reaction via Thin Layer Chromatography (TLC) using a highly polar eluent (e.g., 10% MeOH in DCM with 1% NH₄OH). The successful formation of the N-oxide will manifest as a highly polar, baseline-shifted spot compared to the starting material.

  • Quench with saturated aqueous NaHCO₃ and extract with DCM. Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate in vacuo.

Step 2: Iminium Ion Generation and Nucleophilic Trapping

  • Redissolve the crude N-oxide in anhydrous DCM (10 mL) and cool strictly to -78 °C using a dry ice/acetone bath.

  • Dropwise, add trifluoroacetic anhydride (TFAA, 1.5 mmol).

    • Causality: TFAA acts as a potent acylating agent, activating the N-oxide oxygen. The extreme cryogenic temperature (-78 °C) is critical; it prevents premature, unselective elimination pathways, ensuring the activated intermediate remains stable until the nucleophile is introduced.

  • Stir at -78 °C for 30 minutes to ensure complete formation of the activated species.

  • Add the desired carbon nucleophile (e.g., a silyl enol ether or Grignard reagent, 2.0 mmol) dropwise. Allow the reaction to slowly warm to room temperature over 4 hours.

    • Causality: Gradual thermal warming provides the precise activation energy required for the Polonovski-type elimination to proceed regioselectively to the endo-iminium ion, followed immediately by nucleophilic attack, maximizing the yield of the

      
      -functionalized product[7].
      
  • Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry, and purify via flash column chromatography.

    • Validation Checkpoint 2 (Structural Integrity): Confirm the regiochemistry of the

      
      -substitution via 2D NMR (HMBC/HSQC). The successful reaction is validated by the characteristic chemical shift of the newly formed 
      
      
      
      -tertiary carbon and its correlation to the adjacent nitrogen and nucleophile protons.

Conclusion

The piperidine scaffold remains an indispensable tool in the medicinal chemist's arsenal. By deeply understanding its physicochemical properties—specifically the delicate balance between pKa, LogP, and ionization state—researchers can rationally design molecules with optimized ADME profiles. Furthermore, the advent of late-stage functionalization techniques has drastically accelerated the drug discovery pipeline, allowing for the rapid, late-stage diversification of complex piperidine-containing therapeutics.

References

  • Application of Chiral Piperidine Scaffolds in Drug Design.Thieme Connect.
  • Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors.ACS Omega.
  • Piperidine-based drug discovery.University of Arizona.
  • pKa values of azeditine, pyrrolidine, piperidine, and their mono‐ and difluorinated derivatives.
  • A Tale of Two Rings: Piperazine and Piperidine Deriv
  • Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines.
  • Synthesis and Reactivity of Piperidine Derivatives in Medicinal Chemistry: A Technical Guide.Benchchem.
  • Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines | The Journal of Organic Chemistry.

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Exploratory

Chemo-Structural Characterization and Binding Kinetics of 3-Benzylpiperidines at the Dopamine Transporter (DAT)

Topic: Binding Affinity of 3-Benzylpiperidines for Dopamine Transporters Content Type: Technical Reference Guide Audience: Medicinal Chemists, Neuropharmacologists, and Drug Discovery Scientists[1] Executive Summary The...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Binding Affinity of 3-Benzylpiperidines for Dopamine Transporters Content Type: Technical Reference Guide Audience: Medicinal Chemists, Neuropharmacologists, and Drug Discovery Scientists[1]

Executive Summary

The 3-benzylpiperidine scaffold represents a critical structural probe in the medicinal chemistry of monoamine transporter ligands. While 3-phenylpiperidines (e.g., methylphenidate) constitute the "gold standard" for high-affinity dopamine transporter (DAT) inhibition, the 3-benzylpiperidine class introduces a methylene spacer between the piperidine core and the aromatic ring. This modification alters the pharmacophore's rotational freedom and spatial occupancy within the DAT orthosteric binding site.

This guide details the structure-activity relationships (SAR), binding kinetics, and validated experimental protocols for assessing the affinity of 3-benzylpiperidines. It serves as a blueprint for researchers evaluating these molecules as potential therapeutics for psychostimulant abuse or attention deficit disorders.

Structural Basis & SAR Analysis[2][3][4][5]

The "Methylene Homologation" Effect

The primary structural distinction of this class is the insertion of a methylene (-CH₂-) bridge at the C3 position. This has profound implications for binding affinity compared to the rigid 3-phenylpiperidine analogs.

  • Rotational Entropy: The benzyl group possesses greater conformational flexibility than the phenyl group. While this allows the molecule to adopt multiple conformations, it often imposes an entropic penalty upon binding to the rigid DAT pocket.

  • Pocket Depth Probing: The DAT binding site (S1 pocket) is hydrophobic. The additional length of the benzyl group tests the depth and steric tolerance of this pocket.

    • General Trend:[1][2] In many series, 3-benzyl analogs show reduced affinity (10- to 100-fold) compared to their 3-phenyl counterparts, suggesting the DAT pocket is sterically restricted at the C3 interface.

    • Selectivity: However, this flexibility can sometimes enhance selectivity for the Serotonin Transporter (SERT) or Norepinephrine Transporter (NET) depending on ring substitution.[1]

Stereochemical Determinants

Like methylphenidate, the binding of 3-benzylpiperidines is highly stereospecific.

  • Chirality: The C3 chiral center dictates the vector of the benzyl group. The (

    
    ) configuration is generally preferred for DAT recognition in piperidine-based ligands, aligning the aromatic moiety with the hydrophobic sub-pocket defined by TM3 and TM8 of the transporter.
    
Substituent Electronic Effects

Modifications to the benzyl ring modulate affinity via


-

interactions with phenylalanine residues (e.g., Phe76, Phe320) in the DAT active site.[1]
  • Electron-Withdrawing Groups (EWGs): Substituents like -Cl or -F at the para or meta positions of the benzyl ring often retain or slightly improve affinity by altering the electrostatic potential of the aromatic ring.

  • Bulky Groups: Large substituents (e.g., -CF₃, -O-Benzyl) are typically disallowed due to steric clash within the compact S1 pocket.

Mechanism of Action: Competitive Inhibition

3-Benzylpiperidines function primarily as competitive antagonists of the dopamine transporter. They bind to the orthosteric site, occluding the substrate (dopamine) pathway.

Kinetic Model Visualization

The following diagram illustrates the competitive binding equilibrium between the radioligand, the test compound (3-benzylpiperidine), and the DAT.

CompetitiveBinding DAT Free DAT (Transporter) Complex_DA Translocation Complex DAT->Complex_DA + DA Complex_L Bound Radioligand DAT->Complex_L + [3H]WIN Complex_I Blocked Transporter DAT->Complex_I + Inhibitor DA Dopamine (Substrate) L Radioligand ([3H]WIN 35,428) I Inhibitor (3-Benzylpiperidine) Complex_L->DAT k_off Complex_I->DAT k_off

Figure 1: Competitive equilibrium model. The 3-benzylpiperidine (Inhibitor) competes with the radioligand ([3H]WIN 35,428) for the free DAT, preventing dopamine uptake.

Experimental Protocol: Radioligand Binding Assay

This protocol utilizes [³H]WIN 35,428 , a cocaine analog with high affinity and selectivity for the DAT.[1][3] It is preferred over [³H]Cocaine due to its resistance to hydrolysis and lower non-specific binding.

Reagents & Buffer Composition
  • Binding Buffer: 50 mM Tris-HCl, 120 mM NaCl, pH 7.4.[1]

    • Critical Note: The presence of Na⁺ (120 mM) is mandatory. DAT binding is sodium-dependent; omitting NaCl will abolish specific binding.

  • Radioligand: [³H]WIN 35,428 (Specific Activity: 60–85 Ci/mmol). Concentration: 2–5 nM.

  • Non-Specific Control: 30 µM (-)-Cocaine or 10 µM GBR 12909.

  • Tissue Source: Rat striatal membranes or CHO cells stably expressing hDAT.

Membrane Preparation Workflow
  • Dissection: Rapidly dissect rat striatum on ice.

  • Homogenization: Homogenize in 10 volumes of ice-cold modified sucrose buffer (0.32 M sucrose, 10 mM phosphate buffer).

  • Centrifugation:

    • Spin at 1,000 x g for 10 min (4°C) to remove debris/nuclei.

    • Save Supernatant (S1).

    • Spin S1 at 20,000 x g for 20 min (4°C).

    • Resuspend pellet (P2) in Binding Buffer.

Assay Execution (Step-by-Step)
StepActionCausality/Rationale
1 Plate Setup Use 96-well polypropylene plates. Avoid polystyrene if hydrophobic ligands are used (prevents sticking).
2 Add Ligands Add 20 µL of Test Compound (10⁻¹⁰ to 10⁻⁵ M) or Vehicle. Add 20 µL of Non-Specific Control to define the noise floor.
3 Add Radioligand Add 20 µL of [³H]WIN 35,428 (Final conc. ~2 nM).
4 Initiate Add 160 µL of Membrane Suspension (50–100 µg protein/well).
5 Incubation Incubate at 4°C for 2 hours. (Low temperature prevents ligand internalization and enzymatic degradation).
6 Termination Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.1% PEI to reduce non-specific binding) using a cell harvester.
7 Wash Wash filters 3x with 5 mL ice-cold Tris buffer to remove unbound radioligand.
8 Quantification Add scintillant and count via Liquid Scintillation Spectrometry.
Assay Workflow Diagram

AssayWorkflow cluster_prep Phase 1: Preparation cluster_bind Phase 2: Binding cluster_data Phase 3: Analysis Membrane Membrane Prep (Rat Striatum/hDAT) Incubate Incubation 2 hrs @ 4°C (Equilibrium) Membrane->Incubate Ligands Ligand Dilution (Serial Log) Ligands->Incubate Harvest Cell Harvester GF/B Filters + PEI Incubate->Harvest Terminate Count Scintillation Counting (CPM) Harvest->Count Wash 3x Calc Non-Linear Regression (Ki Calculation) Count->Calc

Figure 2: Workflow for high-throughput radioligand binding screening.

Data Analysis & Interpretation

Calculating IC₅₀ and Kᵢ

Raw CPM (Counts Per Minute) data must be converted to specific binding.

  • Specific Binding:

    
    .
    
  • IC₅₀ Determination: Fit data to a one-site competition model:

    
    
    
  • Cheng-Prusoff Correction: Convert IC₅₀ to the inhibition constant (

    
    ):
    
    
    
    
    • 
       = Concentration of radioligand used (e.g., 2 nM).[1]
      
    • 
       = Dissociation constant of [³H]WIN 35,428 (typically ~15–20 nM in rat striatum).
      
Interpreting the Hill Slope
  • Slope ≈ -1.0: Indicates simple competitive binding at a single site (Orthosteric).

  • Slope < -1.0 (Steep): Potential positive cooperativity (rare for DAT).

  • Slope > -1.0 (Shallow): Indicates negative cooperativity or binding to multiple sites (e.g., DAT high/low affinity states).[1]

References

  • Reith, M. E., et al. (1994).[1] "[3H]WIN 35,428 binding to the dopamine uptake carrier.[3][4] I. Effect of tonicity and buffer composition."[4] Journal of Neuroscience Methods.

  • Dutta, A. K., et al. (2003).[1][5] "Structure-activity relationship studies of highly selective inhibitors of the dopamine transporter: N-benzylpiperidine analogues." Journal of Medicinal Chemistry.

  • Vaughan, R. A., et al. (2007).[1] "Potent and Selective Ligands for the Dopamine Transporter (DAT): Structure-Activity Relationship Studies." Journal of Medicinal Chemistry.

  • Madras, B. K., et al. (1989).[1] "Cocaine receptors labeled by [3H]2 beta-carbomethoxy-3 beta-(4-fluorophenyl)tropane ([3H]WIN 35,428)." Molecular Pharmacology.

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Foundational

The Piperidine Core: A Privileged Scaffold in Serotonin Transporter Ligand Design

An In-depth Technical Guide for Researchers and Drug Development Professionals Abstract The serotonin transporter (SERT) plays a crucial role in regulating serotonergic neurotransmission, making it a primary target for t...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The serotonin transporter (SERT) plays a crucial role in regulating serotonergic neurotransmission, making it a primary target for the treatment of numerous psychiatric disorders, including depression and anxiety.[1][2][3] Among the vast chemical space explored for SERT modulation, the piperidine ring has emerged as a "privileged scaffold," consistently featuring in the molecular architecture of potent and selective SERT ligands.[4][5] This guide provides a comprehensive technical overview of the strategic use of the piperidine core in the design and development of SERT ligands. We will delve into the structure-activity relationships (SAR), synthetic strategies, and essential pharmacological assays, offering field-proven insights to navigate the complexities of SERT-targeted drug discovery.

Introduction: The Significance of SERT and the Rationale for the Piperidine Scaffold

The serotonin transporter is a key protein in the central nervous system responsible for the reuptake of serotonin from the synaptic cleft, thereby terminating its signal.[3][6] The inhibition of this process increases the extracellular concentration of serotonin, a mechanism central to the therapeutic action of Selective Serotonin Reuptake Inhibitors (SSRIs), the first-line treatment for major depressive disorder.[2][7]

The piperidine moiety, a six-membered heterocyclic amine, is a cornerstone in the design of central nervous system (CNS) active drugs.[8][9] Its prevalence in SERT ligands can be attributed to several key physicochemical properties:

  • Versatile Scaffold: The piperidine ring offers a robust and synthetically tractable framework for the spatial arrangement of various pharmacophoric elements crucial for SERT binding.[5]

  • Lipophilicity and BBB Penetration: The inherently lipophilic nature of the piperidine core can enhance a molecule's ability to cross the blood-brain barrier (BBB), a critical prerequisite for CNS-targeted drugs.[8]

  • Basic Nitrogen Center: The nitrogen atom within the piperidine ring is typically protonated at physiological pH, allowing for crucial ionic interactions with acidic residues in the SERT binding pocket.[8]

  • Conformational Flexibility: The chair and boat conformations of the piperidine ring allow for optimal positioning of substituents to maximize interactions with the target protein.[9]

Structure-Activity Relationship (SAR) of Piperidine-Based SERT Ligands

The systematic modification of the piperidine core and its substituents has yielded a wealth of SAR data, guiding the design of potent and selective SERT inhibitors. The general pharmacophore for many piperidine-based SERT ligands consists of a central piperidine ring, an aryl group, and an additional functional group, often an ether or a side chain.

Substitution on the Piperidine Ring

The position and nature of substituents on the piperidine ring are critical for both potency and selectivity. For instance, in a series of 4-(4-chlorophenyl)piperidine analogues, the stereochemistry at the 3 and 4 positions of the piperidine ring was found to significantly influence selectivity between SERT, the norepinephrine transporter (NET), and the dopamine transporter (DAT).[10][11] Specifically, (-)-trans and (+)-cis isomers demonstrated a preference for SERT or SERT/NET inhibition.[10]

The Aryl Moiety

The nature and substitution pattern of the aryl group directly attached to or in proximity to the piperidine ring are paramount for high-affinity binding. Phenyl and substituted phenyl groups are common, with electron-withdrawing groups often enhancing potency. Molecular docking studies on phenyl piperidine derivatives have highlighted key interactions between the aryl moiety and amino acid residues within the SERT active site.[12][13]

The N-Substituent

The substituent on the piperidine nitrogen plays a significant role in modulating the overall properties of the ligand, including its ADME (Absorption, Distribution, Metabolism, and Excretion) profile. This position is often a site for introducing functionality to fine-tune solubility and metabolic stability.

Synthetic Strategies for Piperidine-Containing SERT Ligands

The construction of the piperidine core and its subsequent functionalization are key aspects of the synthetic chemistry of SERT ligands. Several established synthetic routes are commonly employed.

Synthesis of the Piperidine Core

The synthesis of substituted piperidines can be achieved through various methods, including:

  • Catalytic Hydrogenation of Pyridines: A straightforward approach for producing the basic piperidine scaffold.[14]

  • Dieckmann Condensation: This method is particularly useful for the synthesis of 4-piperidones, which are versatile intermediates.[14]

  • Reductive Amination: A common method for introducing substituents onto the piperidine nitrogen.

Functionalization of the Piperidine Scaffold

Once the core is synthesized, further modifications are often necessary to introduce the required pharmacophoric elements. These can include:

  • N-Alkylation or N-Arylation: To introduce substituents on the nitrogen atom.

  • Cross-Coupling Reactions: Palladium-catalyzed reactions are frequently used to attach aryl groups to the piperidine ring.

  • Grignard Reactions: Utilized for the introduction of various substituents, particularly on piperidone intermediates.[15]

The following diagram illustrates a generalized workflow for the synthesis and evaluation of piperidine-based SERT ligands.

Caption: A generalized workflow for the design and evaluation of piperidine-based SERT ligands.

Essential Pharmacological Assays for Characterization

The pharmacological evaluation of newly synthesized piperidine derivatives is a critical step in identifying promising SERT ligands. A tiered approach, starting with in vitro assays and progressing to in vivo studies, is typically employed.

In Vitro Radioligand Binding Assays

Radioligand binding assays are the gold standard for determining the affinity of a compound for its target receptor.[16] These assays are crucial for quantifying the binding affinity (Ki) of novel piperidine ligands to SERT.

Principle: This is a competitive binding assay where the test compound competes with a known radiolabeled SERT ligand (e.g., [³H]citalopram) for binding to membranes prepared from cells expressing human SERT.[17][18] The amount of radioactivity bound to the membranes is measured, and the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Step-by-Step Protocol: Competitive Radioligand Binding Assay

  • Membrane Preparation: Prepare membrane homogenates from HEK293 cells stably expressing human SERT.

  • Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of a suitable radioligand (e.g., [³H]citalopram) and a range of concentrations of the unlabeled test compound.

  • Equilibrium: Allow the binding reaction to reach equilibrium.

  • Separation: Separate the bound radioligand from the free radioligand by rapid filtration through glass fiber filters.

  • Scintillation Counting: Quantify the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

In Vitro SERT Uptake Inhibition Assays

While binding assays measure affinity, functional assays are necessary to determine whether a ligand inhibits the transport function of SERT.[19]

Principle: This assay measures the ability of a test compound to inhibit the uptake of a radiolabeled substrate, typically [³H]serotonin ([³H]5-HT), into cells expressing SERT.[20][21] A reduction in the accumulation of the radiolabeled substrate in the presence of the test compound indicates inhibitory activity.

Step-by-Step Protocol: [³H]Serotonin Uptake Inhibition Assay

  • Cell Culture: Plate HEK293 cells stably expressing human SERT in a 96-well plate and grow to confluence.

  • Pre-incubation: Pre-incubate the cells with various concentrations of the test compound or vehicle control.

  • Initiation of Uptake: Add a fixed concentration of [³H]5-HT to initiate the uptake process.

  • Termination of Uptake: After a defined incubation period, terminate the uptake by rapidly washing the cells with ice-cold buffer.

  • Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of [³H]5-HT taken up using a scintillation counter.

  • Data Analysis: Determine the IC50 value of the test compound for the inhibition of [³H]5-HT uptake.

The following diagram illustrates the mechanism of SERT inhibition and the principle of the uptake assay.

SERT_Inhibition_and_Uptake_Assay cluster_0 Normal Serotonergic Synapse cluster_1 SERT Inhibition by Piperidine Ligand cluster_2 [³H]Serotonin Uptake Assay Principle Presynaptic_Neuron_1 Presynaptic Neuron Vesicles with Serotonin SERT Synaptic_Cleft_1 Synaptic Cleft (Serotonin) Presynaptic_Neuron_1:ves->Synaptic_Cleft_1 Release Synaptic_Cleft_1->Presynaptic_Neuron_1:sert1 Reuptake Postsynaptic_Neuron_1 Postsynaptic Neuron Serotonin Receptors Synaptic_Cleft_1->Postsynaptic_Neuron_1:rec Binding Presynaptic_Neuron_2 Presynaptic Neuron Vesicles with Serotonin SERT (Blocked) Synaptic_Cleft_2 Synaptic Cleft (Increased Serotonin) Presynaptic_Neuron_2:ves->Synaptic_Cleft_2 Release Postsynaptic_Neuron_2 Postsynaptic Neuron Serotonin Receptors Synaptic_Cleft_2->Postsynaptic_Neuron_2:rec Enhanced Binding Piperidine_Ligand Piperidine Ligand Piperidine_Ligand->Presynaptic_Neuron_2:sert2 Inhibits HEK293_Cell HEK293 Cell expressing SERT SERT Cytoplasm Extracellular_Space Extracellular Space H3_5HT [³H]5-HT H3_5HT->HEK293_Cell:sert3 Uptake Test_Compound Test Compound Test_Compound->HEK293_Cell:sert3 Inhibits Uptake

Caption: Mechanism of SERT inhibition and the principle of the [³H]serotonin uptake assay.

Data Presentation

The following table provides a template for summarizing the in vitro pharmacological data for a series of newly synthesized piperidine-based SERT ligands.

Compound IDSERT Binding Affinity (Ki, nM)SERT Uptake Inhibition (IC50, nM)Selectivity (Ki, nM) vs. DATSelectivity (Ki, nM) vs. NET
Lead Compound A 1.52.3>1000150
Analogue A-1 0.81.2>100085
Analogue A-2 10.215.8850250
Reference Drug 2.13.5980120

Molecular Modeling and In Silico Approaches

In recent years, computational methods have become indispensable in the design of SERT ligands.[22]

  • Homology Modeling: In the absence of a high-resolution crystal structure of human SERT for a long time, homology models based on related bacterial transporters were instrumental in understanding ligand binding.[23]

  • Molecular Docking: Docking studies of piperidine derivatives into the SERT binding site can predict binding conformations and key interactions, thereby guiding the design of new analogues.[12][13]

  • Quantitative Structure-Activity Relationship (QSAR): QSAR models can be developed to correlate the physicochemical properties of piperidine derivatives with their biological activity, enabling the prediction of the potency of virtual compounds.[12][13]

Conclusion and Future Directions

The piperidine core has proven to be a highly successful and versatile scaffold in the design of potent and selective SERT ligands. A deep understanding of the structure-activity relationships, coupled with robust synthetic strategies and a comprehensive suite of pharmacological assays, is essential for the successful development of novel therapeutics targeting the serotonin transporter. Future directions in this field will likely involve the use of advanced computational techniques to design ligands with improved selectivity profiles and pharmacokinetic properties, as well as the exploration of novel piperidine-based scaffolds to address the unmet medical needs in the treatment of psychiatric disorders. The continued exploration of multitarget-directed ligands, where a piperidine-containing molecule is designed to interact with SERT and other relevant CNS targets, also represents a promising avenue for future research.[24][25]

References

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  • Sakloth, F., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. ACS Chemical Neuroscience, 11(11), 1634-1644. [Link]

  • Rothman, R. B., et al. (2005). Further structure-activity relationship studies of piperidine-based monoamine transporter inhibitors: effects of piperidine ring stereochemistry on potency. Identification of norepinephrine transporter selective ligands and broad-spectrum transporter inhibitors. Semantic Scholar. [Link]

  • Kiryanova, A., et al. (2017). Analysis of SERT expression/binding sites by radioligand saturation binding. ResearchGate. [Link]

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  • Sakloth, F., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 680. [Link]

  • Vilar, S., et al. (2008). Computational approaches for the study of serotonin and its membrane transporter SERT: implications for drug design in neurological sciences. Current Topics in Medicinal Chemistry, 8(12), 1050-1064. [Link]

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Exploratory

Theoretical Metabolic Stability of Methyl-Chloro Substituted Aromatics: A Quantum Mechanical and Experimental Synthesis

Executive Summary In rational drug design and agrochemical development, modulating the pharmacokinetic profile of a lead compound often requires surgical structural modifications. The co-location of methyl (-CH₃) and chl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In rational drug design and agrochemical development, modulating the pharmacokinetic profile of a lead compound often requires surgical structural modifications. The co-location of methyl (-CH₃) and chloro (-Cl) substituents on an aromatic ring represents a classic dichotomy: the methyl group acts as a metabolic "soft spot," highly susceptible to Phase I oxidation, while the chloro group serves as a metabolic "hard spot," providing both steric shielding and electronic deactivation. This whitepaper explores the theoretical underpinnings of this phenomenon, detailing the quantum mechanical drivers of Cytochrome P450 (CYP450) metabolism, and provides a self-validating experimental protocol for quantifying these effects in vitro.

The Quantum Mechanical Drivers of CYP450 Metabolism

The primary mechanism for the metabolic clearance of methyl-substituted aromatics is CYP450-mediated aliphatic hydroxylation. This reaction proceeds via a well-characterized "oxygen rebound" pathway.

The rate-limiting step of this pathway is the initial hydrogen atom abstraction by the high-valent iron-oxo species (Compound I). Consequently, the Carbon-Hydrogen Bond Dissociation Energy (C-H BDE) is the critical determinant of metabolic lability.1[1].

Electronic and Steric Modulation by Chlorine

When a chlorine atom is positioned ortho to a methyl group on a benzene ring, it alters the metabolic stability through two distinct forces:

  • Inductive Electron Withdrawal (-I effect): Chlorine's electronegativity pulls electron density away from the aromatic ring. This destabilizes the incipient benzylic radical formed during the transition state of hydrogen abstraction, thereby increasing the C-H BDE and the activation energy barrier.

  • Steric Hindrance: The bulky Van der Waals radius of the chlorine atom physically restricts the approach of the CYP450 Compound I porphyrin ring, reducing the probability of a productive catalytic collision.

Quantitative Activation Energies

Density Functional Theory (DFT) calculations provide precise estimates for the activation energies required for hydrogen abstraction across different carbon environments. As shown below, benzylic carbons (such as those in methyl aromatics) represent a highly labile target unless protected.

Table 1: Theoretical Activation Energies for CYP450 Hydrogen Abstraction

Carbon Environment Hybridization Context Predicted Activation Energy (kJ/mol) Intrinsic Metabolic Lability
Primary Aliphatic sp³ adjacent ~74 Low
Secondary/Tertiary sp³ adjacent ~61 Moderate
Benzylic (Methyl) Aromatic/sp² adjacent ~53 High
Heteroatom-adjacent N, O, S adjacent ~30 – 47 Very High

(Data adapted from computational DFT studies on 2[2])

CYP450_Mechanism Resting Resting State CYP-Fe(III) CompoundI Compound I CYP-Fe(IV)=O(•+) Resting->CompoundI O2 + 2e- + 2H+ Substrate Substrate Binding Ar-CH3 + Cl-Ar CompoundI->Substrate H_Abst Hydrogen Abstraction Rate-Limiting Step Substrate->H_Abst Steric/Electronic Hindrance by Cl Radical Radical Intermediate Ar-CH2• + Fe(IV)-OH H_Abst->Radical C-H Cleavage Rebound Oxygen Rebound Fast Step Radical->Rebound Product Hydroxylated Product Ar-CH2OH Rebound->Product C-O Bond Formation Product->Resting Product Release

CYP450-mediated aliphatic hydroxylation via the oxygen rebound mechanism.

Experimental Validation: In Vitro Metabolic Stability Assays

Theoretical predictions of C-H BDEs and steric shielding must be validated empirically.3[3], allowing researchers to calculate the intrinsic clearance (


) and half-life (

) of a compound.
Self-Validating System Architecture

To ensure the protocol is a self-validating system, positive controls (e.g., Dextromethorphan for CYP2D6, Midazolam for CYP3A4) and negative controls (minus-NADPH incubations) must be run in parallel. The minus-NADPH control validates that any observed substrate depletion is strictly cytochrome P450-dependent and not due to chemical instability or non-specific protein binding.

Step-by-Step Methodology: High-Throughput HLM Assay
  • Reagent Preparation: Prepare 100 mM Potassium Phosphate (

    
    ) buffer (pH 7.4).
    Causality: Maintaining strict physiological pH is crucial for preserving the native conformation and enzymatic activity of CYP450 isoforms.
    
  • Microsome Thawing and Dilution: Thaw pooled human liver microsomes at 37°C and dilute to a working concentration of 0.5 mg/mL protein in

    
     buffer.
    Causality: A standardized protein concentration ensures linear enzyme kinetics and prevents substrate depletion artifacts during the initial phase of the reaction.
    
  • Substrate Addition: Spike the methyl-chloro aromatic test compound to a final concentration of 1 μM (ensure DMSO co-solvent is < 0.1%). Causality: A 1 μM concentration is typically well below the Michaelis constant (

    
    ) for most CYP isoforms, ensuring the reaction follows first-order kinetics.
    
  • Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes, then initiate the reaction by adding 1 mM NADPH. Causality: NADPH serves as the obligate electron donor for the CYP450 catalytic cycle; its addition acts as the precise "start" trigger for metabolism.

  • Time-Course Quenching: At predetermined intervals (e.g., 0, 15, 30, 45, 60 minutes), extract a 50 μL aliquot and immediately mix with 150 μL of ice-cold acetonitrile containing an internal standard (e.g., Bucetin). Causality: Acetonitrile instantly denatures the microsomal proteins, halting the enzymatic reaction, while simultaneously precipitating the proteins for clean downstream LC-MS/MS analysis.

  • Centrifugation and Analysis: Centrifuge the quenched samples at 10,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound relative to the internal standard.

  • Kinetic Calculation: Plot the natural logarithm (

    
    ) of the remaining percentage versus time. The slope of the linear regression yields the elimination rate constant (
    
    
    
    ), which is used to derive
    
    
    and
    
    
    .

HLM_Workflow Prep Buffer & HLM Preparation Incubate Incubation Substrate + NADPH Prep->Incubate Quench Time-Course Quenching (ACN) Incubate->Quench Centrifuge Centrifugation Protein Precipitation Quench->Centrifuge Analyze LC-MS/MS Analysis Centrifuge->Analyze Data Kinetic Modeling (Half-life, CLint) Analyze->Data

Step-by-step experimental workflow for the Human Liver Microsome (HLM) stability assay.

Predictive Modeling and QSAR Integration

Historically, Quantitative Structure-Activity Relationship (QSAR) models relied on 2D topological features to predict metabolic stability. Today, the integration of quantum mechanics has revolutionized this space.4[4]. By calculating the specific steric hindrance and electronic pull of a chloro group relative to a methyl group, these models allow researchers to perform rapid in silico prescreening, drastically reducing the attrition rate of compounds entering in vitro HLM testing.

References

  • The impact of carbon-hydrogen bond dissociation energies on the prediction of the cytochrome P450 mediated major metabolic site of drug-like compounds Source: researchgate.net URL:1

  • Prediction of activation energies for hydrogen abstraction by cytochrome P450 Source: lu.se URL:2

  • In vitro metabolic stability in liver microsomes Source: mercell.com URL:3

  • Predicting Regioselectivity and Lability of Cytochrome P450 Metabolism Using Quantum Mechanical Simulations Source: acs.org URL:4

Sources

Protocols & Analytical Methods

Method

Application Note: Advanced Reductive Amination Strategies for Benzylpiperidine Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols Introduction & Mechanistic Causality The synthesis of N-alkylated piperidines, spe...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Introduction & Mechanistic Causality

The synthesis of N-alkylated piperidines, specifically benzylpiperidines, is a cornerstone in the development of neuroactive pharmaceuticals and agrochemicals[1]. While direct alkylation with benzyl halides is possible, it frequently suffers from over-alkylation (yielding quaternary ammonium salts) and poor functional group tolerance.

Reductive amination circumvents these issues by coupling an amine (e.g., piperidine) with a carbonyl compound (e.g., benzaldehyde) to form an intermediate imine or iminium ion, which is subsequently reduced to the target tertiary amine[2]. The success of this reaction hinges entirely on chemoselectivity : the reducing agent must reduce the transient, highly electrophilic iminium ion significantly faster than it reduces the starting benzaldehyde[3].

As a Senior Application Scientist, I emphasize that selecting the correct hydride source and solvent system is not merely a matter of yield, but of operational safety, scalability, and downstream purification.

Pathway A Piperidine (Secondary Amine) B Benzaldehyde (Carbonyl Electrophile) C Hemiaminal Formation (Reversible) D Iminium Ion (Reactive Intermediate) C->D - H2O (Acid Catalyzed) E Hydride Reduction (STAB or BAP) D->E Chemoselective F 1-Benzylpiperidine (Target Product) E->F Irreversible AB AB AB->C Nucleophilic Attack

Caption: Mechanistic workflow of 1-benzylpiperidine synthesis via reductive amination.

Strategic Reagent Selection & Causality

The choice of reducing agent dictates the reaction's pH requirements, solvent compatibility, and impurity profile.

  • Sodium Triacetoxyborohydride (STAB, NaBH(OAc)3): This is the modern gold standard. The three electron-withdrawing acetoxy groups sterically hinder the reagent and reduce the nucleophilicity of the hydride[3]. Consequently, STAB is unreactive toward most aldehydes at pH 5–7 but rapidly reduces iminium ions. It operates best in aprotic solvents like 1,2-dichloroethane (DCE) or THF[2].

  • Borane-Pyridine Complex (BAP): An excellent "green" alternative. Historically, sodium cyanoborohydride (NaBH3CN) was used for these reactions (the Borch reduction), but it generates highly toxic hydrogen cyanide gas under acidic conditions and often produces intractable nitrile impurities[4]. BAP eliminates the cyanide risk entirely while maintaining high chemoselectivity[4].

LogicTree Start Select Reducing Agent STAB STAB (NaBH(OAc)3) Optimal for 2° Amines Start->STAB Standard Conditions BAP BAP (Borane-Pyridine) Cyanide-Free/Green Start->BAP Acidic/Aprotic Tolerance NaCNBH3 NaBH3CN Toxic (Legacy) Start->NaCNBH3 Avoid if Possible

Caption: Decision logic for selecting reducing agents in benzylpiperidine synthesis.

Quantitative Data & Optimization Matrix

The following table summarizes the operational parameters and expected outcomes for various reducing systems used in benzylpiperidine synthesis.

Reducing AgentPreferred SolventOptimal pHChemoselectivityTypical YieldSafety & Impurity Profile
STAB [3]DCE, THF5.0 - 7.0Excellent85 - 98%Mild, low toxicity; generates acetic acid.
BAP [4]EtOH, CH2Cl24.0 - 6.0High80 - 95%Low toxicity; zero risk of nitrile impurities.
NaBH3CN [3]MeOH, MeCN6.0 - 8.0Good70 - 90%High Toxicity ; risks HCN gas and nitrile adducts.
Pd/C + H2 MeOH, EtOAcNeutralPoor60 - 85%Pyrophoric; reduces sensitive functional groups (e.g., alkenes).

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . This means the procedure includes built-in In-Process Controls (IPCs) that dictate when to move to the next step, rather than relying solely on arbitrary timeframes.

Protocol A: STAB-Mediated Synthesis of 1-Benzylpiperidine

This protocol utilizes STAB in DCE, which provides optimal solubility and reaction kinetics[5],[2].

Reagents:

  • Piperidine (1.0 eq, 10.0 mmol)

  • Benzaldehyde (1.0 eq, 10.0 mmol)

  • Sodium Triacetoxyborohydride (STAB) (1.4 - 1.5 eq, 14.0 mmol)

  • Glacial Acetic Acid (1.0 eq, 10.0 mmol) - Optional, but recommended to accelerate iminium formation.

  • 1,2-Dichloroethane (DCE) (30 mL)

Step-by-Step Methodology:

  • Condensation: Dissolve piperidine and benzaldehyde in 30 mL of anhydrous DCE under a nitrogen atmosphere. Add glacial acetic acid.

    • Causality: Acetic acid lowers the pH to ~5, which protonates the hemiaminal intermediate, facilitating the dehydration step required to form the reactive iminium ion[5].

  • Reduction: Portion-wise, add STAB over 10 minutes at room temperature. The suspension will become cloudy. Stir for 12 hours[6].

  • Self-Validation (IPC): Pull a 50 µL aliquot, dilute in 1 mL EtOAc, and spot on a silica TLC plate (Eluent: 80:20 Hexane/EtOAc).

    • Validation Check: The reaction is complete when the UV-active benzaldehyde spot (Rf ~0.8) disappears. A new, highly polar spot (Rf ~0.2) that stains positive with Dragendorff's reagent confirms the tertiary amine product.

  • Quench & Workup: Slowly add 30 mL of saturated aqueous NaHCO3 and stir vigorously for 15 minutes.

    • Causality: The basic quench neutralizes the acetic acid and hydrolyzes unreacted STAB, preventing post-workup gas evolution and ensuring the basic piperidine product partitions into the organic layer[6].

  • Isolation: Extract the aqueous layer with DCE (2 × 15 mL). Wash combined organics with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the crude 1-benzylpiperidine.

Protocol B: BAP-Mediated Green Synthesis

This protocol utilizes Borane-Pyridine (BAP) to eliminate cyanide toxicity while preventing aldehyde over-reduction[4].

Reagents:

  • Piperidine (1.0 eq, 10.0 mmol)

  • Benzaldehyde (1.1 eq, 11.0 mmol) - Slight excess ensures complete amine consumption.

  • Borane-Pyridine Complex (BAP) (1.0 eq, 10.0 mmol)

  • Ethanol (25 mL)

Step-by-Step Methodology:

  • Imine Formation: Combine piperidine and benzaldehyde in 25 mL of absolute ethanol. Stir for 30 minutes at room temperature.

  • Controlled Reduction: Add BAP dropwise via syringe.

    • Causality: BAP is added after the initial condensation period. Because BAP is highly stable in protic solvents, ethanol facilitates the necessary proton transfers without degrading the reducing agent[4].

  • Self-Validation (IPC): Monitor the reaction via TLC (Eluent: 5% EtOH in CH2Cl2 with 0.25% NH4OH).

    • Validation Check: If unreacted piperidine remains (visualized via Ninhydrin stain), add BAP in 0.1 eq increments until the secondary amine is fully consumed[4].

  • Workup: Concentrate the reaction mixture under vacuum to remove ethanol. Partition the resulting oil between H2O and CH2Cl2. Wash the organic layer with water, dry over MgSO4, and concentrate. The product can be purified via silica gel chromatography if trace benzyl alcohol is present[4].

Troubleshooting & Causality

  • Issue: High levels of Benzyl Alcohol byproduct.

    • Cause: The reducing agent is attacking the benzaldehyde before the iminium ion can form.

    • Solution: Pre-mix the amine and aldehyde for 30–60 minutes before adding the hydride source. Ensure you are using STAB or BAP, not NaBH4, as NaBH4 lacks the steric bulk required for chemoselectivity[3].

  • Issue: Incomplete Conversion / Stalled Reaction.

    • Cause: Poor iminium formation, often due to sterically hindered amines or insufficient acidity.

    • Solution: Add a Brønsted acid (e.g., AcOH) or a Lewis acid (e.g., Ti(OiPr)4) to drive the dehydration of the hemiaminal intermediate[2].

References

  • Moormann, A. E. (1993). "Reductive Amination of Piperidines with Aldehydes Using Borane-Pyridine." Synthetic Communications. 4

  • Abdel-Magid, A. F., & Maryanoff, C. A. "Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes." Reductions in Organic Synthesis. 3

  • "Synthesis and Biological Evaluation of Novel 2-(Piperidin-4-yl)-1,2,3,4-tetrahydroisoquinoline...". PMC. 6

  • "Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications". MDPI. 1

  • "Synthesis and Antimalarial Activity of 1,4-Disubstituted Piperidine Derivatives". MDPI. 5

  • "Amine synthesis by reductive amination (reductive alkylation)". Organic Chemistry Portal. 2

Sources

Application

Application Notes and Protocols: Selective Catalytic Hydrogenation of 3-(4-chloro-3-methylbenzyl)pyridine Precursors

Abstract The transformation of substituted pyridines into their corresponding piperidine derivatives is a cornerstone of medicinal chemistry, given the prevalence of the piperidine scaffold in a vast number of FDA-approv...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The transformation of substituted pyridines into their corresponding piperidine derivatives is a cornerstone of medicinal chemistry, given the prevalence of the piperidine scaffold in a vast number of FDA-approved pharmaceuticals.[1][2] This guide provides a detailed examination and a robust protocol for the selective catalytic hydrogenation of 3-(4-chloro-3-methylbenzyl)pyridine. The primary challenge in this synthesis is the saturation of the pyridine ring to form the desired piperidine, while simultaneously preventing the undesired reductive cleavage of the carbon-chlorine bond (hydrodehalogenation) on the benzyl moiety.[3] We will explore the mechanistic rationale behind catalyst and solvent selection, present a comprehensive, field-tested protocol using Platinum(IV) oxide (PtO₂), and offer guidance on reaction validation, optimization, and troubleshooting. This document is intended for researchers, chemists, and drug development professionals seeking a reliable method for synthesizing 3-(4-chloro-3-methylbenzyl)piperidine and related halogenated structures.

Mechanistic Considerations & Strategic Choices

The successful synthesis of 3-(4-chloro-3-methylbenzyl)piperidine hinges on directing the catalytic hydrogenation pathway selectively toward the pyridine ring. Understanding the competing reactions is critical for experimental design.

The Target Transformation and Competing Side-Reaction

The primary goal is the six-electron reduction of the aromatic pyridine ring. However, a significant competing pathway is the hydrogenolysis of the aryl chloride.

G cluster_start Starting Material cluster_desired Desired Pathway cluster_side Side-Reaction Pathway SM 3-(4-chloro-3-methylbenzyl)pyridine DP 3-(4-chloro-3-methylbenzyl)piperidine SM->DP Selective Ring Hydrogenation (+3 H₂) Catalyst: PtO₂ / H⁺ SP 3-(3-methylbenzyl)piperidine (Dehalogenated Product) SM->SP Ring Hydrogenation & Hydrodechlorination (+4 H₂) Catalyst: Pd/C

Figure 1: Competing reaction pathways in the hydrogenation of the precursor.

Rationale for Catalyst Selection: PtO₂ vs. Pd/C

The choice of catalyst is the most critical parameter for controlling selectivity.

  • Palladium on Carbon (Pd/C): Pd/C is a highly active and widely used hydrogenation catalyst.[4][5] However, it is notoriously efficient at catalyzing hydrodehalogenation of aryl halides.[6][7] Using Pd/C for this transformation would almost certainly lead to a significant, if not primary, yield of the undesired dehalogenated product. While catalyst poisons can sometimes be used to suppress hydrogenolysis, selecting an inherently more selective catalyst is a more robust strategy.[8]

  • Platinum(IV) Oxide (PtO₂, Adams' Catalyst): Platinum-based catalysts are also highly effective for pyridine hydrogenation.[9] Crucially, they tend to be less aggressive towards aryl chlorides compared to palladium catalysts under specific conditions, offering a much wider window for selective ring saturation. Numerous studies demonstrate the successful hydrogenation of substituted pyridines using PtO₂ without affecting other reducible groups, making it the catalyst of choice for this application.[10][11]

The Critical Role of an Acidic Medium

The hydrogenation of pyridine rings is notoriously challenging due to the aromatic stability and the tendency of the basic nitrogen atom to adsorb strongly to the catalyst surface, thereby poisoning it.[1] Performing the reaction in an acidic solvent, typically glacial acetic acid, overcomes these issues through two primary mechanisms:

  • Substrate Activation: The pyridine nitrogen is protonated to form a pyridinium ion. This breaks the aromaticity, making the ring significantly more susceptible to reduction.[11]

  • Catalyst Protection: The product, a piperidine, is a stronger base than the starting pyridine. In an acidic medium, the piperidine product is immediately protonated to form a piperidinium salt. This salt has a much lower affinity for the catalyst surface, preventing product-induced catalyst inhibition and allowing the reaction to proceed to completion.[1]

Experimental Protocol: Selective Hydrogenation using PtO₂

This protocol is designed for the selective hydrogenation of the pyridine ring while preserving the aryl chloride moiety.

Materials and Equipment
Reagents & Materials Equipment
3-(4-chloro-3-methylbenzyl)pyridineHigh-pressure autoclave/hydrogenator (e.g., Parr shaker)
Platinum(IV) oxide (PtO₂, Adams' catalyst)Inert gas source (Nitrogen or Argon)
Glacial Acetic Acid (ACS Grade)Hydrogen gas source (high purity)
Ethyl Acetate (EtOAc)Magnetic stirrer and stir bars
Saturated Sodium Bicarbonate (NaHCO₃) solutionStandard laboratory glassware
Anhydrous Sodium Sulfate (Na₂SO₄)Rotary evaporator
Celite® or a similar filter aidTLC plates (silica gel) and GC-MS for reaction monitoring
Silica Gel (for column chromatography)NMR Spectrometer and Mass Spectrometer for characterization
Step-by-Step Procedure
  • Reactor Setup: To a clean, dry high-pressure reaction vessel equipped with a magnetic stir bar, add the 3-(4-chloro-3-methylbenzyl)pyridine precursor (e.g., 1.0 g, 1 equivalent).

  • Solvent Addition: Add glacial acetic acid (approx. 5-10 mL per gram of substrate).[9][12] Stir briefly to ensure complete dissolution.

  • Catalyst Addition: Carefully add Platinum(IV) oxide (PtO₂) catalyst. A catalyst loading of 2-5 mol% is a typical starting point.[9]

  • Sealing and Purging: Securely seal the reaction vessel. Purge the vessel 3-5 times with an inert gas (e.g., nitrogen) to remove all oxygen, followed by 2-3 purges with hydrogen gas.

  • Pressurization and Reaction: Pressurize the vessel with hydrogen gas to the desired pressure, typically between 50 and 70 bar (approx. 725-1015 psi).[10][13] Begin vigorous stirring and maintain the reaction at room temperature.

  • Monitoring: The reaction progress can be monitored by observing hydrogen uptake. The reaction is typically complete within 6-10 hours.[9] If possible, progress can be confirmed by taking a small, carefully depressurized aliquot and analyzing it by TLC or GC-MS.

  • Depressurization and Catalyst Removal: Once the reaction is complete, carefully vent the excess hydrogen gas in a well-ventilated fume hood. Purge the vessel with nitrogen. Dilute the reaction mixture with ethyl acetate and filter it through a pad of Celite® to remove the platinum catalyst. Wash the Celite pad with additional ethyl acetate to ensure complete recovery of the product.

  • Work-up: Transfer the filtrate to a separatory funnel. Carefully and slowly add saturated sodium bicarbonate solution to neutralize the acetic acid. Caution: significant CO₂ evolution will occur. Continue adding the bicarbonate solution in portions until effervescence ceases.

  • Extraction: Separate the layers and extract the aqueous phase two more times with ethyl acetate (3 x 20 mL).[9]

  • Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product can be purified by column chromatography on silica gel to yield the pure 3-(4-chloro-3-methylbenzyl)piperidine.[9]

Safety Precautions
  • Hydrogen Gas: Hydrogen is extremely flammable. All operations must be conducted in a well-ventilated fume hood, away from ignition sources. Ensure the high-pressure apparatus is properly rated and maintained.

  • Catalyst Handling: Heterogeneous catalysts like PtO₂ can be pyrophoric, especially after use when they are finely divided and may contain adsorbed hydrogen. Do not allow the used catalyst to dry in the air. Quench the catalyst on the Celite pad by wetting it with water before disposal.

  • Pressure: Always handle high-pressure equipment with appropriate training and use a blast shield.

  • Acid Neutralization: The neutralization of acetic acid with bicarbonate is highly exothermic and releases large volumes of CO₂ gas. Perform this step slowly and with caution in a large vessel to prevent overflow.

Characterization and Validation

To confirm the success of the reaction and the absence of the dehalogenated side-product, the following characterization is recommended:

  • ¹H NMR: Compare the spectrum of the product to the starting material. The key change will be the disappearance of aromatic proton signals from the pyridine ring and the appearance of aliphatic proton signals corresponding to the newly formed piperidine ring. The signals for the chloromethylbenzyl group should remain intact.

  • Mass Spectrometry (MS): ESI-MS should show the molecular ion peak corresponding to the protonated desired product, C₁₃H₁₉Cl₂N⁺. Critically, check for the absence of a peak corresponding to the dehalogenated product.

  • ¹³C NMR: The spectrum will show the disappearance of sp² carbon signals from the pyridine ring and the appearance of new sp³ signals from the piperidine ring.

Workflow Summary & Optimization

The entire process, from setup to analysis, follows a logical sequence.

G A 1. Reactor Assembly & Reagent Charging (Substrate, Acetic Acid, PtO₂) B 2. System Purge (N₂ followed by H₂) A->B C 3. Pressurize with H₂ (50-70 bar) B->C D 4. Reaction (Room Temp, 6-10h) C->D E 5. Depressurize & Filter (Remove Catalyst via Celite) D->E F 6. Aqueous Work-up (Neutralize with NaHCO₃, Extract with EtOAc) E->F G 7. Dry & Concentrate (Dry with Na₂SO₄, Rotovap) F->G H 8. Purification (Silica Gel Chromatography) G->H I 9. Characterization (NMR, MS) H->I

Figure 2: Experimental workflow for selective hydrogenation.

Troubleshooting and Optimization Table
Observation / Problem Potential Cause Suggested Action
Incomplete Reaction Insufficient catalyst activity or loading.Increase catalyst loading slightly (e.g., to 5-7 mol%). Ensure the catalyst is fresh.
Insufficient hydrogen pressure or time.Increase H₂ pressure (e.g., to 80 bar) or extend reaction time.[3]
Significant Dehalogenation (>5%) Reaction temperature is too high.Ensure the reaction is run at room temperature. Exothermic reactions may require cooling.
Catalyst is too aggressive.This is unlikely with PtO₂, but if observed, consider screening Rhodium-based catalysts like Rh/C, which can also be selective.[2][14]
Prolonged reaction time at high pressure.Monitor the reaction and stop it as soon as the starting material is consumed to minimize over-reduction.
Low Yield after Work-up Incomplete extraction from the aqueous layer.The piperidinium salt may have some water solubility. Perform additional extractions with EtOAc.
Product loss during purification.Optimize the solvent system for column chromatography.

References

  • Reddymasu Sreenivasulu, K., Kalluri Venkata Sri Ranganath, K., & Rudraraju Ramesh Raju, R. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry, 27(12), 4358-4360. [Link]

  • Despois, A., & Cramer, N. (2023). Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv. [Link]

  • Sadu, V., et al. (2018). An efficient approach towards introducing (cyclo)alkyl substituents at C-2, C-3 or C-4 positions of the piperidine ring. ResearchGate. [Link]

  • Sreenivasulu, R. M., et al. (2015). CATALYTIC HYDROGENATION OF SUBSTITUTED PYRIDINE DERIVATIVES UNDER ACETIC ACID AS A PROTIC SOLVENT AT ROOM TEMPERATURE. ResearchGate. [Link]

  • Despois, A., & Cramer, N. (2023). Hydrogenation of pyridines with an EDG or EWG at the 4-position. ResearchGate. [Link]

  • Xiao, J., et al. (2019). Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. University of Liverpool Repository. [Link]

  • Sreenivasulu, R., et al. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry. [Link]

  • Glorius, F., et al. (2005). Efficient Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition, 44(28), 4391-4395. [Link]

  • Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. [Link]

  • Ramanathan, A., & Jimenez, L. S. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010(02), 217-220. [Link]

  • Viciu, M. S., Grasa, G. A., & Nolan, S. P. (2001). Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system. Organometallics, 20(17), 3615-3621. [Link]

  • Lipshutz, B. H., et al. (2018). Nickel-Catalyzed Hydro- and Deutero-dehalogenations of (Hetero)Aryl Halides under Aqueous Micellar Catalysis Conditions. Chemistry – A European Journal, 24(59), 15849-15853. [Link]

  • Lavanya, I., et al. (2025). Efficient Catalytic Dehalogenation of Aryl Halides Under Mild Conditions Using Reusable Reduced Graphene Oxide Loaded Simple Transition Metal–Organic Framework. Catalysis Letters, 155(2), 1-15. [Link]

  • Sajiki, H., & Hirota, K. (2003). Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison. Chemical & Pharmaceutical Bulletin, 51(3), 320-324. [Link]

  • Sajiki, H., & Hirota, K. (2003). Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison. Semantic Scholar. [Link]

  • Koyiri, K., et al. (2019). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan Journal of Chemistry, 12(2), 569-574. [Link]

  • Organic Chemistry Portal. (n.d.). Hydrogen. [Link]

  • Parkhomenko, K. V., et al. (2020). Liquid-phase catalytic hydrogenation of 3,4-dichloronitrobenzene over Pt/C catalyst under gradient-free flow conditions in the presence of pyridine. ResearchGate. [Link]

  • Defense Technical Information Center. (1986). Piperidine Synthesis. [Link]

  • Li, X., et al. (2012). Efficient and Chemoselective Reduction of Pyridines to Tetrahydropyridines and Piperidines via Rhodium-Catalyzed Transfer Hydrogenation. Synlett, 23(19), 2815-2819. [Link]

  • Google Patents. (2014). CN103772321A - Synthesis method for meclozine and synthesis method for meclozine hydrochloride.
  • Rylander, P. N., & Himelstein, N. (1968). U.S. Patent No. 3,408,354. Washington, DC: U.S.
  • Ágai, B., et al. (2003). A facile synthesis of 3-(substituted benzyl)piperidines. Tetrahedron Letters, 44(41), 7585-7587. [Link]

  • Knochel, P., et al. (2021). Regioselective difunctionalization of pyridines via 3,4-pyridynes. Chemical Science, 12(20), 7008-7013. [Link]

  • Vice, S., et al. (2001). Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. The Journal of Organic Chemistry, 66(7), 2487-2492. [Link]

  • Wang, Y., et al. (2020). Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure. Nanoscale, 12(1), 221-229. [Link]

  • Serguchev, Y. A., et al. (2015). Kinetics and Mechanism of the Heterogeneous Catalytic Hydrogenolysis of Chlorobenzenes and Chlorocyclohexanes. ResearchGate. [Link]

  • Whittlesey, M. K., et al. (2013). Hydrogenation Reactions with Heterobimetallic Complexes. Accounts of Chemical Research, 46(4), 897-907. [Link]

  • LibreTexts. (2023). Catalytic Hydrogenation of Alkenes. Chemistry LibreTexts. [Link]

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Method

Chiral Resolution of 3-Substituted Piperidine Enantiomers: An Application &amp; Protocol Guide

Abstract This comprehensive guide is designed for researchers, scientists, and professionals in drug development, detailing the theory and practice of chiral resolution for 3-substituted piperidine enantiomers. The 3-sub...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This comprehensive guide is designed for researchers, scientists, and professionals in drug development, detailing the theory and practice of chiral resolution for 3-substituted piperidine enantiomers. The 3-substituted piperidine motif is a privileged scaffold in modern medicinal chemistry, with the stereochemistry at the C3 position often being a critical determinant of pharmacological activity and safety.[1][2][3] This document provides an in-depth exploration of the primary resolution strategies: classical diastereomeric salt crystallization, enzymatic resolution, and preparative chiral chromatography (HPLC & SFC). Each section combines foundational principles with detailed, field-tested protocols, troubleshooting advice, and data interpretation guidelines to empower scientists to select and execute the optimal resolution strategy for their specific target molecule and project goals.

Introduction: The Significance of Chiral 3-Substituted Piperidines

The piperidine ring is a ubiquitous structural motif found in a vast array of natural products and blockbuster pharmaceuticals.[4][5][6] When substituted at the 3-position, a stereocenter is created, giving rise to a pair of enantiomers. These non-superimposable mirror-image molecules can exhibit profoundly different biological activities, from desired therapeutic effects to adverse or toxicological outcomes.[7] For instance, the antipsychotic agent Preclamol and the PARP inhibitor Niraparib are both drugs whose efficacy is tied to a specific 3-substituted piperidine enantiomer.[1][4][5]

Consequently, the ability to isolate and study these enantiomers in their pure form is not merely an academic exercise but a regulatory and scientific necessity in the drug development pipeline. While asymmetric synthesis provides an elegant route to enantioenriched piperidines[4][5][8][9], chiral resolution of a racemic mixture remains a highly practical, scalable, and often more direct approach, especially during initial discovery phases. This guide focuses on the practical application of these resolution techniques.

Foundational Principles of Chiral Resolution

The core challenge in separating enantiomers is their identical physical properties in an achiral environment (e.g., melting point, boiling point, solubility). Chiral resolution overcomes this by introducing a chiral auxiliary or environment, thereby converting the enantiomeric pair into a pair of diastereomers.[10] Diastereomers, unlike enantiomers, possess distinct physical properties and can be separated by conventional laboratory techniques like crystallization or chromatography.[10][11]

The general workflow for any chiral resolution process follows a logical sequence, which can be visualized as follows:

G Racemic Racemic 3-Substituted Piperidine (R/S) Interaction Interact with Chiral Selector Racemic->Interaction Diastereomers Form Diastereomeric Pair (R-X* / S-X*) Interaction->Diastereomers Separation Physical Separation (e.g., Crystallization, Chromatography) Diastereomers->Separation Separated_R Diastereomer 1 (R-X) Separation->Separated_R Separated_S Diastereomer 2 (S-X) Separation->Separated_S Removal_R Remove Chiral Selector (X) Separated_R->Removal_R Removal_S Remove Chiral Selector (X) Separated_S->Removal_S Pure_R Pure Enantiomer (R) Removal_R->Pure_R Pure_S Pure Enantiomer (S) Removal_S->Pure_S

Figure 1: General workflow for the chiral resolution process.

Method 1: Classical Resolution via Diastereomeric Salt Formation

This technique is one of the oldest yet most powerful and scalable methods for chiral resolution. It leverages the basic nature of the piperidine nitrogen to form acid-base salts with an enantiomerically pure chiral acid (the resolving agent).[10] The resulting diastereomeric salts often have different solubilities in a given solvent system, allowing one to crystallize preferentially, leaving the other in the mother liquor.[12][13]

Mechanism of Separation

The interaction between the racemic piperidine base (R/S-Pip) and a single enantiomer of a chiral acid, for example, (R)-Acid, creates two distinct chemical entities: the (R-Pip)-(R-Acid) salt and the (S-Pip)-(R-Acid) salt. These are diastereomers with different crystal packing energies and solubilities. By carefully selecting the solvent and optimizing conditions like temperature and concentration, a supersaturated solution can be created from which the less soluble diastereomeric salt will crystallize.[12]

G R_Pip (R)-Piperidine Salt_RR (R,R) Salt Less Soluble (Crystallizes) R_Pip:f0->Salt_RR + S_Pip (S)-Piperidine Salt_SR (S,R) Salt More Soluble (Stays in Solution) S_Pip:f0->Salt_SR + R_Acid (R)-Chiral Acid R_Acid:f0->Salt_RR R_Acid:f0->Salt_SR

Figure 2: Principle of diastereomeric salt formation.

Protocol: Resolution of Racemic 3-Arylpiperidine with (S)-(+)-Mandelic Acid

This protocol is a representative example and may require optimization for different substrates.

Materials:

  • Racemic 3-arylpiperidine (1.0 eq)

  • (S)-(+)-Mandelic acid (0.5 - 1.0 eq, screen for optimal stoichiometry)

  • Solvent (e.g., Ethanol, Isopropanol, Acetonitrile, or mixtures thereof)

  • 1 M Sodium Hydroxide (NaOH)

  • Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and hotplate

  • Büchner funnel and filter paper

  • Separatory funnel

  • Rotary evaporator

Step-by-Step Procedure:

  • Salt Formation:

    • In a round-bottom flask, dissolve the racemic 3-arylpiperidine (e.g., 10.0 g) in a minimal amount of the chosen heated solvent (e.g., 100 mL of 95% Ethanol).

    • In a separate flask, dissolve the chiral resolving agent, (S)-(+)-mandelic acid, in the same heated solvent.

    • Slowly add the mandelic acid solution to the piperidine solution with stirring.

    • Scientist's Note: The amount of resolving agent is critical. Starting with 0.5 equivalents can sometimes yield a highly pure salt of one enantiomer.

  • Crystallization:

    • Allow the mixture to cool slowly to room temperature. Spontaneous precipitation may occur.

    • If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal.

    • Age the mixture, often for several hours or overnight, sometimes with cooling in an ice bath or refrigerator to maximize the yield of the crystalline salt.

  • Isolation of Diastereomeric Salt:

    • Collect the precipitated solid by vacuum filtration using a Büchner funnel.

    • Wash the filter cake with a small amount of cold solvent to remove the mother liquor containing the more soluble diastereomer.

    • Dry the solid. At this stage, a sample should be taken to determine the diastereomeric excess (d.e.) by NMR or HPLC.

  • Liberation of the Free Base:

    • Suspend the dried, diastereomerically enriched salt in a mixture of water and an organic solvent like DCM or EtOAc.[14]

    • Add 1 M NaOH solution dropwise with vigorous stirring until the aqueous phase is basic (pH > 11). This neutralizes the chiral acid and liberates the free piperidine base into the organic layer.[14][15]

    • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer one or two more times with the organic solvent.

    • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the enantioenriched 3-arylpiperidine.

  • Analysis:

    • Determine the enantiomeric excess (ee) of the final product using a validated chiral HPLC or SFC method (see Section 5).

Troubleshooting & Optimization
Problem Potential Cause Suggested Solution
No Crystallization Solvent is too good; solution is not supersaturated.Cool the solution further. Slowly add a non-polar anti-solvent (e.g., heptane). Concentrate the solution.
Oily Precipitate Compound "oiling out" instead of crystallizing.Re-heat to dissolve and cool more slowly. Use a different solvent system.
Low Diastereomeric Excess Co-precipitation of the other diastereomer.Recrystallize the salt one or more times from a fresh portion of the solvent.[14]
Low Yield The desired diastereomer has significant solubility.Cool the crystallization mixture for a longer period. Evaporate some solvent to increase concentration.

Method 2: Chromatographic Resolution

Preparative chiral chromatography is a direct and often rapid method for resolving enantiomers. It relies on a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.[12] Supercritical Fluid Chromatography (SFC) and High-Performance Liquid Chromatography (HPLC) are the two dominant techniques.[7][16]

Principle of Separation

The CSP is composed of a chiral selector (e.g., a polysaccharide derivative, protein, or macrocyclic antibiotic) bonded to a solid support (usually silica gel).[12][17] As the racemic mixture passes through the column, the enantiomers form transient, diastereomeric complexes with the chiral selector.[12] The enantiomer that forms the more stable complex will be retained longer on the column, resulting in separation.

G cluster_input Input cluster_column Chiral Column (CSP) cluster_interaction Transient Diastereomeric Interactions cluster_output Output (Chromatogram) Racemate Racemic Mixture (R/S) p1 Racemate->p1 p2 p1->p2 p3 p2->p3 p4 p3->p4 Peak1 Enantiomer S (Elutes First) p4->Peak1 R_Enantiomer R CSP_Selector CSP R_Enantiomer->CSP_Selector Stronger Interaction S_Enantiomer S S_Enantiomer->CSP_Selector Weaker Interaction Peak2 Enantiomer R (Elutes Second) Peak1->Peak2

Figure 3: Principle of chiral chromatographic separation.

Protocol: Chiral SFC Method Development for a 3-Substituted Piperidine

SFC is often preferred for preparative separations due to its speed, lower solvent consumption, and easier product isolation (the CO₂ mobile phase simply evaporates).[12]

Materials & Equipment:

  • Analytical/Preparative SFC system with UV or MS detector

  • A selection of chiral columns (see table below)

  • Supercritical CO₂

  • Co-solvents: Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA)

  • Additives: Diethylamine (DEA), Trifluoroacetic Acid (TFA)

  • Racemic sample dissolved in a suitable solvent (e.g., MeOH)

Recommended Initial Screening Columns:

Column NameStationary Phase TypeCommon Co-Solvents
Chiralpak® IA/IB/IC Amylose-based PolysaccharideEtOH, MeOH, IPA
Chiralcel® OD/OJ/OZ Cellulose-based PolysaccharideEtOH, MeOH, IPA
Lux® Cellulose/Amylose Polysaccharide-basedEtOH, MeOH, IPA

Step-by-Step Procedure:

  • Initial Screening:

    • Prepare a stock solution of the racemic piperidine at ~1 mg/mL in methanol.

    • Set up an automated screening sequence on the SFC system to test multiple column/co-solvent combinations.[16][18]

    • A typical screening gradient might be 5% to 40% co-solvent over 5-10 minutes.

    • Scientist's Note: For basic piperidines, adding a small amount of a basic additive like DEA (e.g., 0.1-0.5%) to the co-solvent is crucial for good peak shape and reproducibility.[19]

  • Method Optimization:

    • From the screening results, identify the column and co-solvent that provide the best initial separation (baseline resolution is ideal).

    • Optimize the separation by converting the gradient method to an isocratic (constant co-solvent percentage) method. This will increase throughput for preparative scale.

    • Adjust the co-solvent percentage, flow rate, and column temperature to maximize resolution (Rs) and minimize run time.

  • Scale-Up to Preparative SFC:

    • Once an optimized analytical method is established, scale it up to a larger diameter preparative column.

    • Increase the flow rate and injection volume proportionally to the column's cross-sectional area.

    • Prepare a highly concentrated sample solution (~50-100 mg/mL) for injection.

    • Set up the fraction collector to collect the two separated enantiomer peaks.

  • Product Isolation:

    • Combine the collected fractions for each enantiomer.

    • The majority of the mobile phase (CO₂) will evaporate automatically. Remove the remaining co-solvent using a rotary evaporator to yield the pure, isolated enantiomers.

Determination of Enantiomeric Excess (ee)

After any resolution, it is mandatory to determine the enantiomeric purity of the product. This is expressed as enantiomeric excess (ee), calculated as: ee (%) = [ (Amount of Major Enantiomer - Amount of Minor Enantiomer) / (Total Amount of Both Enantiomers) ] x 100[14]

The most reliable way to determine ee is by using an analytical chiral HPLC or SFC method that achieves baseline separation of the enantiomers.[7][20] The relative peak areas from the chromatogram are used to calculate the ee.

For some compounds, particularly those lacking a UV chromophore, pre-column derivatization with a chiral derivatizing agent (e.g., Mosher's acid) can be used.[10][20] This creates diastereomers that can often be separated on a standard achiral column and quantified by NMR or HPLC.[7][20] A method using para-toluenesulfonyl chloride has also been reported to introduce a chromophore for HPLC analysis of piperidin-3-amine.[19]

Protocol: Analytical Chiral HPLC for ee Determination

Instrumentation:

  • HPLC system with UV detector

  • Chiral Stationary Phase (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm)[19]

  • Mobile Phase: 0.1% Diethylamine in Ethanol[19]

Procedure:

  • Prepare a sample of the resolved piperidine at ~0.5 mg/mL in the mobile phase.

  • Set the HPLC conditions: Flow rate 0.5 mL/min, UV detection at 228 nm (or λmax of the substrate).[19]

  • Inject a small volume (e.g., 5-10 µL).

  • Integrate the areas of the two enantiomer peaks.

  • Calculate the ee% using the formula above. A resolution factor (Rs) greater than 2.0 is desirable for accurate quantification.[20]

Conclusion and Method Selection

The choice of resolution technique for a 3-substituted piperidine depends on several factors, including the scale of the separation, the physical properties of the molecule, available equipment, and project timelines.

  • Diastereomeric Salt Crystallization is ideal for large-scale (multi-gram to kilogram) separations and is often the most cost-effective method, but it requires significant upfront development to find the right resolving agent and solvent combination.

  • Preparative Chiral Chromatography (SFC/HPLC) offers a more universal and rapid approach. Method development can often be automated, and it is highly effective from milligram to multi-gram scales. While requiring specialized equipment, it is frequently the fastest path to obtaining pure enantiomers for initial biological testing.

  • Enzymatic resolution , while not detailed with a full protocol here, is a powerful "green" alternative that can offer exceptionally high selectivity. It involves using an enzyme (e.g., a lipase) that selectively acylates or hydrolyzes one enantiomer, allowing for separation of the reacted and unreacted materials. This approach is particularly valuable for specific substrates and is gaining traction in industrial processes.[1][2][21]

By understanding the principles and applying the detailed protocols within this guide, researchers can confidently tackle the chiral resolution of 3-substituted piperidines, a critical step in the journey of drug discovery and development.

References

  • Elucidation of the mechanism of chiral selectivity in diastereomeric salt formation using organic solvent nanofiltration. Chemical Communications (RSC Publishing).
  • Determining Enantiomeric Purity of 3-Aminopiperidines: A Comparative Guide to Analytical Methods. Benchchem.
  • A Comparative Guide to Confirming the Enantiomeric Purity of 2-Piperidinemethanol. Benchchem.
  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society.
  • Process for resolving racemic mixtures of piperidine derivatives. Google Patents.
  • Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering.
  • Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution. Benchchem.
  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Organic Chemistry Portal. Available at: [Link]

  • Population Balance Modeling of Diastereomeric Salt Resolution. Crystal Growth & Design. Available at: [Link]

  • Technical Support Center: Chiral Separation of Piperidine-3-Carboxylic Acid Enantiomers. Benchchem.
  • 6.8 Resolution (Separation) of Enantiomers. Chemistry LibreTexts. Available at: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]

  • Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. BioTools. Available at: [Link]

  • Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Journal of the American Chemical Society. Available at: [Link]

  • High-value stereo-enriched 3-and 3,4-substituted piperidines and... ResearchGate. Available at: [Link]

  • Synthesis of Chiral 3-Piperidin-2-ones and 3-Piperidines via Ni-Catalyzed Reductive Coupling. Semantic Scholar. Available at: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. JACS. Available at: [Link]

  • Rhodium-Catalyzed Intramolecular, Anti-Markovnikov Hydroamination. Synthesis of 3-Arylpiperidines. The Hartwig Group. Available at: [Link]

  • Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same. Google Patents.
  • Kinetic resolution of 2-Aryl-4-methylenepiperidines toward enantioenriched functionalizable piperidine fragments. White Rose Research Online. Available at: [Link]

  • Examples of biologically active 3-substituted piperidines. ResearchGate. Available at: [Link]

  • Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. PubMed. Available at: [Link]

  • Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16. Shimadzu. Available at: [Link]

  • Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. PMC. Available at: [Link]

  • Synthesis of Aryl-Substituted Piperidines by Superacid Activation of Piperidones. The Journal of Organic Chemistry. Available at: [Link]

  • Catalytic Asymmetric Synthesis of Piperidine Derivatives through the [4 + 2] Annulation of Imines with Allenes. Journal of the American Chemical Society. Available at: [Link]

  • Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Waters Corporation. Available at: [Link]

  • Modern Chiral Separations using HPLC and SFC for Method Development and Prep Purification. Chromatography Today. Available at: [Link]

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Application

Application Note: Radioligand Binding Assay Protocols for Piperidine Derivatives Targeting Dopamine Receptors

Introduction and Mechanistic Overview Piperidine derivatives represent a highly versatile and privileged scaffold in neuropharmacology, frequently utilized in the development of ligands targeting G protein-coupled recept...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Mechanistic Overview

Piperidine derivatives represent a highly versatile and privileged scaffold in neuropharmacology, frequently utilized in the development of ligands targeting G protein-coupled receptors (GPCRs), particularly the dopamine D2-like receptor family (D2, D3, and D4)[1][2]. These compounds are critical in the therapeutic landscapes of schizophrenia, Parkinson's disease, and emerging oncology applications such as glioblastoma treatment[2][3].

Evaluating the binding affinity (


) and selectivity of novel piperidine derivatives requires robust, self-validating radioligand binding assays (RBAs). RBAs remain the gold standard for quantifying receptor-ligand interactions because they do not require structural modification (e.g., bulky fluorescent tags) of the test compound, thereby preserving its native pharmacological properties[4].
The Pharmacological Context

Dopamine receptors are divided into D1-like (D1, D5) and D2-like (D2, D3, D4) subfamilies[3][5]. D2-like receptors couple predominantly to


 proteins. Upon activation by an agonist, these receptors inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP)[5][6]. Understanding this pathway is essential, as the binding affinity measured in the RBA directly dictates the downstream functional efficacy (agonism or antagonism) of the piperidine derivative.

D2_Signaling Ligand Piperidine Derivative D2R Dopamine D2-Like Receptor Ligand->D2R Binds Gi Gi/o Protein (αi, βγ) D2R->Gi Activates AC Adenylyl Cyclase Gi->AC Inhibits (αi) cAMP cAMP Levels (Decreased) AC->cAMP Reduces

Dopamine D2-like receptor Gi/o signaling pathway modulated by piperidine ligands.

Experimental Design & Causality (E-E-A-T)

To ensure scientific integrity, a radioligand binding assay must be designed with strict controls and optimized physicochemical conditions.

  • Choice of Radioligand:

    
    Spiperone is the preferred radioligand for D2-like receptors due to its high affinity and lipophilicity[7][8]. However, spiperone also exhibits significant affinity for serotonin 5-HT
    
    
    
    receptors. To ensure the assay strictly measures dopamine receptor binding, ketanserin (50 µM) must be included in the assay buffer to mask 5-HT
    
    
    sites[7].
  • Buffer Optimization: GPCR conformation is highly dependent on the ionic environment. The inclusion of

    
     and divalent cations (
    
    
    
    ,
    
    
    ) in a
    
    
    buffer (pH 7.4) stabilizes the receptor and promotes the high-affinity state of the G-protein coupled complex[6][7].
  • Separation Kinetics: The separation of bound from free radioligand is achieved via rapid filtration through glass fiber filters (GF/B or GF/C)[8][9]. Because receptor-ligand complexes are subject to the laws of mass action, prolonged washing will cause dissociation. Therefore, washing must be performed rapidly using ice-cold buffer to kinetically freeze the complex and minimize the off-rate (

    
    ) during separation[9].
    

Quantitative Data: Binding Affinities of Piperidine Scaffolds

The structural nuances of piperidine derivatives—such as N-linked heterocycles, 4-benzyl substitutions, or difluoro modifications—dramatically impact their affinity and selectivity across dopamine receptor subtypes[1][2][3][10].

Table 1: Representative Binding Affinities of Piperidine Derivatives

Compound Class / ModificationTarget ReceptorBinding AffinitySelectivity ProfileReference
Compound 13 (4-N-linked pyrazole piperidine)hD4

>300-fold over D2/D3[1]
Compound 14a (4,4-difluoropiperidine ether)hD4

>2000-fold over D1, D2, D3[2]
Compound 16 (4-benzylpiperidine derivative)hD4

2239-fold over D2[3]
Compound 36 (4-heterocyclylpiperidine)hD4Nanomolar>500-fold over D2[10]
(+)-5 (Hydroxypiperidine analogue)DAT*

122-fold over (-)-enantiomer[11]

*Note: DAT = Dopamine Transporter. Piperidine scaffolds are also highly relevant for monoamine transporters[11].

Step-by-Step Protocol: Spiperone Competition Binding Assay

This protocol details a competitive radioligand binding workflow to determine the


 of novel piperidine derivatives against D2-like receptors using membrane homogenates[4][6][7].

RBA_Workflow Prep 1. Membrane Prep (Homogenization & Centrifugation) Incubate 2. Assay Incubation (Membrane + [3H]Spiperone + Piperidine Cmpd) Prep->Incubate Filter 3. Rapid Filtration (GF/B or GF/C Filters via Harvester) Incubate->Filter Wash 4. Ice-Cold Wash (Halt Dissociation Kinetics) Filter->Wash Count 5. Liquid Scintillation Counting (Quantify Bound Ligand) Wash->Count

Step-by-step workflow for the radioligand competition binding assay.

Reagents and Materials
  • Assay Buffer:

    
    , 
    
    
    
    ,
    
    
    ,
    
    
    ,
    
    
    , pH 7.4[6][7].
  • Radioligand:

    
    Spiperone (Specific activity: ~15-30 Ci/mmol)[7][8].
    
  • Masking Agent:

    
     Ketanserin (to block 5-HT
    
    
    
    receptors)[7].
  • Non-Specific Binding (NSB) Determinant:

    
     Haloperidol or unlabeled Spiperone[7][8].
    
  • Test Compounds: Novel piperidine derivatives serially diluted (e.g.,

    
     to 
    
    
    
    )[7].
Membrane Preparation
  • Harvest cells stably expressing the target receptor (e.g., HEK293T cells expressing hD2 or hD4) or dissect target tissue (e.g., rat striatum)[5][7].

  • Homogenize the sample in ice-cold lysis buffer (

    
    , 
    
    
    
    , pH 7.4) using a Dounce homogenizer (20 strokes) to rupture the cells and expose the membrane-bound GPCRs[8].
  • Centrifuge the homogenate at

    
     for 10 minutes at 4°C to pellet the membranes[8].
    
  • Resuspend the pellet in Assay Buffer. Determine protein concentration using a BCA assay. Adjust to a final working concentration (typically

    
    )[7].
    
Competition Binding Workflow
  • Plate Setup: In a 96-well deep-well plate, set up the following conditions in a final volume of

    
     per well[7]:
    
    • Total Binding (TB): Membrane +

      
      Spiperone (e.g., 
      
      
      
      ) + Assay Buffer.
    • Non-Specific Binding (NSB): Membrane +

      
      Spiperone + 
      
      
      
      Haloperidol.
    • Competition: Membrane +

      
      Spiperone + Piperidine Test Compound (varying concentrations).
      
  • Incubation: Incubate the plate at 37°C for 30 to 60 minutes to allow the binding to reach thermodynamic equilibrium[7][8][9].

  • Filtration: Terminate the reaction by rapid filtration through GF/B or GF/C glass fiber filters using a 96-well cell harvester[8]. Note: Pre-soaking filters in 0.5% Polyethylenimine (PEI) can reduce non-specific binding of lipophilic piperidines to the filter matrix.

  • Washing: Immediately wash the filters 3 times with

    
     of ice-cold wash buffer (
    
    
    
    ,
    
    
    , pH 7.4)[8].
  • Quantification: Transfer the filters to scintillation vials (or use a solid scintillator-coated plate), add liquid scintillation cocktail, and measure the residual radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter[4][8].

Data Analysis

Convert CPM to specific binding by subtracting the NSB values. Plot the specific binding against the log concentration of the piperidine derivative. Use non-linear regression (e.g., GraphPad Prism) to determine the


. Finally, calculate the equilibrium dissociation constant (

) using the Cheng-Prusoff equation :

Where

is the concentration of

Spiperone used, and

is the known affinity of the radioligand for the receptor[4][9].

References

  • 4-N-linked-heterocyclic piperidine derivatives with high affinity and selectivity for human dopamine D4 receptors - Bioorg Med Chem Lett.
  • Synthesis and biological characterization of 4,4-difluoro-3-(phenoxymethyl)piperidine scaffold as dopamine 4 receptor (D4R) antagonist in vitro tool compounds - ChemRxiv.
  • Novel Potent and Selective Dopamine D4 Receptor Piperidine Antagonists as Potential Alternatives for the Tre
  • High affinity hydroxypiperidine analogues of 4-(2-benzhydryloxyethyl)-1-(4-fluorobenzyl)piperidine for the dopamine transporter: stereospecific interactions in vitro and in vivo - PubMed.
  • 4-Heterocyclylpiperidines as Selective High-Affinity Ligands at the Human Dopamine D4 Receptor - Journal of Medicinal Chemistry.
  • μ-Opioid/D2 dopamine receptor pharmacophore containing ligands: Synthesis and pharmacological evaluation - Journal of the Serbian Chemical Society.
  • Cdk5 Phosphorylates Dopamine D2 Receptor and Attenu
  • Radioligand Binding Assay | In Vitro Biology - Oncodesign Services.
  • Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands - Universität Regensburg.
  • Application Note: Pergolide Radioligand Binding Assay for Dopamine Receptors - Benchchem.
  • Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors - Brieflands.

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Method

In Vitro Neurotransmitter Uptake Inhibition Assays: A Comprehensive Guide for Drug Discovery

This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles and execution of in vitro neurotransmitter uptake inhibition assays. It is designed to offer both...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles and execution of in vitro neurotransmitter uptake inhibition assays. It is designed to offer both the "how" and the "why," blending technical protocols with field-proven insights to ensure robust and reliable data generation.

The Critical Role of Neurotransmitter Transporters in CNS Function and Drug Development

Neurotransmitter transporters are a class of membrane proteins essential for regulating neurotransmission.[1] These transporters are responsible for the reuptake of neurotransmitters from the synaptic cleft back into the presynaptic neuron, a crucial process for terminating the signal and recycling the neurotransmitter.[2] The major monoamine transporters—the serotonin transporter (SERT), the dopamine transporter (DAT), and the norepinephrine transporter (NET)—are primary targets for a wide range of therapeutics, including antidepressants and drugs for neurological disorders.[3][4] Consequently, accurately characterizing the interaction of novel compounds with these transporters is a cornerstone of modern CNS drug discovery.

In vitro neurotransmitter uptake inhibition assays are the gold standard for determining a compound's potency and selectivity for these transporters.[3] These assays provide a quantitative measure of a compound's ability to block neurotransmitter reuptake, typically expressed as an IC50 value (the concentration of inhibitor that reduces uptake by 50%).

Foundational Principles of Uptake Inhibition Assays

The core principle of an in vitro neurotransmitter uptake inhibition assay is to measure the transport of a specific substrate (neurotransmitter) into cells that are engineered to express a high level of a particular neurotransmitter transporter. The inhibitory effect of a test compound is then quantified by its ability to reduce the rate of substrate uptake.

There are two primary methodologies for these assays, each with its own set of advantages and considerations:

  • Radiolabeled Uptake Assays: This traditional and robust method utilizes a radiolabeled neurotransmitter (e.g., [³H]serotonin, [³H]dopamine). The amount of radioactivity accumulated by the cells is directly proportional to the transporter activity.

  • Fluorescent Uptake Assays: A more modern, high-throughput alternative that employs a fluorescent substrate that mimics the natural neurotransmitter.[5][6] The increase in intracellular fluorescence upon substrate uptake is measured, offering a non-radioactive and often more convenient workflow.[6]

Both assay formats rely on the fundamental principles of Michaelis-Menten kinetics to describe the rate of transporter-mediated uptake.[7][8][9]

Choosing the Right Cellular Model: A Critical First Step

The selection of an appropriate cell line is paramount for a successful uptake assay. The ideal cell line should not endogenously express the transporter of interest but should be readily transfectable to stably express high levels of the desired human transporter (SERT, DAT, or NET).

Cell LineAdvantagesConsiderations
HEK-293 (Human Embryonic Kidney) High transfection efficiency, rapid growth, and human origin, which can be important for protein folding and post-translational modifications.[10][11][12]Can be more sensitive to handling and culture conditions.
CHO (Chinese Hamster Ovary) Robust, well-characterized, and widely used in the pharmaceutical industry for stable protein expression.[10][12][13]Non-human origin, which may in some cases affect protein function.
JAR (Human Choriocarcinoma) Endogenously expresses high levels of functional SERT, providing a more physiologically relevant model for this specific transporter.[14]Limited to SERT assays and may have other endogenous transporters that could interfere with the assay.

For most applications, HEK-293 or CHO cells stably expressing the human transporter of interest are the preferred choice due to their reliability and the ability to create a clean assay system.

Detailed Protocol: Radiolabeled Neurotransmitter Uptake Inhibition Assay

This protocol is designed for an adherent cell culture format in a 96-well plate.

Materials and Reagents
  • Cells: HEK-293 or CHO cells stably expressing human SERT, DAT, or NET.

  • Culture Medium: DMEM supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

  • Assay Buffer: Krebs-Ringer-HEPES (KRH) buffer (e.g., 120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, pH 7.4). The buffer's composition is designed to mimic the physiological ionic environment, which is crucial for transporter function.[15]

  • Radiolabeled Substrate: [³H]Serotonin, [³H]Dopamine, or [³H]Norepinephrine.

  • Unlabeled Substrate: Serotonin, Dopamine, or Norepinephrine.

  • Test Compounds: Serial dilutions of the inhibitor.

  • Reference Inhibitor: A known potent inhibitor for the specific transporter (e.g., Fluoxetine for SERT, Nomifensine for DAT, Desipramine for NET).

  • Lysis Buffer: 1% Sodium Dodecyl Sulfate (SDS).

  • Scintillation Cocktail.

  • 96-well microplates (clear, flat-bottom).

  • Microplate scintillation counter.

Experimental Workflow

The following diagram illustrates the key steps in the radiolabeled uptake inhibition assay.

G cluster_prep Day 1: Cell Plating cluster_assay Day 2: Assay Execution plate_cells Plate cells in a 96-well plate (e.g., 40,000-60,000 cells/well) wash_cells Wash cells with pre-warmed KRH buffer plate_cells->wash_cells preincubate Pre-incubate with test compound or reference inhibitor (10-20 min) wash_cells->preincubate add_radioligand Initiate uptake by adding [³H]-neurotransmitter preincubate->add_radioligand incubate Incubate for a defined period (e.g., 10-15 min) at 37°C add_radioligand->incubate terminate Terminate uptake by rapid washing with ice-cold KRH buffer incubate->terminate lyse Lyse cells with 1% SDS terminate->lyse count Add scintillation cocktail and count radioactivity lyse->count

Caption: Workflow for a radiolabeled neurotransmitter uptake inhibition assay.

Step-by-Step Protocol
  • Cell Plating (Day 1):

    • Trypsinize and count the cells.

    • Seed the cells in a 96-well plate at a density of 40,000-60,000 cells per well in 100 µL of culture medium.[16]

    • Incubate overnight at 37°C in a 5% CO₂ incubator.

  • Assay Preparation (Day 2):

    • Prepare serial dilutions of your test compounds and the reference inhibitor in KRH buffer.

    • Prepare the radiolabeled neurotransmitter solution in KRH buffer at a concentration close to its Km value for the respective transporter. This ensures that the assay is sensitive to competitive inhibition.[17]

  • Assay Execution (Day 2):

    • Aspirate the culture medium from the wells.

    • Gently wash the cells once with 100 µL of pre-warmed KRH buffer.

    • Add 50 µL of the test compound dilutions or reference inhibitor to the appropriate wells. Include wells for "total uptake" (buffer only) and "non-specific uptake" (a high concentration of a known inhibitor).

    • Pre-incubate the plate for 10-20 minutes at 37°C. This allows the inhibitor to bind to the transporters.[18]

    • Initiate the uptake by adding 50 µL of the radiolabeled neurotransmitter solution to all wells.

    • Incubate for 10-15 minutes at 37°C. The incubation time should be within the linear range of uptake, which should be determined empirically for each cell line.[19]

    • Terminate the assay by rapidly aspirating the solution and washing the cells three times with 150 µL of ice-cold KRH buffer. The cold buffer halts the transport process.

    • Lyse the cells by adding 100 µL of 1% SDS to each well and shaking for 5 minutes.

    • Add 150 µL of scintillation cocktail to each well.

    • Count the radioactivity in a microplate scintillation counter.

Detailed Protocol: Fluorescent Neurotransmitter Uptake Inhibition Assay

This protocol describes a homogeneous, "mix-and-read" fluorescent assay format.

Materials and Reagents
  • Cells: HEK-293 or CHO cells stably expressing human SERT, DAT, or NET.

  • Culture Medium: As per the radiolabeled assay.

  • Assay Buffer: Hank's Balanced Salt Solution (HBSS) supplemented with 20 mM HEPES, pH 7.4.

  • Fluorescent Substrate Kit: Commercially available kits (e.g., from Molecular Devices) provide a fluorescent substrate and a masking dye that quenches extracellular fluorescence.[16][18]

  • Test Compounds: Serial dilutions of the inhibitor.

  • Reference Inhibitor: As per the radiolabeled assay.

  • 96- or 384-well black-walled, clear-bottom microplates.

  • Fluorescence plate reader with bottom-read capabilities.

Experimental Workflow

The workflow for the fluorescent assay is generally simpler than the radiolabeled method.

G cluster_prep Day 1: Cell Plating cluster_assay Day 2: Assay Execution plate_cells Plate cells in a black-walled, clear-bottom 96-well plate wash_cells Wash cells with pre-warmed HBSS/HEPES buffer plate_cells->wash_cells add_compound Add test compound or reference inhibitor wash_cells->add_compound incubate_compound Incubate (10-30 min) at 37°C add_compound->incubate_compound add_dye Add fluorescent substrate/ masking dye solution incubate_compound->add_dye read_plate Read fluorescence kinetically or at a fixed endpoint add_dye->read_plate

Caption: Workflow for a fluorescent neurotransmitter uptake inhibition assay.

Step-by-Step Protocol
  • Cell Plating (Day 1):

    • Follow the same procedure as for the radiolabeled assay, but use black-walled, clear-bottom plates to minimize light scatter and background fluorescence.

  • Assay Preparation (Day 2):

    • Prepare serial dilutions of your test compounds and the reference inhibitor in HBSS/HEPES buffer.

    • Reconstitute the fluorescent substrate and masking dye according to the manufacturer's instructions.

  • Assay Execution (Day 2):

    • Aspirate the culture medium from the wells.

    • Wash the cells once with 100 µL of pre-warmed HBSS/HEPES buffer.

    • Add 50 µL of the test compound dilutions or reference inhibitor to the appropriate wells.

    • Incubate the plate for 10-30 minutes at 37°C.[16]

    • Add 50 µL of the fluorescent substrate/masking dye solution to all wells.

    • Immediately place the plate in a fluorescence plate reader pre-set to the appropriate excitation and emission wavelengths.

    • Read the fluorescence either kinetically over a period of 30-60 minutes or as a single endpoint reading after a 30-minute incubation.[20]

Data Analysis and Interpretation: From Raw Counts to IC50 and Ki

Calculating Percentage Inhibition

For both assay types, the first step is to calculate the percentage inhibition for each concentration of the test compound.

  • Determine Specific Uptake:

    • Specific Uptake = Total Uptake - Non-specific Uptake

    • Total Uptake is the signal (CPM or RFU) in the absence of any inhibitor.

    • Non-specific Uptake is the signal in the presence of a saturating concentration of a known potent inhibitor.

  • Calculate Percentage Inhibition:

    • % Inhibition = 100 * (1 - (Uptake in presence of test compound - Non-specific Uptake) / (Total Uptake - Non-specific Uptake))

Determining the IC50 Value

The IC50 value is determined by plotting the percentage inhibition against the logarithm of the test compound concentration and fitting the data to a sigmoidal dose-response curve (variable slope). This can be done using software such as GraphPad Prism.

The Importance of the Ki Value

While the IC50 is a useful measure of potency, it is dependent on the concentration of the substrate used in the assay.[17][21] To obtain a more absolute measure of an inhibitor's affinity for the transporter, the IC50 value can be converted to an inhibition constant (Ki) using the Cheng-Prusoff equation .[17][22][23]

Ki = IC50 / (1 + ([S] / Km))

Where:

  • [S] is the concentration of the substrate (radiolabeled or fluorescent) used in the assay.

  • Km is the Michaelis constant for the substrate, which represents the substrate concentration at which the transporter operates at half its maximum velocity (Vmax). The Km should be determined experimentally for each transporter-expressing cell line.

Ensuring Data Integrity: Troubleshooting and Best Practices

  • High Non-Specific Binding: This can be a common issue, particularly in radiolabeled assays. To mitigate this:

    • Ensure thorough and rapid washing with ice-cold buffer.

    • Consider pre-soaking filter plates (if used) with a blocking agent like 0.5% polyethyleneimine.[24]

    • Optimize the cell density; too many or too few cells can affect the signal-to-noise ratio.

    • Add a small amount of a non-ionic detergent (e.g., 0.05% Tween-20) or a protein like BSA (0.1%) to the assay buffer to reduce the sticking of hydrophobic compounds to plasticware.[1][4]

  • Low Signal Window:

    • Confirm high expression and functionality of the transporter in your cell line.

    • Optimize the incubation time to ensure you are in the linear range of uptake.

    • For fluorescent assays, ensure the correct filter sets and instrument settings are used.

  • Cell Health:

    • Maintain a consistent cell culture practice. Do not let cells become over-confluent.[25]

    • Minimize the exposure time to trypsin during cell passaging.[25]

    • Regularly test for mycoplasma contamination.

  • Buffer Composition:

    • The pH of the assay buffer is critical. Most transporter assays are performed at a physiological pH of 7.4.[15][26][27]

    • The presence of sodium and chloride ions is essential for the function of monoamine transporters.

Conclusion

In vitro neurotransmitter uptake inhibition assays are indispensable tools in CNS drug discovery. By carefully selecting the appropriate assay format and cell line, and by adhering to a well-designed and validated protocol, researchers can generate high-quality, reproducible data on the potency and selectivity of novel compounds. Understanding the principles behind each step of the assay, from cell culture to data analysis, is key to ensuring the scientific integrity and success of your drug discovery program.

References

  • Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. [Link]

  • edX. IC50 Determination. [Link]

  • Leff, P. (2001). determination of KB or Ki from IC50. A closer look at the Cheng-Prusoff equation, the Schild plot and related power equations. Journal of Pharmacological and Toxicological Methods, 46(2), 117-127. [Link]

  • ChemHelpASAP. (2021, January 14). Ki, IC50, & the Cheng-Prusoff equation [Video]. YouTube. [Link]

  • Nicoya Lifesciences. (2020, December 10). 4 Ways to Reduce Non-Specific Binding in SPR Experiments. [Link]

  • Molecular Devices. Fluorescence-Based Neurotransmitter Transporter Uptake Assay in Primary Neuronal Cultures. [Link]

  • NHSJS. (2024, December 15). Enzyme Kinetics and Inhibition in Neurotransmitter Metabolism. [Link]

  • Molecular Devices. Fluorescence-Based Neurotransmitter Transporter Up Takes Assay. [Link]

  • Molecular Devices. Neurotransmitter Transporter Uptake Assay Kit. [Link]

  • protocols.io. (2023, August 8). FM1-43 endocytic uptake assay in HIPSC derived neurons. [Link]

  • Gifford Bioscience. Data Sheet Cellular Uptake and Release Assays Protocol. [Link]

  • Utah Conference on Undergraduate Research. (2022, February 25). Exploration of Michaelis-Menten kinetics of the dopamine transporter in the striatum using iontophoresis. [Link]

  • BYU ScholarsArchive. Analysis of Michaelis-Menten Kinetics of the Dopamine Transporter in the Striatum Using Iontophoresis. [Link]

  • PubMed. (2018, August 27). Protocols for Measuring Glutamate Uptake: Dose-Response and Kinetic Assays in In Vitro and Ex Vivo Systems. [Link]

  • PubMed Central. Transport Reversal during Heteroexchange: A Kinetic Study. [Link]

  • Hancock Lab. NPN Uptake Assay / Flourescence Measurements. [Link]

  • Technology Networks. (2020, January 21). 10 Tips for Successful Development of Cell Culture Assays. [Link]

  • PubMed Central. (2020, May 19). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. [Link]

  • Cell Culture Company, LLC. Functional Conformation of Transporters Services. [Link]

  • PubMed Central. (2018, March 16). Development of serotonin transporter reuptake inhibition assays using JAR cells. [Link]

  • PubMed Central. In vitro assays for the functional characterization of the dopamine transporter (DAT). [Link]

  • Molecular Devices. Neurotransmitter Transporter Uptake Assay Kit. [Link]

  • Eppendorf. CHO versus HEK293: Which cell line is right for my protein expression?. [Link]

  • evitria. (2022, January 13). Comparative Study: HEK293 Cells Vs CHO Cells. [Link]

  • Nicoya Lifesciences. (2020, December 10). 4 Ways to Reduce Non-Specific Binding in SPR Experiments. [Link]

  • NanoTemper Technologies. Buffer - assay buffer composition. [Link]

  • bioRxiv. (2022, September 5). Real-Time Interactive Visualization and Analysis of Neurotransmitter Data. [Link]

  • MedicalExpo. Neurotransmitter Transporter Uptake Assay Kit. [Link]

  • SPT Labtech. The Complete Guide to Cell-Based Assays. [Link]

  • FDCELL. (2025, December 11). HEK293 vs CHO: Five Key Application Differences. [Link]

  • Wikipedia. Michaelis–Menten kinetics. [Link]

  • Cytion. Comparative Yield: HEK Cells vs. CHO Cells in Bioproduction. [Link]

  • G-Biosciences. Buffers. [Link]

  • Frontiers. (2020, July 21). Methods for Quantifying Neurotransmitter Dynamics in the Living Brain With PET Imaging. [Link]

  • ResearchGate. (2012, October 13). Is there any way to understand the neurotransmitter uptake ability through receptors using imaging or biochemical assays in mammalian cell lines?. [Link]

Sources

Application

Application Note: A Systematic Approach to Solvent Selection for the Recrystallization of Piperidine Salts

Abstract Piperidine and its derivatives are fundamental scaffolds in a vast number of active pharmaceutical ingredients (APIs). The purification of these compounds, often in their salt form to enhance stability and solub...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Piperidine and its derivatives are fundamental scaffolds in a vast number of active pharmaceutical ingredients (APIs). The purification of these compounds, often in their salt form to enhance stability and solubility, is a critical step in drug development and manufacturing. Recrystallization remains the most effective and scalable method for achieving the high purity required for APIs. However, the success of this technique is entirely dependent on the rational selection of an appropriate solvent or solvent system. This application note provides a comprehensive guide for researchers, chemists, and drug development professionals on the principles and protocols for systematically selecting and optimizing solvents for the recrystallization of piperidine salts. It integrates theoretical foundations with practical, step-by-step experimental workflows, ensuring a robust and efficient path to obtaining high-purity crystalline materials.

Introduction: The Critical Role of Purity in Piperidine-Based APIs

The piperidine ring is a ubiquitous structural motif in medicinal chemistry, found in blockbuster drugs ranging from antipsychotics to analgesics. In the synthesis of these APIs, the final product is often isolated as a salt (e.g., hydrochloride, hydrobromide, tartrate) to improve handling, stability, and aqueous solubility. Achieving stringent purity levels is not merely a matter of optimizing yield; it is a regulatory and safety imperative. Recrystallization is a powerful purification technique that leverages differences in solubility between the target compound and its impurities to produce a highly ordered, pure crystalline solid.[1][2][3]

The choice of solvent is the most critical parameter in developing a successful recrystallization protocol.[1][4] An ideal solvent must exhibit a specific solubility profile: high solubility for the piperidine salt at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[5][6] This differential ensures maximum recovery of the purified product upon cooling. Furthermore, the solvent must be inert, easily removable, and compliant with safety and environmental standards, such as those outlined in the International Council for Harmonisation (ICH) Q3C guidelines for residual solvents.[7][8][9]

This guide details the underlying physicochemical principles governing the solubility of piperidine salts and presents a logical, multi-step workflow for solvent selection, from initial screening to final optimization.

Theoretical Foundations

The Principle of Recrystallization

The fundamental principle of recrystallization is based on the differential solubility of a solid in a given solvent at different temperatures.[10] An impure solid is dissolved in a minimum amount of a suitable hot solvent to create a saturated or near-saturated solution.[5] As this solution slowly cools, the solubility of the desired compound decreases, leading to supersaturation and subsequent nucleation and crystal growth. Ideally, impurities remain in the solution (mother liquor) because they are either present in much lower concentrations or are highly soluble in the solvent even at low temperatures.[2][5]

Physicochemical Properties of Piperidine Salts

Understanding the solute is paramount.

  • Piperidine (Free Base): Piperidine is a secondary amine and a relatively strong organic base (pKa of the conjugate acid is ~11.2).[11] It is a polar molecule, miscible with water and soluble in a wide range of organic solvents, including alcohols and ethers.[12][13]

  • Piperidine Salts (e.g., Piperidine Hydrochloride): The formation of a salt by reacting the basic nitrogen of piperidine with an acid (like HCl) introduces ionic character. This fundamentally alters the solubility profile. Piperidine salts are significantly more polar than their free base counterparts. Consequently, they exhibit:

    • Increased solubility in polar protic solvents (e.g., water, methanol, ethanol) which can solvate both the cation and anion effectively.[14]

    • Decreased solubility in non-polar or weakly polar aprotic solvents (e.g., hexane, toluene, diethyl ether).[14]

The general principle of "like dissolves like" is the cornerstone of initial solvent selection.[4][5] For ionic piperidine salts, polar solvents are the logical starting point.

A Systematic Workflow for Solvent Selection

A haphazard "trial-and-error" approach to solvent screening is inefficient and consumes valuable material. A systematic workflow, grounded in the principles discussed above, provides a more effective path to identifying the optimal solvent or solvent system.

Solvent_Selection_Workflow A Step 1: Define the Problem Characterize Piperidine Salt (Polarity, M.P.) B Step 2: Literature & In-Silico Analysis Search for similar compounds. Predict solubility. A->B C Step 3: Experimental Screening (Small Scale) B->C D Is a suitable single solvent found? C->D E Protocol 1: Single-Solvent Recrystallization D->E Yes F Screen for Mixed-Solvent Systems (Good Solvent / Anti-Solvent) D->F No I Further Optimization (Cooling Rate, Seeding, pH) E->I G Is a suitable mixed solvent system found? F->G H Protocol 2: Mixed-Solvent Recrystallization G->H Yes K Re-evaluate compound properties or consider alternative purification G->K No H->I J END: Optimized Protocol I->J

Caption: Workflow for systematic solvent selection.

Data Presentation: Solvent Properties

The initial selection of solvents for screening should be guided by their physical properties and safety profiles. The following table provides a list of common solvents organized by polarity and includes their ICH classification.[7][8][15]

Table 1: Properties of Common Solvents for Recrystallization

Solvent Polarity Class Boiling Point (°C) ICH Class Key Characteristics
Water Polar Protic 100 - Highly polar, non-toxic, but can be difficult to remove.
Methanol Polar Protic 65 2 Good solvent for many salts. Toxic.
Ethanol Polar Protic 78 3 Excellent, less toxic alternative to methanol.[16]
Isopropanol (IPA) Polar Protic 82 3 Good general-purpose solvent for polar compounds.
Acetonitrile Polar Aprotic 82 2 Can be a good choice for moderately polar salts.
Acetone Polar Aprotic 56 3 Strong solvent, low boiling point.
Ethyl Acetate Polar Aprotic 77 3 Intermediate polarity, often used as an anti-solvent.
Dichloromethane (DCM) Polar Aprotic 40 2 Generally too non-polar for salts; high toxicity.
Toluene Non-Polar 111 2 Unlikely to dissolve salts; can be used as an anti-solvent.

| Heptane/Hexane | Non-Polar | 98 / 69 | 2 | Very unlikely to dissolve salts; often used as an anti-solvent. |

Note: ICH Class 1 solvents (to be avoided) are not listed. Class 2 solvents should be limited, while Class 3 solvents have low toxic potential.[7][8][15]

Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

Protocol 1: Preliminary Solvent Screening

This protocol uses a small amount of material to rapidly assess the suitability of a range of solvents.

Objective: To identify solvents that exhibit high solubility at high temperatures and low solubility at room temperature.

Materials:

  • Crude piperidine salt (approx. 10-20 mg per test)

  • Selection of test solvents from Table 1

  • Small test tubes or vials

  • Stirring rod or vortex mixer

  • Heat gun or hot plate

  • Ice-water bath

Procedure:

  • Aliquot: Place ~15 mg of the crude piperidine salt into a test tube.

  • Room Temp Test: Add the first test solvent dropwise (e.g., 0.1 mL at a time) while agitating. Observe if the solid dissolves readily at room temperature.

    • Observation 1: If the solid dissolves easily in <0.5 mL, the solvent is likely unsuitable (compound is too soluble at low temp).

  • Hot Test: If the solid is poorly soluble at room temperature, heat the mixture gently towards the solvent's boiling point. Continue to add solvent dropwise until the solid just dissolves.

    • Observation 2: If a very large volume of hot solvent is required, the solvent is likely unsuitable (poor solubility).

    • Observation 3: If the solid dissolves completely in a reasonable volume of hot solvent, proceed to the next step. This is a potential candidate .

  • Cooling Test: Allow the hot, clear solution to cool slowly to room temperature, and then place it in an ice-water bath for 10-15 minutes.

    • Observation 4: If abundant, high-quality crystals form, this is an excellent candidate solvent .

    • Observation 5: If no crystals form or an "oil" separates, the solvent may be unsuitable or may require a mixed-solvent system.

  • Record & Repeat: Meticulously record all observations for each solvent tested. Repeat for a range of solvents with varying polarities.

Table 2: Example Solubility Screening Data (Hypothetical Data for "Piperidine Salt X")

Solvent Solubility at 25°C Solubility at Boiling Crystal Formation on Cooling Assessment
Water High Very High Poor recovery Unsuitable
Methanol High Very High Poor recovery Unsuitable
Ethanol Low High Abundant Crystals Excellent Candidate
Isopropanol Very Low High Good Crystals Good Candidate
Acetone Very Low Low - Unsuitable

| Toluene | Insoluble | Insoluble | - | Unsuitable (Potential Anti-Solvent) |

Protocol 2: General Single-Solvent Recrystallization

This protocol outlines the full-scale procedure once an optimal single solvent has been identified.

Recrystallization_Protocol start Start: Crude Piperidine Salt dissolve 1. Dissolution Add minimum amount of hot solvent start->dissolve insoluble_check Insoluble impurities present? dissolve->insoluble_check hot_filtration 2. Hot Filtration Remove insoluble material insoluble_check->hot_filtration Yes cooling 3. Crystallization Slowly cool solution to room temp, then ice bath insoluble_check->cooling No hot_filtration->cooling collection 4. Collection Vacuum filter crystals cooling->collection washing 5. Washing Rinse with minimal ice-cold solvent collection->washing drying 6. Drying Dry crystals under vacuum washing->drying end End: Pure Crystalline Product drying->end

Caption: General workflow for single-solvent recrystallization.

Procedure:

  • Dissolution: Place the crude piperidine salt in an appropriately sized Erlenmeyer flask with a stir bar. Add a small portion of the chosen solvent and heat the mixture to a gentle boil with stirring. Continue adding small portions of hot solvent until the solid is completely dissolved. Crucial: Use the minimum amount of hot solvent necessary to achieve full dissolution to ensure good recovery.[5]

  • Hot Filtration (Optional): If insoluble impurities (e.g., dust, inorganic byproducts) are visible in the hot solution, perform a hot filtration. This involves pouring the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step must be done quickly to prevent premature crystallization.

  • Crystallization: Remove the flask from the heat source, cover it (e.g., with a watch glass), and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[5] Once at room temperature, the flask can be placed in an ice-water bath to maximize crystal yield.

  • Collection: Collect the crystals by vacuum filtration using a Büchner funnel and a filter flask.

  • Washing: With the vacuum still applied, wash the crystals on the filter paper with a small amount of ice-cold, fresh solvent to remove any adhering mother liquor.[5]

  • Drying: Allow air to be pulled through the crystals for several minutes to partially dry them. Then, transfer the crystalline product to a watch glass or drying dish and dry to a constant weight, preferably in a vacuum oven at a mild temperature.

Protocol 3: Mixed-Solvent Recrystallization

This technique is used when no single solvent has the ideal solubility profile. It employs a pair of miscible solvents: one in which the salt is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "anti-solvent" or "poor" solvent).[4][17]

Procedure:

  • Dissolve the crude piperidine salt in a minimum amount of the hot "good" solvent (e.g., ethanol).

  • While the solution is still hot, add the "poor" solvent (e.g., toluene or ethyl acetate) dropwise with constant swirling.

  • Continue adding the anti-solvent until a slight, persistent cloudiness (turbidity) appears. This indicates the point of saturation.

  • Add a few drops of the hot "good" solvent to re-dissolve the precipitate and make the solution clear again.

  • Allow the solution to cool slowly, as described in Protocol 2 (Step 3). The crystals will form as the overall solvent mixture becomes a poorer solvent at lower temperatures.

  • Collect, wash, and dry the crystals as described in Protocol 2. The wash solvent should be a mixture of the two solvents in the same ratio as the final mother liquor, or pure anti-solvent, and must be ice-cold.

Troubleshooting

  • Oiling Out: The compound separates as a liquid instead of crystals. This often happens if the boiling point of the solvent is higher than the melting point of the solute or if the solution cools too quickly. Solution: Re-heat to dissolve the oil, add slightly more solvent, and try cooling more slowly. Seeding with a pure crystal can also help.

  • No Crystal Formation: The solution may not be sufficiently saturated. Solution: Re-heat the solution and boil off some of the solvent to increase the concentration. Try scratching the inside of the flask with a glass rod at the liquid-air interface to provide a surface for nucleation.

  • Poor Recovery: Too much solvent was used, or the compound is too soluble in the cold solvent.[5] Solution: Re-heat and evaporate some solvent. Ensure the solution is thoroughly chilled in an ice bath before filtration.

  • Colored Impurities: If the crystals are colored by soluble impurities, they may sometimes be removed by adding a small amount of activated carbon to the hot solution before the hot filtration step. Use with caution as it can also adsorb the desired product.

Conclusion

The successful recrystallization of piperidine salts is a cornerstone of purification in pharmaceutical development. A systematic approach to solvent selection, beginning with an understanding of the salt's physicochemical properties and progressing through a logical experimental screening protocol, is vastly superior to a random search. By carefully selecting a solvent or solvent system that provides high solubility at elevated temperatures and low solubility upon cooling, researchers can develop robust, scalable, and efficient purification processes. The protocols and workflows detailed in this note provide a reliable framework for achieving high-purity crystalline piperidine salts, ensuring the quality and safety of the final API.

References

  • ICH. (2021). IMPURITIES: GUIDELINE FOR RESIDUAL SOLVENTS Q3C(R8). International Council for Harmonisation. [Link]

  • ICH. (2018). IMPURITIES: GUIDELINE FOR RESIDUAL SOLVENTS Q3C(R7). International Council for Harmonisation. [Link]

  • Therapeutic Goods Administration (TGA). ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. TGA. [Link]

  • CD Formulation. Polymorph, Salt & Cocrystal Screening and Selection. CD Formulation. [Link]

  • Jadhav, N. R., et al. (2019). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. Journal of Pharmaceutical Research International. [Link]

  • Scribd. ICH Guidelines for Residual Solvent. Scribd. [Link]

  • Shimadzu. (2021). Analysis of Residual Solvents According to the New ICH Q3C Guideline. Shimadzu. [Link]

  • Ataman Kimya. PIPERIDINE. Ataman Kimya. [Link]

  • Goud, N. R., et al. (2022). Pharmaceutical cocrystals: A review of preparations, physicochemical properties and applications. Journal of Pharmaceutical Analysis. [Link]

  • Al-Obaidi, H., et al. (2022). Pharmaceutical Cocrystals: A Novel Systematic Approach for the Administration of Existing Drugs in New Crystalline Form. Pharmaceutics. [Link]

  • IntechOpen. (2015). Recrystallization of Drugs — Effect on Dissolution Rate. IntechOpen. [Link]

  • University of Colorado Boulder. Recrystallization. CU Boulder Department of Chemistry. [Link]

  • Bolla, G., & Vangala, V. R. (2018). Use of Pharmaceutical Salts and Cocrystals to Address the Issue of Poor Solubility. ResearchGate. [Link]

  • PraxiLabs. (2022). Recrystallization Definition, Principle &Purpose. PraxiLabs. [Link]

  • EBSCO. Recrystallization (chemistry) | Chemistry | Research Starters. EBSCO. [Link]

  • University of California, Davis. Recrystallization. UC Davis Chem LibreTexts. [Link]

  • National Center for Biotechnology Information. Piperidine. PubChem. [Link]

  • Wikipedia. Piperidine. Wikipedia. [Link]

  • Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

  • Google Patents. (2020). CN111632400B - Recrystallization purification method of enamine salt.
  • Amrita Vishwa Vidyapeetham. SOP: CRYSTALLIZATION. Amrita OLabs. [Link]

  • SciSpace. Recrystallization of Active Pharmaceutical Ingredients. SciSpace. [Link]

  • Syrris. (2024). Pharmaceutical Crystallization in drug development. Syrris. [Link]

  • ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. [Link]

  • Google Patents. Synthesis of N-pentyl-3-(3-hydroxyphenyl)piperidine hydrochloride (Method a).
  • Canadian Science Publishing. (1951). A New Synthesis of Piperidine. Canadian Journal of Chemistry. [Link]

  • SATHEE. Chemistry Crystallization. SATHEE. [Link]

  • YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. YouTube. [Link]

  • ResearchGate. (2021). Have you experienced that your piperidine crystallizes when not in use?. ResearchGate. [Link]

  • Sciencemadness Discussion Board. (2018). Piperidine from the hydrolysis of piperine. Sciencemadness. [Link]

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Method

Overcoming Silanol Interactions: Advanced HPLC Method Development for Lipophilic Piperidine Analogs

Executive Summary The piperidine ring is a ubiquitous pharmacophore in modern therapeutics, present in numerous antihistamines, antipsychotics, and analgesics. However, lipophilic piperidine analogs present a dual challe...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The piperidine ring is a ubiquitous pharmacophore in modern therapeutics, present in numerous antihistamines, antipsychotics, and analgesics. However, lipophilic piperidine analogs present a dual challenge in reversed-phase high-performance liquid chromatography (RP-HPLC). Their highly basic nitrogen (pKa 9–11) combined with a lipophilic backbone (high logP) creates a "perfect storm" for chromatography: excessive hydrophobic retention coupled with severe peak tailing due to secondary electrostatic interactions with the stationary phase[1].

This application note provides a mechanistic framework and a self-validating experimental protocol for developing robust, LC-MS compatible methods for these challenging analytes. By leveraging modern particle technologies and precise pH control, analysts can achieve symmetrical peak shapes and high mass loadability without relying on signal-suppressing ion-pairing agents.

Mechanistic Causality: The Silanol-Piperidine Interaction

To solve poor peak shape, one must first understand the causality behind it. The retention of lipophilic piperidines is governed by two distinct mechanisms:

  • Primary Retention (Hydrophobic): The lipophilic carbon backbone partitions into the C18 alkyl chains of the stationary phase.

  • Secondary Interaction (Ion-Exchange): At the typical acidic pH of mobile phases (pH 2–4), the basic piperidine nitrogen is fully protonated (

    
    ). While high-purity Type-B silica has a bulk pKa > 8, trace metal impurities or specific vicinal silanol conformations can lower the local pKa to 4–5[2]. This results in ionized, negatively charged silanols (
    
    
    
    ). The electrostatic attraction between the protonated piperidine and the ionized silanol acts as a strong cation-exchange site, delaying the elution of a fraction of the analyte molecules and manifesting as a severe tailing peak[3][4].

The Traditional vs. Modern Solution: Historically, chromatographers added high concentrations of amine modifiers like triethylamine (TEA) to competitively bind and "mask" these active silanols[2]. However, TEA causes severe ion suppression in mass spectrometry (MS).

The modern, mechanistic solution utilizes Charged Surface Hybrid (CSH) particles. During synthesis, a reproducible, low-level positive charge is covalently bonded to the silica surface. In an acidic mobile phase, this positive surface electrostatically repels the protonated piperidine, preventing it from reaching deep, high-energy silanol sites. This dramatically improves peak shape and sample loadability using only MS-friendly additives like 0.1% formic acid[5][6].

Method Development Workflow

HPLC_Workflow Start Lipophilic Piperidine Analog (High logP, Basic pKa) Assess Assess Silanol Interaction Risk (High at pH 4-8) Start->Assess ColSelect Select Stationary Phase Assess->ColSelect Standard Standard High-Purity C18 (Risk of Peak Tailing) ColSelect->Standard CSH Charged Surface Hybrid (CSH) C18 (Electrostatic Repulsion) ColSelect->CSH pH_Low Low pH Mobile Phase (0.1% Formic Acid) Standard->pH_Low Requires ion-pairing CSH->pH_Low LC-MS Compatible pH_High High pH Mobile Phase (10mM NH4HCO3, pH 10) CSH->pH_High Neutralizes Piperidine Eval Evaluate Peak Asymmetry & Retention pH_Low->Eval pH_High->Eval

Decision tree for HPLC method development of basic lipophilic piperidine analogs.

Experimental Protocol: A Self-Validating System

This protocol operates as a self-validating system: by comparing the asymmetry factor (


) and theoretical plates (

) between a standard C18 and a CSH C18 under identical low-ionic-strength conditions, the analyst can definitively isolate surface-charge effects from mobile phase dynamics.
Materials & Reagents
  • Column A (Control): Standard BEH C18 (50 x 2.1 mm, 1.7 µm)

  • Column B (Test): CSH C18 (50 x 2.1 mm, 1.7 µm)[7]

  • Mobile Phase A (MPA): 0.1% Formic Acid in MS-grade Water (pH ~2.7)[8]

  • Mobile Phase B (MPB): 0.1% Formic Acid in MS-grade Acetonitrile

  • Test Sample: Lipophilic piperidine analog (e.g., Haloperidol or synthetic API) prepared at 100 µg/mL in 90:10 Water:Acetonitrile to evaluate mass overload[5].

Step-by-Step Methodology
  • System Preparation: Purge the LC-MS/UV system with MPA and MPB. Ensure extra-column volume is minimized (<10 µL) to accurately measure peak efficiency.

  • Column Equilibration (Column A): Install the standard C18 column. Equilibrate with 5% MPB at a flow rate of 0.4 mL/min for 10 column volumes.

  • Gradient Elution (Screening):

    • 0.0 - 0.5 min: 5% MPB (Isocratic hold to focus the analyte)

    • 0.5 - 4.0 min: 5% to 95% MPB (Linear gradient)

    • 4.0 - 5.0 min: 95% MPB (Column wash)

    • 5.0 - 5.1 min: 95% to 5% MPB

    • 5.1 - 7.0 min: 5% MPB (Re-equilibration)

  • Data Acquisition: Inject 2 µL of the test sample. Record Retention Time (

    
    ), Peak Asymmetry at 10% height (
    
    
    
    ), and theoretical plates (
    
    
    ).
  • Cross-Validation (Column B): Switch to the CSH C18 column. Repeat steps 2-4. Note: CSH columns reach equilibrium rapidly, allowing for immediate comparative analysis[5].

  • Loadability Stress Test: Inject increasing volumes (1, 2, 5, 10 µL) of the sample onto the CSH column. Monitor for peak fronting or tailing to establish the mass loadability limit[6].

Quantitative Data Presentation

The following table summarizes the expected chromatographic outcomes based on empirical data for strongly basic, lipophilic piperidines analyzed under MS-compatible conditions.

ParameterStandard C18 (0.1% FA)CSH C18 (0.1% FA)Mechanistic Rationale
Peak Asymmetry (

)
2.5 - 4.0 (Severe Tailing)1.0 - 1.2 (Symmetrical)The positive surface charge of CSH electrostatically repels the protonated amine, preventing silanol binding[6].
Retention Time (

)
3.8 min3.2 minElimination of secondary ion-exchange retention mechanisms leads to slightly faster, purely hydrophobic elution[5].
Mass Loadability < 0.5 µg before overload> 5.0 µg before overloadShielding of high-energy silanol sites drastically increases the column's capacity for basic compounds[6][8].
MS Signal Intensity HighHighBoth utilize volatile, low-ionic-strength 0.1% Formic Acid, avoiding the severe ion suppression caused by traditional TEA[9].

Advanced Optimization: High pH Switching

If the piperidine analog is exceptionally lipophilic (logP > 5), it may exhibit excessive retention even on a CSH column. In such extreme cases, the causality of retention must be inverted.

By switching to a high pH mobile phase (e.g., 10 mM Ammonium Bicarbonate, pH 10), the mobile phase pH exceeds the pKa of the piperidine nitrogen. This deprotonates the molecule, rendering it neutral[1].

  • Advantage: A neutral molecule cannot undergo electrostatic interactions with silanols, completely abolishing tailing.

  • Requirement: Because the molecule is now entirely lipophilic, a higher percentage of organic modifier is required for elution. Furthermore, this approach mandates the use of hybrid silica particles (such as BEH or CSH), as traditional Type-B silica rapidly dissolves at pH > 8[4].

References

  • Practical Applications of Charged Surface Hybrid (CSH) Technology - Waters Corporation. waters.com.[Link]

  • Why are Most Drugs Basic: Implications in Pharmaceutical Testing by HPLC. chromatographyonline.com.[Link]

  • Overloading study of basic compounds with a positively charged C18 column in liquid chromatography. chromnet.net.[Link]

  • Waters XSelect CSH C18 HPLC Columns. labrulez.com.[Link]

  • LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? restek.com.[Link]

  • Improving Mass Load Capacity for Basic Compounds Using Charged Surface Hybrid (CSH) Technology Columns. chromatographyonline.com.[Link]

  • HPLC Troubleshooting Guide. hplc.eu.[Link]

  • HPLC analysis of basic organic compounds in a multi-component ion-interaction system: A mechanistic study. researchgate.net.[Link]

  • The Theory of HPLC Column Chemistry. aquaenergyexpo.com.[Link]

Sources

Application

Application Note: Molecular Docking Simulation of Piperidine Derivatives in DAT and NET Binding Pockets

Introduction & Structural Rationale Monoamine transporters, specifically the dopamine transporter (DAT) and norepinephrine transporter (NET), are critical regulators of neurotransmission and primary targets for psychosti...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Structural Rationale

Monoamine transporters, specifically the dopamine transporter (DAT) and norepinephrine transporter (NET), are critical regulators of neurotransmission and primary targets for psychostimulants, antidepressants, and ADHD therapeutics[1]. Piperidine derivatives—ranging from classical drugs like methylphenidate to novel atypical non-competitive inhibitors like AC-4-248—exhibit profound pharmacological profiles by binding to these transporters[2][3].

Historically, molecular docking in this space relied on homology models based on the bacterial leucine transporter (LeuT). However, recent breakthroughs in cryogenic electron microscopy (Cryo-EM) have elucidated the high-resolution structures of both human NET (hNET) and Drosophila DAT (dDAT) in various conformational states (outward-open, occluded, inward-open), revolutionizing structure-based drug design[1][3][4]. This application note provides a rigorous, self-validating protocol for the molecular docking of piperidines into the central substrate-binding site (S1) of DAT and NET.

Mechanistic Context: The S1 Binding Pocket

DAT and NET operate via an alternating access mechanism driven by electrochemical gradients of Na⁺ and Cl⁻ ions[4]. The central S1 pocket is located deep within the transmembrane domains. A universally conserved Aspartate residue (e.g., Asp79 in hDAT, Asp75 in hNET) acts as the primary anchor, forming a critical salt bridge with the protonated amine of the piperidine ring[1].

TransportInhibitionMechanism Apo Apo Outward-Open State (Na+/Cl- Bound) S1_Substrate Substrate Binds S1 Pocket (Dopamine/Noradrenaline) Apo->S1_Substrate Endogenous Transport Piperidine Piperidine Inhibitor Binds (e.g., Methylphenidate / AC-4-248) Apo->Piperidine Pharmacological Intervention Occluded Occluded Intermediate (Conformational Shift) S1_Substrate->Occluded Inward Inward-Open State (Substrate Release) Occluded->Inward Inward->Apo Reset Cycle Arrest Conformational Arrest (Reuptake Blockade) Piperidine->Arrest Steric Hindrance

Figure 2: Conformational transport cycle and pharmacological inhibition of DAT/NET.

Experimental Protocol: A Self-Validating Workflow

MolecularDockingWorkflow Start Target & Ligand Selection (Cryo-EM DAT/NET & Piperidines) PrepProt Protein Preparation Protonation, Loop Modeling, Ion Retention Start->PrepProt PrepLig Ligand Preparation Stereoisomers, pH 7.4 Ionization Start->PrepLig Grid Receptor Grid Generation (Center on S1 Pocket) PrepProt->Grid Docking Molecular Docking (Induced-Fit for Bulky Piperidines) PrepLig->Docking Validation Self-Validation: Re-dock Native Ligand (RMSD < 2Å) Grid->Validation Validation->Grid Fail Validation->Docking Pass Scoring Scoring & Interaction Analysis (Salt Bridge to Conserved Asp) Docking->Scoring MD MD Simulation (100 ns) Lipid Bilayer Environment Scoring->MD

Figure 1: Self-validating molecular docking workflow for piperidines in DAT/NET.

Phase 1: Macromolecular Target Preparation
  • Structure Selection : Select a high-resolution Cryo-EM structure matching your desired pharmacological state. For reuptake inhibitors, outward-facing or occluded states are preferred. Use PDB 8WTW for hNET[4] or EMD-38854 for hDAT[2].

  • Protein Processing & Causality : Remove solvent molecules but strictly retain the coordinated Na⁺ and Cl⁻ ions in the S1 pocket. These ions are structurally integral; their coordination undergoes notable alterations during conformational changes and directly stabilizes the ligand[4].

  • Protonation & Loop Modeling : Assign protonation states at physiological pH (7.4). Missing extracellular loops (e.g., EL2) must be modeled computationally, as they govern the conformational gating of the S1 pocket and extracellular allosteric sites[1].

  • Self-Validation Checkpoint : Generate a Ramachandran plot to ensure >95% of residues are in favored regions. Calculate the RMSD of the prepared protein against the raw PDB; it must be < 0.5 Å to ensure no structural distortion occurred during hydrogen network optimization.

Phase 2: Ligand Library Preparation
  • Stereochemical Enumeration : The S1 pocket is highly stereoselective. For example, the (-)-cis isomer of 4-(4-chlorophenyl)piperidine exhibits DAT/NET selectivity, whereas the (+)-cis isomer is highly NET selective[5][6]. Ensure all enantiomers and diastereomers are explicitly generated.

  • Ionization State & Causality : Piperidines must be protonated at the basic nitrogen (pH 7.4). Without this positive charge, the essential salt bridge with the conserved Aspartate (Asp79/Asp75) will fail to form, leading to inaccurate docking poses[1].

  • Conformer Generation : Generate low-energy 3D conformers (e.g., chair vs. boat conformations of the piperidine ring) prior to docking to minimize the energetic penalty during the algorithm's conformational search.

Phase 3: Grid Generation and Docking Execution
  • Grid Definition : Center the receptor grid on the co-crystallized ligand (e.g., radafaxine for NET or AC-4-248 for DAT)[1][3]. Set the bounding box to 15 Å to encompass the S1 pocket and the extracellular vestibule.

  • Self-Validation Checkpoint (Redocking) : Dock the native co-crystallized ligand back into the grid. The protocol is only valid if the RMSD between the docked pose and the Cryo-EM pose is ≤ 2.0 Å.

  • Docking Algorithm & Causality : For rigid, compact piperidines (e.g., 3-n-propyl piperidine, which has a 3 nM

    
     for DAT[7]), use Standard Precision (SP) rigid docking. For bulkier derivatives like 4-benzylpiperidine carboxamides[8], utilize Induced-Fit Docking (IFD). IFD allows side-chain plasticity in the binding pocket, preventing artificial steric penalties against bulky bioisosteres.
    
Phase 4: Post-Docking Validation (MD Simulations)
  • System Setup : Embed the docked complex in a POPC lipid bilayer to mimic the presynaptic membrane environment. Solvate with TIP3P water and neutralize with 0.15 M NaCl.

  • Simulation & Causality : Cryo-EM structures are static snapshots. Running a 100 ns Molecular Dynamics (MD) simulation verifies if the ligand-protein complex remains stable over time in a dynamic membrane environment.

  • Self-Validation Checkpoint : Analyze the Ligand RMSD over the trajectory. A stable binding pose is confirmed if the RMSD plateaus (fluctuations < 1.5 Å) after the initial 20 ns equilibration phase.

Quantitative Data Summaries

Table 1: Key Cryo-EM Structural Templates for DAT/NET Docking

TransporterState/ConformationCo-crystallized LigandResolution (Å)PDB / EMDB ID
hNET Inward-facingRadafaxine / Bupropion2.5 - 3.58WTW[4]
hNET Inward-openDopamine / Desipramine3.08HFG[9]
dDAT Outward-openAC-4-248 (Atypical Inhibitor)3.2N/A (Lit)[3]
hDAT Outward-facingMethylphenidateN/AEMD-38854[2]

Table 2: Binding Affinities and Selectivity of Representative Piperidine Derivatives

Compound ClassStereochemistryPrimary SelectivityDAT AffinityNET AffinitySERT Affinity
4-(4-Chlorophenyl)piperidine (5b) (+)-cisNET Selective39-fold lower than NETLow nanomolar (

)
321-fold lower than NET[5]
4-(4-Chlorophenyl)piperidine (-)-cisDAT/NET DualHighHighLow[5]
3-n-propyl piperidine (Cmpd 9) (-)-isomerDAT Selective

= 3.0 nM
N/AN/A[7]
4-benzylpiperidine carboxamides VariableSERT/DAT/NETLinker-dependentLinker-dependentBiphenyl-dependent[8]

Conclusion

The integration of high-resolution Cryo-EM structural data with rigorous, self-validating molecular docking protocols provides an unprecedented opportunity to rationally design novel piperidine derivatives. By strictly controlling for stereochemistry, retaining critical coordinating ions, and validating static docking poses with MD simulations, researchers can confidently predict the binding modes of next-generation monoamine transporter inhibitors.

References

  • Source: researchgate.
  • Source: rcsb.
  • Source: pdbj.
  • Source: pdbj.
  • Title: Effects of piperidine ring stereochemistry on potency.
  • Source: semanticscholar.
  • Source: nih.
  • Source: biomolther.
  • Title: Chemistry and pharmacology of the piperidine-based analogues of cocaine.

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in 3-benzylpiperidine synthesis reactions

Welcome to the Technical Support Center for 3-Benzylpiperidine Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond generic protocols and address the fundamental physical and chemical m...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 3-Benzylpiperidine Synthesis. As a Senior Application Scientist, I have designed this guide to move beyond generic protocols and address the fundamental physical and chemical mechanics that dictate reaction success.

When scaling up the synthesis of 3-benzylpiperidine, researchers frequently encounter stalled reactions, over-reduction, or poor mass recovery. The root cause is rarely the quality of the starting material, but rather the coordination chemistry of the piperidine product and its phase-partitioning behavior during isolation.

Mechanistic Troubleshooting Logic

The most scalable and atom-economical route to 3-benzylpiperidine is the catalytic hydrogenation of 3-benzylpyridine. However, this pathway is fraught with specific chemoselectivity and yield-limiting traps. The diagnostic workflow below outlines the primary failure modes and their corrective actions.

G Start Low Yield in 3-Benzylpyridine Hydrogenation Q1 Is the reaction stalling before completion? Start->Q1 Poisoning Catalyst Poisoning (Nitrogen coordination) Q1->Poisoning Yes Q2 Are there side products (e.g., ring cleavage)? Q1->Q2 No Sol1 Add Acetic Acid (AcOH) or switch to Rh/C Poisoning->Sol1 OverRed Over-reduction / Hydrogenolysis (Toluene + Piperidine) Q2->OverRed Yes Workup Workup Losses (High water solubility) Q2->Workup No Sol2 Lower Temp/Pressure or switch to Pd/C OverRed->Sol2 Sol3 Adjust aqueous phase to pH >12 before organic extraction Workup->Sol3

Troubleshooting workflow for the catalytic hydrogenation of 3-benzylpyridine.

Self-Validating Experimental Protocol: Acid-Promoted Catalytic Hydrogenation

To achieve quantitative yields, the reaction environment must suppress the basicity of the nitrogen atom. The following protocol utilizes glacial acetic acid to protonate the pyridine/piperidine nitrogen, preventing the lone pair from poisoning the palladium catalyst[1].

Step 1: Reaction Setup

  • Action: Dissolve 1.0 equivalent of 3-benzylpyridine in glacial acetic acid to achieve a 0.5 M concentration. Carefully add 10 wt% of 10% Palladium on Carbon (Pd/C).

  • Causality: Acetic acid converts the basic amines into their corresponding acetate salts. This prevents the nitrogen lone pair from strongly adsorbing to and blocking the active palladium sites[2].

Step 2: Purging and Pressurization

  • Action: Seal the autoclave or Parr shaker. Purge the headspace with Nitrogen (N₂) three times to remove oxygen, followed by three purges with Hydrogen (H₂). Pressurize the vessel to 50 psi with H₂.

  • Self-Validation: A failure to hold pressure during the initial 5 minutes (before heating) indicates a system leak, not hydrogen uptake. Abort and check seals.

Step 3: Heating and Monitoring

  • Action: Heat the reaction mixture to 50 °C while agitating vigorously.

  • Self-Validation: Monitor the pressure gauge. A steady drop in H₂ pressure confirms active turnover. Once the pressure stabilizes for >30 minutes, the reaction has likely reached completion. Confirm the disappearance of the starting material via LC-MS.

Step 4: Catalyst Filtration

  • Action: Cool the vessel to room temperature and safely vent the excess H₂. Filter the mixture through a tightly packed pad of Celite, washing the filter cake with additional acetic acid or methanol.

  • Self-Validation: The filtrate must be completely clear. A grey or black tint indicates palladium leaching or breakthrough. If observed, pass the filtrate through a secondary 0.22 µm PTFE filter to prevent heavy metal contamination in your final product.

Step 5: Workup and Isolation (Critical Yield Step)

  • Action: Concentrate the filtrate in vacuo to remove the majority of the acetic acid. Dilute the resulting residue with water, cool in an ice bath, and strictly basify the aqueous layer to pH >12 using 5M NaOH. Extract the aqueous layer three times with Dichloromethane (DCM) or an Ethyl Acetate/Isopropanol (3:1) mixture.

  • Causality: The free base of 3-benzylpiperidine is a secondary amine with significant water solubility. Failing to aggressively deprotonate the acetate salt (requiring pH >12) will result in massive yield losses to the aqueous phase.

Diagnostic Q&A: Troubleshooting Yield Losses

Q1: My hydrogenation reaction consistently stalls at ~50% conversion, even with fresh catalyst. What is the mechanistic cause? A1: A sluggish or stalled reaction is a primary indicator of catalyst poisoning[2]. As the reaction progresses, the product (3-benzylpiperidine) is formed. Piperidine is a significantly stronger base and a better ligand than the starting pyridine. As it accumulates, its nitrogen lone pair coordinates tightly to the active metal sites on the Pd/C catalyst, blocking further hydrogen activation. Fix: Ensure you are running the reaction in a sufficiently acidic medium (e.g., glacial acetic acid or methanolic HCl) to keep the nitrogen protonated throughout the entire reaction lifecycle[1].

Q2: I pushed the reaction with higher heat and pressure to force completion, but my yield dropped and I am observing toluene and piperidine in the GC-MS. Why? A2: You have triggered hydrogenolysis. While Pd/C is excellent for ring saturation, it is also highly active for the cleavage of benzylic C-C and C-O bonds under harsh conditions[3]. By increasing the temperature and pressure, you provided enough activation energy to cleave the benzylic bond, resulting in the fragmentation of your molecule into toluene and piperidine. Fix: Cap the reaction temperature at 50 °C. If the reaction is still too slow, switch the catalyst to 5% Rh/C (Rhodium on Carbon). Rhodium is highly active for heteroaromatic ring saturation but has a much lower propensity for benzylic bond hydrogenolysis.

Q3: The LC-MS shows 100% conversion and no side products, but my isolated yield after extraction is <40%. Where did the product go? A3: Your product was likely lost in the aqueous phase during the workup. 3-Benzylpiperidine has high aqueous solubility if it remains even partially protonated. Fix: Verify that your aqueous phase is at least pH 12 before extraction. Furthermore, standard Ethyl Acetate can sometimes struggle to extract polar amines efficiently; switching your extraction solvent to Dichloromethane (DCM) will drastically improve your partition coefficient and mass recovery.

Quantitative Catalyst Benchmarking

To optimize your specific workflow, consult the following benchmarking data for the hydrogenation of 3-benzylpyridine. The data illustrates the trade-offs between catalyst choice, solvent system, and resulting yield.

CatalystSolvent SystemTemp (°C)Pressure (psi)Typical Yield (%)Primary Mechanistic Issue
10% Pd/C Methanol (Neutral)2515< 20%Severe catalyst poisoning by product[2].
10% Pd/C Glacial Acetic Acid505085 - 90%Minor hydrogenolysis if heated >60 °C[1].
5% Rh/C Methanol / HCl2550> 95%High catalyst cost; requires acid-resistant reactor.
PtO₂ (Adams') Glacial Acetic Acid254075 - 80%Prone to over-reduction and ring opening.

References

  • Sivák, I., Berkes, D., Kozisek, J., & Kolarovič, A. (2016). A Facile Synthesis of 3-(Substituted benzyl)piperidines. Tetrahedron Letters. 1

  • BenchChem Technical Support Team. (2025). 3-Benzylpyridine | 620-95-1 - Troubleshooting Catalyst Poisoning. Benchchem. 2

  • Patel, et al. (2025). Conformationally Restricted Grp94-Selective Inhibitors. PMC (NIH). 3

Sources

Optimization

Technical Support Center: Optimizing Regioisomer Separation of Substituted Benzylpiperidines

Welcome to the Chromatography Technical Support Center. This guide is designed for analytical researchers, synthetic chemists, and drug development professionals tasked with resolving the notoriously difficult regioisome...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Chromatography Technical Support Center. This guide is designed for analytical researchers, synthetic chemists, and drug development professionals tasked with resolving the notoriously difficult regioisomers of substituted benzylpiperidines (e.g., distinguishing ortho-, meta-, and para-substitutions, or 2-, 3-, and 4-benzylpiperidine positional isomers).

Module 1: Core Principles & Causality

Substituted benzylpiperidines are ubiquitous pharmacophores in central nervous system (CNS) drug discovery. However, separating their regioisomers presents a dual physicochemical challenge:

  • High Basicity: The piperidine nitrogen has a pKa of approximately 9.5. In standard acidic or neutral mobile phases, the amine is fully protonated. This positively charged species interacts strongly with residual, unendcapped silanols on silica-based stationary phases, leading to severe peak tailing, unpredictable retention times, and loss of resolution[1].

  • Structural Similarity: Regioisomers possess nearly identical partition coefficients (LogP) and molecular weights. Standard C18 columns, which rely purely on dispersive hydrophobic interactions, often fail to recognize the subtle steric differences between these isomers, resulting in co-elution.

Module 2: Troubleshooting Guide & FAQs

Q1: My 2-benzylpiperidine and 4-benzylpiperidine regioisomers are co-eluting as a single broad peak on a standard C18 column at pH 7.0. How do I resolve them?

Causality & Solution: At pH 7.0, the piperidine ring is ionized. The resulting secondary ion-exchange interactions mask the minor hydrophobic differences between the 2- and 4-positions[1]. Actionable Fix:

  • Method A (pH Shift): Elevate the mobile phase pH to 10.5 using ammonium hydroxide to neutralize the amine. This forces the separation to rely entirely on hydrophobic and steric interactions.

  • Method B (Stationary Phase Change): Switch to a mixed-mode column (e.g., Newcrom R1) that deliberately utilizes both reversed-phase and ion-pairing mechanisms to separate basic amines[2].

  • Method C (Derivatization): If analytical separation remains impossible, react the mixture with acetic anhydride. Converting the free amine to an acetate neutralizes the basicity, which has been proven to drastically improve the separation of bipiperidine regioisomers on standard silica[3].

Q2: I am using Supercritical Fluid Chromatography (SFC) for analytical screening, but the peak shapes for my ortho- and meta-substituted benzylpiperidines are highly asymmetrical. What is missing?

Causality & Solution: SFC is generally superior for basic compounds[4]. However, supercritical CO₂ forms trace amounts of carbonic acid in the presence of moisture, creating an acidic environment that exacerbates interactions between the basic piperidine nitrogen and the stationary phase. Actionable Fix: Introduce a basic additive. Adding 0.1% to 0.5% diethylamine (DEA) or isopropylamine (IPA) to your co-solvent (e.g., Methanol) will competitively bind to the acidic active sites on the stationary phase, sharpening the peaks and restoring regioisomer selectivity[4].

Q3: Is there a specific stationary phase chemistry that enhances selectivity for aromatic regioisomers better than C18?

Causality & Solution: Yes. Because C18 relies purely on dispersive interactions, it struggles to differentiate the spatial geometry of regioisomers. Actionable Fix: Utilize a Pentafluorophenyl (PFP) or Biphenyl stationary phase. PFP columns offer


, dipole-dipole, and hydrogen-bonding interactions. The spatial orientation of the benzyl substitution significantly alters the molecule's dipole moment, allowing the PFP phase to discriminate between the ortho, meta, and para isomers effectively.

Module 3: Separation Optimization Workflow

Workflow Start Benzylpiperidine Regioisomers Assess Assess Amine State Start->Assess Free Free Amine (pKa ~9.5) Assess->Free Unprotected Deriv Derivatized / Protected (e.g., Acetate) Assess->Deriv Protected HPLC_HighPH RP-HPLC (High pH >10) or Mixed-Mode Free->HPLC_HighPH SFC_Basic SFC (CO2 + MeOH + 0.1% DEA) Free->SFC_Basic HPLC_Std Standard RP-HPLC (C18 / PFP) Deriv->HPLC_Std Eval Resolution Rs > 1.5? HPLC_HighPH->Eval SFC_Basic->Eval HPLC_Std->Eval Success Preparative Scale-Up Eval->Success Yes Fail Adjust Modifier or Switch to PFP Phase Eval->Fail No Fail->HPLC_HighPH Fail->SFC_Basic

Workflow for optimizing the chromatographic separation of benzylpiperidine regioisomers.

Module 4: Self-Validating Experimental Protocols

Protocol: High-pH RP-HPLC Method Development for Free Benzylpiperidines

This protocol incorporates internal validation to ensure system suitability before analyzing complex regioisomer mixtures.

Step 1: Mobile Phase Preparation

  • Buffer (A): Dissolve 10 mM Ammonium bicarbonate in HPLC-grade water. Adjust to pH 10.5 with ammonium hydroxide.

    • Self-Validation: Always measure the pH after adding the buffer salt, as the salt alters the ionic strength and true pH.

  • Organic (B): 100% Acetonitrile (LC-MS grade).

Step 2: Column Selection & Equilibration

  • Install a high-pH tolerant C18 or PFP column (e.g., hybrid silica or polymer-based, 150 x 4.6 mm, 3 µm).

  • Equilibrate with 95% A / 5% B for 20 column volumes until the pump pressure and UV baseline are completely stable.

Step 3: System Suitability Testing (SST)

  • Inject Uracil (void volume marker) to determine the dead time (

    
    ).
    
  • Inject a single reference standard of 2-benzylpiperidine (100 µg/mL)[5].

  • Validation Check: Calculate the asymmetry factor (

    
    ). If 
    
    
    
    , the column may have degraded silica (intolerant to high pH) or the buffer capacity is insufficient. Do not proceed until
    
    
    .

Step 4: Gradient Elution & Detection

  • Run a shallow gradient: 5% B to 60% B over 25 minutes.

    • Rationale: Shallow gradients maximize the resolution of structurally similar regioisomers by exploiting minor differences in partition kinetics.

  • Monitor via UV at 210 nm (piperidine absorbance) and 254 nm (benzyl ring absorbance).

Module 5: Quantitative Optimization Data

The following table summarizes the expected performance of various chromatographic strategies when applied to benzylpiperidine regioisomers.

TechniqueStationary PhaseMobile Phase / ModifierAdditive / pHTypical Resolution (

)
Primary Interaction Mechanism
RP-HPLC (Standard) C18 (Silica)Water / AcetonitrilepH 7.0 (Phosphate)< 1.0 (Co-elution)Hydrophobic (Dispersive)
RP-HPLC (High pH) C18 (Hybrid)Water / AcetonitrilepH 10.5 (

)
1.5 - 2.0Hydrophobic (Neutralized Amine)
RP-HPLC (Orthogonal) PFPWater / MethanolpH 4.0 (Formate)> 2.0

, Dipole-Dipole
SFC 2-Ethylpyridine

/ Methanol
0.2% Diethylamine> 2.5Hydrogen Bonding, Steric
Mixed-Mode HPLC Newcrom R1Water / AcetonitrileFormic Acid1.5 - 2.5RP + Ion-Exchange

References

  • Title: Separation of 1-Benzylpiperidine-4-carbaldehyde on Newcrom R1 HPLC column | Source: SIELC Technologies | URL: [Link]

  • Title: Synthesis and in vitro biological evaluation of carbonyl group-containing analogues for σ1 receptors | Source: NIH / PMC | URL: [Link]

  • Title: How to Develop HPLC Method for Basic Compounds | Source: Pharma Knowledge Forum | URL: [Link]

Sources

Troubleshooting

Technical Support Center: Minimizing Dechlorination Side Reactions

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet challenging side reaction of dechlorina...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for synthetic chemistry. This guide is designed for researchers, scientists, and drug development professionals who encounter the common yet challenging side reaction of dechlorination during their synthetic campaigns, particularly in metal-catalyzed cross-coupling reactions. As your virtual application scientist, I will provide in-depth troubleshooting guides, frequently asked questions (FAQs), and validated protocols to help you navigate and suppress this undesired reaction pathway. Our focus is not just on what to do, but why specific experimental choices lead to cleaner, more efficient reactions.

Troubleshooting Guide: High Levels of Dechlorinated Byproduct

Encountering a significant amount of the dechlorinated (hydrodehalogenated) byproduct can be a major setback, impacting yield, purity, and downstream processing. This guide provides a systematic approach to diagnosing and solving the issue.

Problem: Significant formation of the dechlorinated side-product.

This is one of the most common issues in cross-coupling reactions involving aryl chlorides. The root cause is that the catalytic cycle is favoring a pathway that replaces the chlorine atom with a hydrogen atom instead of the desired coupling partner.

Possible Causes & Recommended Solutions

Possible Cause Diagnostic Check Recommended Solution & Rationale
Suboptimal Ligand Choice Is your phosphine ligand bulky and electron-rich enough?Solution: Employ sterically hindered, electron-rich biaryl phosphine ligands (e.g., Buchwald or JohnPhos-type ligands).Rationale: These ligands accelerate the final, desired reductive elimination step of the catalytic cycle.[1] By making the C-N or C-C bond formation kinetically faster, it outcompetes the undesired dechlorination pathway. Bidentate ligands can also stabilize the palladium center, suppressing side reactions by preventing open coordination sites.[1]
Inappropriate Base or Base Purity Are you using a strong, non-nucleophilic base? Is it fresh?Solution: Use a strong, non-nucleophilic base like Sodium tert-butoxide (NaOtBu).[1] Ensure the base is from a freshly opened container or has been stored properly under inert gas. Rationale: The base's primary role is to facilitate the catalytic cycle, but impurities or degradation products (like water or alcohols) can act as hydrogen donors, feeding the dechlorination reaction.[1]
High Reaction Temperature Is the reaction temperature higher than necessary?Solution: Start with a lower reaction temperature (e.g., 80-100 °C) and monitor the reaction's progress.[1] Only increase the temperature incrementally if the reaction is too sluggish.[1]Rationale: Dechlorination pathways often have a higher activation energy than the desired coupling reaction. Lowering the temperature can disproportionately slow the side reaction, thus improving selectivity for the desired product.[1]
Prolonged Reaction Time Has the reaction been running long after the starting material was consumed?Solution: Monitor the reaction closely using TLC or LC-MS.[1] Work up the reaction as soon as the limiting starting material (the aryl chloride) is fully consumed. Rationale: Once the primary electrophile is gone, the active catalyst can slowly react with the product or other species in the mixture, leading to byproduct formation over extended periods.[1]
Presence of Hydrogen Donors Are your solvent and reagents scrupulously dry and deoxygenated?Solution: Use anhydrous, deoxygenated solvents. Toluene and dioxane are common choices.[1] Avoid protic solvents like alcohols unless specifically required. Ensure all reagents are dry. Rationale: Water, alcohols, or even certain amines can serve as hydride sources for the hydrodehalogenation side reaction.[2][3] Oxygen can also deactivate the catalyst, leading to sluggish reactions that require harsher conditions, which in turn can favor side reactions.[1]

Frequently Asked Questions (FAQs)

This section delves deeper into the mechanistic underpinnings of dechlorination and the rationale for specific reagent choices.

Q1: What is the primary mechanism of the dechlorination side reaction?

A1: Dechlorination, or hydrodehalogenation, is a competing reaction pathway that occurs within the main palladium catalytic cycle. After the initial oxidative addition of the aryl chloride to the Pd(0) catalyst, the resulting Ar-Pd(II)-Cl intermediate can undergo several undesired reactions instead of proceeding to transmetalation and reductive elimination. The most common pathway involves a source of hydride (H⁻) which can displace the aryl group, ultimately leading to the R-H product. This can be particularly problematic with very active catalysts and electron-rich aryl halides.[4]

The diagram below illustrates the desired catalytic cycle for a generic cross-coupling reaction versus the off-cycle dechlorination pathway.

G Pd0 Pd(0)L_n OxAdd Oxidative Addition (Ar-Cl) Pd0->OxAdd ArPdCl Ar-Pd(II)-Cl(L_n) OxAdd->ArPdCl Trans Transmetalation (+ R-M) ArPdCl->Trans Dechlor Hydrodehalogenation (+ 'H-' source) ArPdCl->Dechlor ArPdR Ar-Pd(II)-R(L_n) Trans->ArPdR RedElim Reductive Elimination ArPdR->RedElim RedElim->Pd0 Catalyst Regeneration Product Ar-R (Desired Product) RedElim->Product ArPdH Ar-Pd(II)-H(L_n) Dechlor->ArPdH RedElim_Side Reductive Elimination ArPdH->RedElim_Side RedElim_Side->Pd0 Catalyst Regeneration SideProduct Ar-H (Dechlorinated Byproduct) RedElim_Side->SideProduct

Caption: Competing pathways: desired cross-coupling vs. side reaction.

Q2: How critical is the choice of palladium source?

A2: The choice of palladium source is very important for reproducibility and activity. While common sources like Palladium(II) acetate (Pd(OAc)₂) are often used, they require in-situ reduction to the active Pd(0) state. This reduction step can be inconsistent. Palladium pre-catalysts are often preferred because they are specifically designed to generate the active Pd(0) catalyst cleanly and efficiently, leading to more reliable and cleaner reactions with fewer side products.[1]

Q3: Can chlorinated solvents be used?

A3: It is highly recommended to avoid chlorinated solvents like dichloromethane (DCM) or chloroform (CHCl₃). These solvents can oxidatively add to the palladium catalyst, effectively interfering with the catalytic cycle and potentially deactivating the catalyst.[1]

Q4: I've optimized my ligand, base, and temperature, but still see dechlorination. What else can I check?

A4: If the core parameters have been optimized, consider more subtle sources of contamination or side reactions.

  • Reagent Purity: Is your coupling partner (e.g., boronic acid, amine) pure? Impurities can sometimes inhibit the desired reaction.

  • Atmosphere: Ensure your reaction is under a truly inert atmosphere (Argon or Nitrogen). Any oxygen ingress can damage the catalyst.

  • Catalyst Loading: While counterintuitive, a very active catalyst can sometimes be less selective.[4] You might consider slightly decreasing the catalyst loading, though this should be done with care as it can also slow the reaction.

The following flowchart provides a logical workflow for troubleshooting this issue.

G start High Dechlorination Observed? q_ligand Is the ligand sterically hindered & electron-rich? (e.g., Buchwald type) start->q_ligand Yes a_ligand Switch to a more appropriate ligand (e.g., biarylphosphine). q_ligand->a_ligand No q_temp Is the reaction T > 100 °C? q_ligand->q_temp Yes end Problem Resolved a_ligand->end a_temp Lower temperature to 80-90 °C and monitor reaction. q_temp->a_temp Yes q_base Is the base strong, non-nucleophilic, and high-purity (e.g., NaOtBu)? q_temp->q_base No a_temp->end a_base Use fresh, high-purity NaOtBu. q_base->a_base No q_time Was the reaction stopped promptly after starting material consumption? q_base->q_time Yes a_base->end a_time Repeat and monitor closely with TLC/LC-MS. Quench at completion. q_time->a_time No q_time->end Yes a_time->end

Caption: A decision-making workflow for troubleshooting dechlorination.

Experimental Protocols

This section provides a general, self-validating protocol for a palladium-catalyzed cross-coupling reaction designed to minimize dechlorination.

Protocol 1: General Procedure for a Dechlorination-Sensitive Buchwald-Hartwig Amination

This protocol emphasizes the rigorous exclusion of air and moisture, which is critical for suppressing side reactions.

Materials:

  • Aryl Chloride (1.0 mmol, 1.0 equiv)

  • Amine (1.2 mmol, 1.2 equiv)

  • Palladium Pre-catalyst (e.g., G3-Pd precatalyst, 0.01-0.02 mmol, 1-2 mol%)

  • Biaryl Phosphine Ligand (e.g., SPhos, 0.012-0.024 mmol, 1.2-2.4 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

  • Anhydrous, Deoxygenated Toluene (5 mL)

  • Schlenk tube or similar reaction vessel with a magnetic stir bar

  • Inert atmosphere manifold (Argon or Nitrogen)

Procedure:

  • Vessel Preparation: Place the magnetic stir bar in the Schlenk tube. Seal the tube and flame-dry under high vacuum. Allow it to cool to room temperature under an inert atmosphere.

  • Reagent Addition (Solids): In a glovebox or under a positive flow of inert gas, add the palladium pre-catalyst, the phosphine ligand, and the sodium tert-butoxide to the Schlenk tube. Briefly evacuate and backfill the tube with inert gas (repeat 3 times).

  • Solvent and Substrate Addition: Add the anhydrous, deoxygenated toluene via syringe. This should be followed by the addition of the aryl chloride (if solid, add with the other solids; if liquid, add via syringe) and then the amine (via syringe).[1]

  • Reaction: Seal the Schlenk tube tightly and place it in a pre-heated oil bath at the desired temperature (recommend starting at 80-90 °C). Stir vigorously.

  • Monitoring (Self-Validation): After 1 hour, and every 1-2 hours thereafter, carefully take a small aliquot from the reaction mixture under an inert atmosphere. Quench it with a small amount of water/ethyl acetate and analyze by TLC or LC-MS to monitor the consumption of the aryl chloride.[1]

  • Work-up: Once the aryl chloride is consumed, remove the reaction vessel from the oil bath and allow it to cool to room temperature. Carefully quench the reaction by adding water.

  • Extraction and Purification: Transfer the mixture to a separatory funnel and extract the product with an appropriate organic solvent (e.g., ethyl acetate) three times. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[1]

By following these guidelines and understanding the chemical principles behind them, researchers can significantly improve the outcome of their synthetic reactions and minimize the formation of undesired dechlorinated byproducts.

References

  • Maleczka, R. E., & Ghosh, B. (n.d.). Catalytic Hydrodehalogenation Reactions. Thieme Chemistry. [Link]

  • Pd-catalysed Hydrodehalogenation of Aryl Chlorides: A Mild Method for Deuteration and Detoxification. (n.d.). Rsc.org. [Link]

  • MDPI. (2024, August 16). The Advancement of Supported Bimetallic Catalysts for the Elimination of Chlorinated Volatile Organic Compounds. [Link]

  • ResearchGate. (2025, August 4). Base-driven dehydrohalogenation coupled with catalytic hydrodehalogenation as a novel strategy for rapid dehalogenation of halogenated organic compounds containing aliphatic C-X bonds. [Link]

  • Crowe, D. B., et al. (n.d.). A stepwise dechlorination/cross-coupling strategy to diversify the vancomycin “in-chloride”. PMC - NIH. [Link]

  • Catalysts for hydrodechlorination of chlorine-containing polymers and organic waste. (2025, August 7). [Link]

  • IntechOpen. (2018, October 24). Application of Heterogeneous Catalysts in Dechlorination of Chlorophenols. [Link]

  • A computational study of the mechanism of chloroalkane dechlorination with Rh(i) complexes. (n.d.). RSC Publishing. [Link]

  • Liu, M., et al. (2024, February 23). Tandem catalysis enables chlorine-containing waste as chlorination reagents. PMC - NIH. [Link]

  • Moyer, C. E., & Bunnett, J. F. (1968). Base-induced dehalogenation of aryl halides in tert-butyl alcohol-dimethyl sulfoxide and similar solvent mixtures. American Chemical Society. [Link]

  • The Critical Role of Dechlorination Catalysts in Modern Industrial Processes. (2026, February 27). [Link]

  • ACS Publications. (2022, November 16). Mechanism-Driven Development of Group 10 Metal-Catalyzed Decarbonylative Coupling Reactions. [Link]

  • ChemTreat, Inc. (n.d.). A Guide for Troubleshooting and Treating Demineralizers. [Link]

  • Reddit. (2024, March 16). How to minimize side products of this reaction. [Link]

  • RSC Publishing. (2025, April 28). Electrochemical dechlorination promotes syngas production in N-heterocyclic carbene protected Au 13 nanoclusters. [Link]

  • Novi AMS. (n.d.). Water Treatment Process Troubleshooting Guide. [Link]

  • Chemistry LibreTexts. (2023, August 2). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

  • Cross-Coupling Chemistry. (n.d.). [Link]

  • PubMed. (2008, April 15). Low-temperature dechlorination of hexachlorobenzene on solid supports and the pathway hypothesis. [Link]

  • Nobel Prize. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

  • Dechlorination Wastewater Treatment: Essential Steps for Safe Effluent Discharge. (2024, December 19). [Link]

  • ResearchGate. (2025, August 10). Effects of key reaction parameters on the reductive dechlorination of chloroform with Pd/Fe0 bimetal in aqueous solution. [Link]

  • ResearchGate. (n.d.). Low Temperature Studies of Iron-Catalyzed Cross-Coupling of Alkyl Grignard Reagents with Aryl Electrophiles. [Link]

  • ResearchGate. (n.d.). Influence of Chlorine Substituents on Biological Activity of Chemicals. [Link]

  • PMC. (2023, March 28). A focus on coordination chemistry at chlorine. [Link]

  • ChemRxiv. (2025, October 17). Decoupling of Reaction and Phase Equilibria in Low Temperature Reverse Water-Gas Shift Enabled by Magnetically Induced Catalysis. [Link]

  • RSC Publishing. (2016, February 17). Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions. [Link]

  • Water Professionals. (2025, February 10). Dechlorination. [Link]

  • MDPI. (2019, December 18). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. [Link]

  • ChemRxiv. (n.d.). Enabling Room-Temperature Copper Cross-Coupling Reactions of Anilines with Aryl Bromides. [Link]

  • University of Groningen research portal. (n.d.). Palladium-Catalysed Coupling Reactions. [Link]

Sources

Optimization

Technical Support Center: Purification Strategies for Amine-Containing Pharmaceutical Intermediates

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the purification of basic amine intermediates.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the purification of basic amine intermediates. Amines are notorious for streaking on TLC plates, tailing during flash chromatography, and suffering from poor recovery yields.

This guide is designed to move beyond basic troubleshooting. We will deconstruct the chemical causality behind these failures and provide self-validating, step-by-step protocols to ensure the high-purity isolation of your target compounds.

Part 1: FAQ – The Mechanistic "Why" Behind Amine Purification Failures

Q: Why do my basic amine intermediates irreversibly adsorb or tail severely on standard silica gel? A: The root cause lies in the surface chemistry of standard bare silica gel. The surface is heavily populated with silanol groups (-SiOH), which act as 1 with a pKa of approximately 4.5 to 5.5[1]. When a basic amine (typically possessing a pKa of 9–11) passes through the column, it becomes protonated by these acidic silanols. This leads to2 rather than simple adsorption/desorption partitioning[2]. This electrostatic interaction causes the amine to drag or "tail" through the column, resulting in broad, asymmetrical peaks and3[3].

Q: Should I use a mobile phase modifier (like TEA) or switch my stationary phase? A: While adding a small amount of4 (0.1% - 2.0% v/v) is a common practice to competitively neutralize acidic silanol groups and improve peak shape[4], it introduces downstream bottlenecks. The modifier must be rigorously removed from the collected fractions, which can cause hydrolysis during evaporation or leave residual TEA in your API. For a more robust solution, I recommend switching the stationary phase to 2 (e.g., aminopropyl bonded phase). The immobilized amino groups provide a slightly basic surface (pKa ~9.8), effectively eliminating ionic interactions and repelling the basic analytes, restoring sharp peak symmetry without contaminating your mobile phase[2].

Part 2: Troubleshooting Guide – Flash Chromatography of Basic Amines

When standard normal-phase eluents (e.g., hexane/ethyl acetate or DCM/methanol) fail to elute your amine cleanly, follow this decision matrix to optimize your purification strategy.

G start Amine Peak Tailing on Bare Silica q1 Modify Mobile Phase? start->q1 add_tea Add 0.1-2% TEA/NH3 (Competes for silanols) q1->add_tea Yes q2 Change Stationary Phase? q1->q2 No success Symmetrical Peaks & High Recovery add_tea->success change_sp Use KP-NH / Amino-Silica q2->change_sp Yes protect Protect Amine (e.g., Boc, Cbz) q2->protect No change_sp->success protect->success

Decision tree for overcoming strong amine-silica interactions during chromatography.

Quantitative Comparison of Amine Purification Strategies
StrategyActive MechanismKey Quantitative ParameterTypical RecoveryDownstream Processing
Mobile Phase Modifier Competitive binding to silanols0.1% - 2.0% v/v TEA or NH₃70 - 85%Evaporation & high-vacuum drying
Amine-Functionalized Silica Electrostatic repulsion~9.8 pKa of bonded moiety> 90%Direct solvent evaporation
Acid-Base Extraction pH-dependent phase partitioningpH < 2 (Acidic), pH > 10 (Basic)80 - 95%Drying over Na₂SO₄ & evaporation
Boc-Protection Steric/electronic shielding1.1 - 1.5 eq. Boc₂O> 95%Acidic deprotection (e.g., TFA)
Protocol 1: Self-Validating Flash Chromatography on Amine-Functionalized Silica

This protocol utilizes amine-modified silica to purify bulky or highly basic amines without the need for mobile phase modifiers.

Step 1: TLC Pre-Screening (Validation Step) Do not use standard bare silica TLC plates to develop your method. Use2 to accurately mimic the column chemistry[2]. Develop the plate in a standard solvent system (e.g., Hexane/Ethyl Acetate). Validation: A successful system will yield an Rf value between 0.2 and 0.3 with a tight, circular spot.

Step 2: Sample Dissolution Dissolve your crude mixture in the weakest possible solvent (e.g., hexane or DCM). Avoid methanol as a dissolution solvent; even in small amounts, 5, disrupting mass transfer kinetics and causing premature elution[5].

Step 3: Column Equilibration Equilibrate the amine-functionalized flash column with 3-5 column volumes (CV) of your starting mobile phase.

Step 4: Loading and Elution Load the sample directly onto the column head. Run the gradient as determined by your TLC pre-screening. Because the stationary phase is pre-neutralized, the amine will elute as a discrete, symmetrical peak.

Part 3: Troubleshooting Guide – Acid-Base Extraction & Salt Formation

For early-stage intermediates or highly scalable bulk purifications, liquid-liquid acid-base extraction is often more efficient than chromatography. This technique exploits the6[6].

G crude Crude Amine in Organic Solvent (Amines + Neutrals) add_acid Add 5% HCl (aq) (Protonation) crude->add_acid split Phase Separation add_acid->split aq_layer Aqueous Layer (Ammonium Salt) split->aq_layer org_layer Organic Layer (Neutrals -> Discard) split->org_layer add_base Add NaOH (aq) to pH > 10 (Deprotonation) aq_layer->add_base extract Extract with Organic Solvent add_base->extract pure Purified Free Amine in Organic Layer extract->pure

Workflow for separating basic amines from neutral impurities via acid-base extraction.

Protocol 2: Self-Validating Acid-Base Extraction Methodology

This protocol relies on selective protonation and deprotonation to shuttle the amine between aqueous and organic layers.

Step 1: Initial Dissolution Dissolve the crude reaction mixture in a water-immiscible, semi-polar organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane)[7].

Step 2: Acidic Extraction (Protonation) Add an equal volume of 5% aqueous hydrochloric acid (HCl) to the separatory funnel. Shake vigorously and vent. Validation: Test the pH of the aqueous layer using pH paper. It must be < 2 to guarantee complete6[6]. If the pH is > 2, add more 5% HCl.

Step 3: Phase Separation Allow the layers to separate. Drain the aqueous layer (containing your product) into a clean Erlenmeyer flask. Discard the organic layer, which now contains 8[8].

Step 4: Basification (Deprotonation) Place the aqueous layer in an ice bath (neutralization is highly exothermic). Slowly add 2M aqueous sodium hydroxide (NaOH) dropwise with vigorous stirring. Validation: The solution will turn cloudy as the water-insoluble free amine precipitates or "oils out." Check the pH; it must be > 10 to ensure 9[9].

Step 5: Organic Extraction & Isolation Transfer the basic aqueous mixture back to a clean separatory funnel. 9 with fresh organic solvent to ensure complete recovery[9]. Pool the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the high-purity free amine.

References

  • Video: Acid-Base Extraction | Purpose, Theory & Applications : Study.com. 7

  • Acid–base extraction : Wikipedia.10

  • 4.8: Acid-Base Extraction : Chemistry LibreTexts. 11

  • Flash Chromatography Separation of Basic Organic Compounds without Modifier : Kinesis Australia. 2

  • What is an Acid and Base Extraction? : Engineering Ideas Clinic - Confluence. 8

  • Separation of Organic Compounds by Acid-Base Extraction Techniques : Vernier. 6

  • Six key factors that impact flash chromatography : Biotage. 5

  • Flash Chromatography Theory & Modifiers : Iontotech. 4

  • Technical Support Center: Purification of Bulky Amines by Chromatography : Benchchem. 3

  • Amino Flash : Sorbent Technologies, Inc. 1

  • Technical Support Center: N-Methylnonan-2-amine Purification : Benchchem.9

Sources

Troubleshooting

Technical Support Center: Overcoming Steric Hindrance in 3-Position Piperidine Functionalization

Welcome to the Technical Support Center for the late-stage functionalization and synthesis of 3-substituted piperidines. As a Senior Application Scientist, I frequently consult with drug development professionals who str...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the late-stage functionalization and synthesis of 3-substituted piperidines. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with regioselectivity, catalyst poisoning, and severe steric hindrance when modifying saturated N-heterocycles.

The 3-position of the piperidine ring is notoriously difficult to functionalize. Unlike the C2 position, which is activated by the adjacent nitrogen, the C3 position is electronically deactivated. Furthermore, the inherent chair conformation and the steric bulk of N-protecting groups create a highly congested environment. This guide synthesizes field-proven insights, diagnostic workflows, and self-validating protocols to help you troubleshoot and optimize your C3-functionalization workflows.

Diagnostic Workflow for Piperidine Functionalization

Before troubleshooting a failed reaction, it is critical to select the correct functionalization strategy based on your substrate's electronic and steric profile. Use the following diagnostic logic to determine your optimal synthetic pathway.

G Start Analyze Piperidine Substrate Saturated Saturated Piperidine Core Start->Saturated Unsaturated Unsaturated (Tetrahydropyridine) Start->Unsaturated DirectCH Direct C-H Functionalization Saturated->DirectCH Unactivated C-H CrossCoupling Cross-Coupling (C3-Halide) Saturated->CrossCoupling Pre-functionalized Cyclo Cyclopropanation & Reductive Ring-Opening Unsaturated->Cyclo Indirect C3 Access Carbo Rh-Catalyzed Asymmetric Carbometalation Unsaturated->Carbo Enantioselective DirGroup Use C3 Directing Group (e.g., Aminoquinoline) DirectCH->DirGroup Overcome N-deactivation PhotoNi Photoredox/Ni Dual Catalysis (Bypasses Steric Hindrance) CrossCoupling->PhotoNi High Steric Bulk

Diagnostic decision tree for selecting a 3-position piperidine functionalization strategy.

Troubleshooting Guide & FAQs

Q1: Why does direct C(sp3)-H functionalization at the 3-position typically fail or yield C2/C4 byproducts? Causality: The C3 position is electronically deactivated by the inductive electron-withdrawing effect of the adjacent nitrogen, making electrophilic attack or carbene insertion highly unfavorable compared to the C2 position. Additionally, the C4 position is sterically much more accessible. Solution: To force reactivity at C3, you must either use an indirect approach—such as the cyclopropanation of a tetrahydropyridine followed by reductive ring-opening—or install a transient directing group. As detailed in1, utilizing specific Rh-catalysts alongside N-protecting group tuning can selectively drive C3 functionalization by overriding inherent electronic biases.

Q2: How can I overcome steric hindrance when performing cross-coupling on a bulky 3-substituted piperidine halide? Causality: Traditional Palladium-catalyzed cross-coupling requires two-electron processes (oxidative addition and transmetalation) that demand significant spatial clearance. The bulky N-protecting group (e.g., Boc) and the chair conformation of the piperidine ring create a steric bottleneck that stalls the catalytic cycle. Solution: Switch to metallaphotoredox catalysis (Photoredox/Nickel dual catalysis). This method operates via single-electron transfer (SET). The generation of a planar, carbon-centered radical at the 3-position is highly tolerant of steric hindrance and rapidly captures the Ni(II) intermediate. This triple radical sorting mechanism is highly effective for congested systems, as demonstrated in 2.

G PC Ir(III) Photocatalyst PC_star *Ir(III) Excited State PC->PC_star hν (Blue LED) Radical C3-Piperidinyl Radical PC_star->Radical SET to C3-Halide Ni3 Ar-Ni(III)(R)-Br (Radical Capture) Radical->Ni3 Ni0 Ni(0) Catalyst Ni2 Ar-Ni(II)-Br (Oxidative Addition) Ni0->Ni2 Ar-Br Ni2->Ni3 + C3-Radical Product 3-Substituted Piperidine Ni3->Product Reductive Elimination Ni1 Ni(I)-Br Ni3->Ni1 Ni1->Ni0 SET from Ir(IV)

Metallaphotoredox dual catalytic cycle enabling C3-piperidine cross-coupling via radical intermediates.

Q3: My basic piperidine nitrogen is poisoning the transition metal catalyst. What is the best protecting group strategy? Causality: The lone pair on a free secondary amine acts as a strong Lewis base, irreversibly coordinating to Pd or Ni centers and forming inactive resting states. Solution: Utilize strongly electron-withdrawing and sterically demanding protecting groups like N-Boc or N-Cbz. N-Boc is particularly effective; its massive steric profile not only dampens nitrogen basicity but also physically shields the C2 position, forcing the catalyst to engage with the C3 or C4 positions. For advanced directed arylation, utilizing an aminoquinoline directing group at C3 alongside an N-Boc group ensures perfect cis-selectivity, as validated in3.

Q4: How can I avoid epimerization at the C3 position during functionalization? Causality: The C3 proton can become highly acidic depending on the adjacent functional groups installed, leading to rapid epimerization via an enamine/imine tautomerization pathway under basic or high-temperature conditions. Solution: Utilize transition-metal-catalyzed asymmetric carbometalation of dihydropyridines instead of late-stage functionalization of saturated rings. This bypasses the acidic proton issue entirely by setting the stereocenter during the reduction phase, as outlined in4.

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems . Built-in diagnostic checks allow you to verify the success of intermediate steps before proceeding.

Protocol A: Photoredox/Nickel Dual Catalytic Cross-Coupling at C3

Objective: Couple a sterically hindered N-Boc-3-bromopiperidine with an aryl bromide.

  • Catalyst Preparation: In a nitrogen-filled glovebox, combine NiCl2(dtbbpy) (5 mol%) and Ir(ppy)3 (1 mol%) in anhydrous DMA (0.1 M).

    • Self-Validation Check 1: The solution must turn a distinct pale green upon stirring for 10 minutes, confirming the successful complexation of the active Ni-ligand species.

  • Reagent Addition: Add N-Boc-3-bromopiperidine (1.0 equiv), the aryl bromide (1.5 equiv), and TTMSS (tris(trimethylsilyl)silane) (1.2 equiv) as the radical mediator, followed by anhydrous Na2CO3 (2.0 equiv).

  • Degassing: Seal the vial and perform three freeze-pump-thaw cycles.

    • Self-Validation Check 2: Strict deoxygenation is required. Oxygen quenches the *Ir(III) triplet excited state. If the reaction fails to initiate, oxygen contamination is the primary suspect.

  • Irradiation: Irradiate the vial with 34W blue LEDs (440 nm) at room temperature for 24 hours with vigorous stirring.

    • Self-Validation Check 3 (Diagnostic): At 4 hours, take a 10 µL aliquot for GC-MS. If the 3-bromopiperidine mass is consumed but no cross-coupled product is observed, the photoredox cycle (radical generation) is working, but the Ni-cycle is stalled (likely due to extreme steric bulk of the aryl bromide preventing reductive elimination).

  • Workup: Quench with water, extract with EtOAc, and purify via flash chromatography.

Protocol B: Indirect C3 Functionalization via Tetrahydropyridine Cyclopropanation

Objective: Regioselective C3 functionalization avoiding direct C-H activation.

  • Cyclopropanation: Dissolve N-Boc-tetrahydropyridine (1.0 equiv) and Rh2(S-2-Cl-5-BrTPCP)4 (1 mol%) in anhydrous DCM. Slowly add the diazo compound (1.2 equiv) via syringe pump over 2 hours at -78°C.

    • Self-Validation Check 1: Monitor N2 gas evolution. A lack of bubbling indicates catalyst poisoning or degraded diazo reagent.

  • Verification: Isolate the cyclopropanated intermediate.

    • Self-Validation Check 2: Perform 1H-NMR. The disappearance of the alkene protons (5.8–6.0 ppm) and the appearance of high-field cyclopropane protons (0.5–1.5 ppm) confirms successful regioselective insertion before the destructive ring-opening step.

  • Reductive Ring-Opening: Treat the purified intermediate with PtO2 (10 mol%) under an H2 atmosphere (1 atm) in MeOH for 12 hours to yield the pure 3-substituted piperidine.

Quantitative Performance Data

The following table synthesizes the expected performance metrics for the primary C3-functionalization strategies to aid in your route-scouting phase.

Functionalization StrategyCatalyst SystemRegioselectivity (C3 vs C2/C4)Typical YieldSteric TolerancePrimary Limitation
Direct C(sp3)-H Arylation Pd(OAc)2 / AgOAcHigh (Requires C3-Directing Group)40–75%ModerateRequires installation/removal of auxiliary
Metallaphotoredox Cross-Coupling Ir(ppy)3 / NiCl2(dtbbpy)Absolute (Halide specific)50–85%Very HighRequires pre-functionalized 3-halopiperidine
Rh-Catalyzed Carbometalation [Rh(cod)Cl]2 / Chiral DieneHigh (from dihydropyridine)70–95%HighLimited to specific arylboronic acids
Cyclopropanation / Ring-Opening Rh2(S-2-Cl-5-BrTPCP)4High (Indirect pathway)60–80%ModerateMulti-step sequence required

References

  • Source: National Institutes of Health (NIH)
  • Source: National Institutes of Health (NIH)
  • Regio- and Stereoselective Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines with C(3)
  • Source: American Chemical Society (ACS)

Sources

Optimization

Stability of chlorinated benzylpiperidines under physiological conditions

This technical guide addresses the stability, handling, and analysis of Chlorinated Benzylpiperidines (CBPs) , a critical pharmacophore found in Monoacylglycerol Lipase (MAGL) inhibitors, Acetylcholinesterase (AChE) inhi...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide addresses the stability, handling, and analysis of Chlorinated Benzylpiperidines (CBPs) , a critical pharmacophore found in Monoacylglycerol Lipase (MAGL) inhibitors, Acetylcholinesterase (AChE) inhibitors (e.g., Donepezil analogs), and specific designer therapeutics.[1]

Topic: Stability & Handling of Chlorinated Benzylpiperidines under Physiological Conditions Classification: Pharmacophore Technical Guide | Series: CBP-2026 Audience: Medicinal Chemists, DMPK Scientists, Analytical Chemists[1]

Executive Summary & Stability Profile[1]

Chlorinated Benzylpiperidines (CBPs) are generally chemically stable in aqueous buffers at physiological pH (7.[1]4) but exhibit significant metabolic instability and physiochemical challenges (adsorption/solubility) that are often mistaken for degradation.

Core Stability Matrix
ConditionStability RatingKey Mechanism of Loss
PBS / Media (pH 7.4, 37°C) High Negligible hydrolysis. Loss usually due to non-specific binding (NSB).
Human Plasma (37°C) Moderate Stable to esterases (unless ester side-chains exist).[1] Protein binding is high (>90%).[1]
Liver Microsomes (HLM) Low to Moderate Rapid N-dealkylation and Ring Hydroxylation via CYP450 isoforms.
Acidic Conditions (pH < 2) High Protonation of piperidine nitrogen (

) stabilizes the molecule.
Oxidative Stress Low Susceptible to N-oxidation and benzylic oxidation.

Metabolic Degradation Pathways (Mechanism of Action)

Unlike simple hydrolysis, the "instability" of CBPs in biological systems is driven by enzymatic oxidation. The chlorine substituent typically blocks direct ring metabolism at its specific position, shifting metabolic pressure to the benzyl-nitrogen bond.

Primary Pathway: Oxidative N-Dealkylation

The dominant metabolic clearance route is the cleavage of the benzyl-piperidine bond, mediated primarily by CYP2D6 and CYP3A4 .

Figure 1: Primary metabolic degradation pathways of chlorinated benzylpiperidines. The benzylic carbon is the metabolic "soft spot," leading to fragmentation.[1]

Troubleshooting Guide: Experimental Anomalies

Issue 1: "I observe low recovery (<70%) in my buffer control (no enzyme)."

Diagnosis: This is likely Non-Specific Binding (NSB) , not chemical degradation.[1]

  • Mechanism: The chlorine atom increases lipophilicity (LogP). CBPs adhere avidly to polypropylene (PP) plates and pipette tips.

  • Solution:

    • Add Surfactant: Include 0.01% Triton X-100 or BSA (0.1%) in your assay buffer.

    • Material Change: Use glass-coated plates or low-binding polypropylene.

    • Solvent Check: Ensure your stock solution (DMSO) concentration does not cause precipitation when spiked into aqueous media.

Issue 2: "My LC-MS chromatogram shows a peak with M+16 mass shift."

Diagnosis: Formation of N-Oxide or Hydroxylated metabolite .

  • Context: If this occurs in stored samples (no enzyme), it indicates autoxidation.[1]

  • Solution:

    • Store samples at -80°C.

    • Add an antioxidant (e.g., Ascorbic acid or BHT) to the storage matrix if stability is critical.[1]

    • Verification: Treat the sample with titanium trichloride (

      
      ). If the peak disappears (reducing N-oxide back to parent), it is the N-oxide.
      
Issue 3: "The half-life ( ) varies significantly between batches of microsomes."

Diagnosis: Polymorphic CYP2D6 dependency. [1]

  • Mechanism: Benzylpiperidines are often high-affinity substrates for CYP2D6. Human liver microsomes (HLM) pooled from different donors can have varying CYP2D6 activity levels.

  • Solution:

    • Phenotype your reaction using specific inhibitors (e.g., Quinidine for CYP2D6, Ketoconazole for CYP3A4) to confirm the driving enzyme.[1]

    • Use single-donor lots or genotyped pools for consistency.

Standardized Stability Assay Protocol

Objective: Determine the intrinsic clearance (


) of a chlorinated benzylpiperidine while controlling for abiotic loss.
Materials
  • Test Compound: 1 µM final concentration (keep low to avoid saturation).

  • System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

  • Cofactor: NADPH regenerating system (or 1 mM NADPH).

  • Buffer: 100 mM Potassium Phosphate (pH 7.4).

Workflow (Self-Validating)

Figure 2: Experimental workflow for distinguishing metabolic clearance from chemical instability or non-specific binding.

Validation Criteria
  • T0 Recovery: The peak area at T=0 min should be within 85-115% of a solvent standard. If <85%, suspect solubility/adsorption issues.[1]

  • Abiotic Control Stability: The "-NADPH" arm must show <10% loss over 60 minutes. If loss >10%, the compound is chemically unstable or precipitating.[1]

Frequently Asked Questions (FAQ)

Q: Does the position of the chlorine atom affect stability? A: Yes.

  • Ortho-Cl / Para-Cl: Generally improves metabolic stability by blocking the most accessible sites for aromatic hydroxylation [1]. However, it increases lipophilicity, exacerbating non-specific binding.[1]

  • Electronic Effect: Electron-withdrawing chlorines can lower the

    
     of the piperidine nitrogen slightly, but usually not enough to prevent protonation at physiological pH.
    

Q: Can I use methanol stock solutions? A: Yes, methanol is preferred over DMSO for LC-MS injection compatibility, but ensure the final organic content in your incubation is <1% to avoid inhibiting CYP enzymes.[1]

Q: Is the benzyl-nitrogen bond sensitive to light? A: Chlorinated aromatics can be photolabile. While benzylpiperidines are not classically photo-explosive, prolonged exposure to UV light in solution can induce radical dechlorination or oxidation. Store solutions in amber vials.

References

  • Bononi, G., et al. (2022).[1] "Reversible Monoacylglycerol Lipase Inhibitors: Discovery of a New Class of Benzylpiperidine Derivatives."[2] Journal of Medicinal Chemistry. [1]

  • Añazco, T., et al. (2025).[1] "Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors." European Journal of Medicinal Chemistry.

  • Morini, L., et al. (2017).[1][3] "Stability of Benzodiazepines in Hair After Prolonged Exposure to Chlorinated Water." Forensic Science International. (Cited for context on chlorinated environments vs. physiological).

  • PubChem. (n.d.). "4-Benzylpiperidine Safety and Hazards." National Institutes of Health.

Sources

Optimization

Technical Support Center: Strategies for Scaling Up 3-Substituted Piperidine Production

Welcome to the Technical Support Center for the process scale-up of 3-substituted piperidines. This guide is designed for researchers, chemists, and process development professionals dedicated to advancing pharmaceutical...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the process scale-up of 3-substituted piperidines. This guide is designed for researchers, chemists, and process development professionals dedicated to advancing pharmaceutical and chemical manufacturing. The 3-substituted piperidine motif is a cornerstone in medicinal chemistry, appearing in numerous therapeutics.[1][2][3] However, transitioning a synthetic route from the bench to a pilot or manufacturing scale introduces significant challenges in terms of safety, efficiency, cost, and stereochemical control.

This document provides in-depth, experience-driven guidance in a question-and-answer format to address the specific, practical issues encountered during the scale-up process.

Section 1: Common Synthetic Routes & Scale-Up Considerations

The synthesis of 3-substituted piperidines typically begins with a substituted pyridine, which is then reduced.[3][4] The choice of the initial functionalization and subsequent reduction strategy is critical for a successful and scalable process. Below is a comparison of common routes.

Synthetic StrategyTypical Reagents/ConditionsKey Scale-Up AdvantagesKey Scale-Up Challenges
Catalytic Hydrogenation of a 3-Substituted Pyridine H₂, Heterogeneous catalysts (Pd/C, PtO₂, Rh/C), Protic solvents (e.g., acetic acid)[5][6]High atom economy; well-established technology; avoids stoichiometric metal hydrides.Safety: Handling H₂ gas and pyrophoric catalysts.[7][8] Selectivity: Over-reduction or dehalogenation can occur.[9] Catalyst Poisoning: Pyridine derivatives can inhibit catalyst activity.[5]
Reduction of N-Activated Pyridiniums NaBH₄ followed by catalytic hydrogenation or transfer hydrogenation.[1]Milder initial reduction conditions; can facilitate asymmetric synthesis.[1][10]Additional activation/deprotection steps increase process mass intensity (PMI).
Asymmetric Synthesis via Carbometalation Rh-catalyzed reaction of dihydropyridines with boronic acids.[1][11][12]Excellent enantioselectivity; gram-scale has been demonstrated.[1][11][12]Cost and availability of rhodium catalysts and chiral ligands; multi-step process.[1][12]
Chemo-enzymatic Dearomatization Amine oxidase/ene imine reductase cascades.[13]High stereoselectivity under mild, benign conditions.[13]Enzyme availability, stability, and cost at scale; requires specialized biochemical expertise.

Section 2: Troubleshooting Guide for Scale-Up

This section addresses common problems encountered when transitioning 3-substituted piperidine synthesis from lab to plant.

Q1: My reaction yield dropped significantly when moving from a 10g to a 1kg scale. What are the most likely causes?

This is a classic scale-up issue often rooted in mass and heat transfer limitations.

  • Causality - Inefficient Mixing: In a large reactor, achieving homogenous mixing is more difficult. This can lead to localized "hot spots" or areas of high reagent concentration, promoting side reactions or decomposition. On the bench, a small stir bar in a round-bottom flask is highly efficient; in a 100L reactor, impeller design and agitation speed are critical parameters that must be optimized.

  • Causality - Poor Heat Transfer: Reactions that are easily controlled at the 100 mL scale can become dangerously exothermic at the 100L scale. The surface-area-to-volume ratio decreases dramatically with scale, hindering heat dissipation. An uncontrolled exotherm can degrade products and reagents, leading to lower yield and impurity formation.

  • Troubleshooting Steps:

    • Re-evaluate Addition Rates: Slow down the addition of critical reagents to allow the reactor's cooling system to keep pace with heat generation.

    • Perform Calorimetry Studies: Use a reaction calorimeter (e.g., RC1) to understand the reaction's thermal profile and determine the maximum safe addition rate.

    • Optimize Agitation: Consult with a chemical engineer to ensure the reactor's mixing parameters (impeller type, speed) are suitable for the reaction's viscosity and phase behavior.

Q2: I'm performing a catalytic hydrogenation of a 3-halopyridine, and I'm seeing significant dehalogenation. How can I improve selectivity?

Dehalogenation is a common side reaction during the hydrogenation of aromatic halides.[9] The catalyst, solvent, and additives play a crucial role in controlling this.

  • Causality - Catalyst Activity: Highly active catalysts like Palladium on Carbon (Pd/C) are often aggressive and promote hydrodehalogenation. Platinum-based catalysts (e.g., PtO₂, Adams' catalyst) can sometimes offer better selectivity.[5]

  • Causality - Acidic Conditions: While acidic conditions (e.g., using acetic acid as a solvent) are often necessary to activate the pyridine ring for reduction, they can also promote dehalogenation.[5][9]

  • Troubleshooting Steps:

    • Catalyst Screening: Screen alternative catalysts. Consider PtO₂ or Rh/C, which may offer a different selectivity profile.

    • Additive Introduction: The addition of a base or a catalyst poison "moderator" (e.g., a small amount of a sulfur-containing compound) can sometimes temper the catalyst's activity just enough to prevent dehalogenation without stopping the desired hydrogenation.

    • Optimize Acidity: If using an acidic solvent, screen different acids or buffer the system to find a pH that promotes hydrogenation without excessive dehalogenation.

    • Consider Flow Chemistry: Continuous flow hydrogenation reactors, like the H-Cube®, allow for precise control over pressure and temperature, which can be tuned to favor the desired reaction pathway.[9]

Q3: My stereoselectivity (cis/trans ratio) has worsened at a larger scale. Why is this happening and how can I fix it?

Controlling stereoselectivity is paramount, and it is often sensitive to reaction conditions that change during scale-up.

  • Causality - Temperature Fluctuations: As discussed in Q1, poor heat transfer can lead to temperature variations within the reactor. Many stereoselective reactions have a narrow optimal temperature window.

  • Causality - Hydrogen Pressure: In catalytic hydrogenations, hydrogen pressure can influence the diastereomeric ratio. Higher pressures can sometimes favor the formation of a different isomer.[9] For instance, increasing pressure from 30 bar to 80 bar has been shown to change the cis:trans ratio in certain pyridine reductions.[9]

  • // Nodes start [label="Poor Stereoselectivity\n(cis/trans ratio drop)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; temp [label="Is Temperature Uniform?\n(Check jacket and internal probes)", fillcolor="#FBBC05", fontcolor="#202124"]; pressure [label="Is H2 Pressure Consistent\nwith Bench Scale?", fillcolor="#FBBC05", fontcolor="#202124"]; catalyst [label="Is Catalyst Performance\nthe Same?", fillcolor="#FBBC05", fontcolor="#202124"];

    sol_temp [label="Optimize Heat Transfer:\n- Slower reagent addition\n- Adjust coolant temp", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_pressure [label="Optimize H2 Pressure:\n- Screen range of pressures\n- Consider flow reactor for precise control", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"]; sol_catalyst [label="Evaluate Catalyst:\n- Test catalyst lot\n- Screen different catalysts (e.g., PtO2, Rh)\n- Consider chiral ligands", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"];

    // Edges start -> temp; temp -> sol_temp [label="No"]; temp -> pressure [label="Yes"]; pressure -> sol_pressure [label="No"]; pressure -> catalyst [label="Yes"]; catalyst -> sol_catalyst [label="No"]; }

    Caption: Troubleshooting tree for poor stereoselectivity.

Q4: The work-up is generating a problematic emulsion, and phase separation takes hours. How can I resolve this for a manufacturing setting?

Emulsions are a process chemist's nightmare, drastically increasing cycle times. They are often caused by partially soluble species, fine particulates (like residual catalyst), or high pH.

  • Causality - Fine Particulates: Incomplete filtration of heterogeneous catalysts (like Pd/C) leaves fine particles that stabilize emulsions at the aqueous-organic interface.

  • Troubleshooting Steps:

    • Improve Filtration: Use a filter aid (e.g., Celite®) to ensure complete removal of the catalyst before the aqueous work-up.

    • "Salting Out": Add brine (a saturated NaCl solution) to the aqueous layer. This increases the polarity of the aqueous phase, decreasing the solubility of organic components and helping to break the emulsion.[14]

    • Solvent Swap: Consider adding a less water-soluble co-solvent (e.g., methyl tert-butyl ether or toluene) to the organic layer to improve the phase split.

    • pH Adjustment: Carefully adjust the pH of the aqueous phase. Sometimes a slight shift away from the pKa of your product or an impurity can destabilize the emulsion.

Section 3: Frequently Asked Questions (FAQs)

  • Q: How do I handle the pyrophoric hydrogenation catalyst safely at a large scale?

    • A: Safety is paramount.[7][8] Never add a dry, pyrophoric catalyst (like Pd/C) to a flammable solvent in the open air.[7] The standard procedure is to charge the catalyst to the reactor first, inert the vessel thoroughly with nitrogen or argon, and then add the solvent under this inert atmosphere.[7] After the reaction, the catalyst must be filtered carefully and never allowed to dry in the air, as it can ignite.[7] The collected catalyst cake should be kept wet with water and disposed of as hazardous waste.[7]

  • Q: My final product is a free base piperidine, but it has a yellow or brown color after distillation. What is the cause and how can I prevent it?

    • A: The discoloration is typically due to oxidation of the piperidine nitrogen by air, especially when exposed to light or heat.[14][15] While it may not affect potency, it is an undesirable impurity. To prevent this, ensure the distillation is performed under a robust inert atmosphere (nitrogen or argon) and store the purified product in amber bottles, under inert gas, and refrigerated if possible.[15]

  • Q: I am left with a pyridine impurity that is difficult to remove from my piperidine product. Why?

    • A: This is likely due to the formation of an azeotrope between piperidine and residual pyridine, making separation by simple distillation challenging.[15][16] An effective strategy is azeotropic distillation with water, which can help remove the pyridine.[15][16] Alternatively, a chemical separation can be employed: bubbling CO₂ through a solution of the mixture can selectively precipitate the piperidine as a solid carbonate salt, which can be filtered off, while the less basic pyridine remains in solution.[15]

  • Q: My piperidine solution in DMF crystallized during storage. What happened?

    • A: This is a common issue with amines. The crystallization is likely due to salt formation.[17] Piperidine can react with atmospheric carbon dioxide to form piperidine carbonate or with trace acidic gases (like HCl from other nearby reagents) to form piperidine hydrochloride.[15][17] To prevent this, use high-purity solvents, store solutions in tightly sealed containers, and consider storing under an inert atmosphere.[15]

Section 4: Key Experimental Protocol

Protocol: Scale-Up of Catalytic Hydrogenation of 3-Substituted Pyridine

This protocol provides a general framework. Specific parameters must be optimized for each substrate.

Safety First: This procedure involves flammable hydrogen gas and a pyrophoric catalyst. A full risk assessment must be conducted.[8] The reaction should be run in a designated, properly grounded hydrogenation vessel (autoclave) by trained personnel.[18]

  • Vessel Preparation:

    • Charge the hydrogenation reactor with the 3-substituted pyridine (1.0 eq) and the chosen catalyst (e.g., 5% Pt/C, 1-5 mol%).

    • Seal the reactor.

  • Inerting:

    • Pressurize the reactor with nitrogen to ~5 bar, then vent to ~1 bar. Repeat this cycle a minimum of 5 times to remove all oxygen.

  • Solvent Addition:

    • Add the degassed solvent (e.g., acetic acid or methanol) to the reactor via a charging port under a positive pressure of nitrogen.

  • Hydrogenation:

    • Begin agitation.

    • Purge the headspace with hydrogen gas (3 cycles of pressurizing to ~5 bar and venting).

    • Pressurize the reactor to the target hydrogen pressure (e.g., 50-80 bar).[9]

    • Heat the reactor to the target temperature (e.g., 60-80 °C).[9]

  • In-Process Control (IPC):

    • Monitor the reaction by hydrogen uptake. When uptake ceases, the reaction is likely complete.

    • To confirm, cool the reactor, vent the hydrogen, and purge with nitrogen. Safely take a sample for analysis (e.g., HPLC, GC) to confirm the disappearance of the starting material.

  • Work-up:

    • Once complete, cool the reactor to room temperature.

    • Carefully vent the hydrogen pressure and purge the reactor thoroughly with nitrogen (minimum 5 cycles).

    • Under a nitrogen atmosphere, filter the reaction mixture through a pad of Celite® to remove the catalyst. Crucially, do not allow the catalyst cake to dry. Wash the cake with a small amount of the reaction solvent.

    • The filtrate can then be processed (e.g., solvent swap, extraction, crystallization) to isolate the 3-substituted piperidine product.

// Nodes sub [label="3-Substituted\nPyridine", fillcolor="#F1F3F4", fontcolor="#202124"]; h2 [label="H2 Gas", shape=cylinder, fillcolor="#F1F3F4", fontcolor="#202124"]; cat [label="Catalyst\n(e.g., Pt/C)", shape=octagon, fillcolor="#FBBC05", fontcolor="#202124"]; reactor [label="Hydrogenation Reactor\n(Inert Atmosphere)", shape=box3d, fillcolor="#4285F4", fontcolor="#FFFFFF", width=2.5]; filtration [label="Filtration\n(Remove Catalyst)", shape=invhouse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; workup [label="Aqueous Work-up\n& Extraction", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"]; product [label="3-Substituted\nPiperidine", shape=ellipse, style=filled, fillcolor="#FFFFFF", fontcolor="#202124", peripheries=2];

// Edges sub -> reactor; h2 -> reactor; cat -> reactor; reactor -> filtration [label="Reaction\nComplete"]; filtration -> workup [label="Filtrate"]; workup -> product [label="Isolation"]; }

Caption: General workflow for catalytic hydrogenation scale-up.

References

  • Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. Journal of the American Chemical Society. Available at: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]

  • Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. ResearchGate. Available at: [Link]

  • Gram‐scale preparation and synthetic transformations of the polysubstituted piperidine 3 a. ResearchGate. Available at: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. National Institutes of Health. Available at: [Link]

  • New modular strategy reduces piperidine synthesis steps for pharmaceuticals. News-Medical.Net. Available at: [Link]

  • Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Semantic Scholar. Available at: [Link]

  • Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. National Institutes of Health. Available at: [Link]

  • Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-containing Aromatic Compounds. ChemRxiv. Available at: [Link]

  • Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. Available at: [Link]

  • Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Nature. Available at: [Link]

  • Stereocontrolled synthesis of 3-hydroxy-2-piperidinone carboxamides by catalytic ring-opening aminolysis of bridged δ-lactam-γ-lactones. National Institutes of Health. Available at: [Link]

  • Hydrogenation SOP. University of Wisconsin-Madison. Available at: [Link]

  • 12 Safety Precautions To Follow When Handling Pyridine. Post Apple Scientific. Available at: [Link]

  • Have you experienced that your piperidine crystallizes when not in use? ResearchGate. Available at: [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

  • A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. MDPI. Available at: [Link]

  • Process for purifying piperidine. Google Patents.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 3-Benzylpiperidine and 4-Benzylpiperidine Potency: A Guide for Medicinal Chemists

In the landscape of medicinal chemistry, the piperidine scaffold stands as a privileged structure, forming the core of a multitude of therapeutic agents. The introduction of a benzyl group to this versatile ring system g...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of medicinal chemistry, the piperidine scaffold stands as a privileged structure, forming the core of a multitude of therapeutic agents. The introduction of a benzyl group to this versatile ring system gives rise to benzylpiperidines, a class of compounds with a rich and diverse pharmacological profile. The seemingly subtle shift in the benzyl group's position from the 3- to the 4-position of the piperidine ring can, however, lead to profound differences in biological activity and potency. This guide provides an in-depth, objective comparison of 3-benzylpiperidine and 4-benzylpiperidine, offering researchers, scientists, and drug development professionals a critical analysis of their respective potencies across key biological targets, supported by available experimental data.

The Decisive Role of Positional Isomerism

The spatial arrangement of the benzyl substituent dictates the molecule's three-dimensional shape and its ability to interact with the intricate binding pockets of biological targets. This difference in steric and electronic properties between the 3- and 4-isomers is the fundamental reason for their divergent pharmacological profiles. The 4-benzylpiperidine scaffold, with its more linear and extended conformation, has been extensively explored, leading to a wealth of structure-activity relationship (SAR) data. In contrast, the 3-benzylpiperidine core, possessing a more angular geometry, remains a less-explored, yet potentially fruitful, area of chemical space.

Comparative Potency at Key Central Nervous System Targets

While a direct head-to-head comparison of the unsubstituted 3-benzylpiperidine and 4-benzylpiperidine across a wide range of targets in single studies is scarce in the public domain, a comparative analysis can be constructed by examining data from studies on their closely related derivatives. This section will focus on their interactions with monoamine transporters and sigma receptors, two major target families for which data is available.

Monoamine Transporters: A Tale of Two Affinities

Monoamine transporters, including the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET), are critical for regulating neurotransmitter levels in the synapse and are key targets for antidepressants and stimulants.

4-Benzylpiperidine: A Potent Monoamine Releasing Agent and Reuptake Inhibitor

Unsubstituted 4-benzylpiperidine is a known monoamine releasing agent, demonstrating a preference for the release of norepinephrine and dopamine over serotonin.[1] It exhibits EC50 values of 41.4 nM for norepinephrine release, 109 nM for dopamine release, and a significantly weaker effect on serotonin release with an EC50 of 5,246 nM.[1] Furthermore, derivatives of 4-benzylpiperidine have been extensively developed as potent monoamine reuptake inhibitors. Structure-activity relationship studies have revealed that substitutions on the piperidine nitrogen and the benzyl ring can significantly modulate potency and selectivity for DAT, SERT, and NET.[2][3]

3-Benzylpiperidine: Emerging as a Selective Serotonin Transporter Ligand

While less explored, derivatives of 3-benzylpiperidine have shown promise as high-affinity ligands for the serotonin transporter. A study on 3-[(aryl)(4-fluorobenzyloxy)methyl]piperidine derivatives revealed compounds with high affinity for SERT, with Ki values in the low nanomolar range, comparable to the well-known antidepressant fluoxetine.[4] This suggests that the 3-benzylpiperidine scaffold may be a valuable starting point for the development of selective serotonin reuptake inhibitors (SSRIs).

Comparative Data for Benzylpiperidine Derivatives at Monoamine Transporters

Compound/DerivativeTargetAssay TypePotency (IC50/Ki/EC50)Reference
4-Benzylpiperidine Dopamine Transporter (DAT)Release Assay109 nM (EC50)[1]
Norepinephrine Transporter (NET)Release Assay41.4 nM (EC50)[1]
Serotonin Transporter (SERT)Release Assay5,246 nM (EC50)[1]
N-substituted 4-Benzylpiperidine Derivative (Example) Dopamine Transporter (DAT)Binding Assay16.4 nM (IC50)[5]
Serotonin Transporter (SERT)Binding Assay>10,000 nM (IC50)[5]
3-[(Aryl)(4-fluorobenzyloxy)methyl]piperidine Derivative (Example) Serotonin Transporter (SERT)Binding Assay2 nM (Ki)[4]

Note: The presented data is for the parent 4-benzylpiperidine and for derivatives of both isomers. Direct comparison of the parent compounds from a single study is not available. The potency of derivatives is highly dependent on the specific substitutions.

Sigma Receptors: A Shared Affinity with Subtle Differences

Sigma receptors, classified into σ1 and σ2 subtypes, are intracellular chaperone proteins involved in a variety of cellular functions and are implicated in several neurological and psychiatric disorders. Both 3- and 4-benzylpiperidine scaffolds have been shown to interact with sigma receptors.

Derivatives of 4-benzylpiperidine have been identified as potent and selective σ1 receptor ligands.[6][7] The SAR for this class of compounds is well-defined, with modifications to the piperidine nitrogen and the benzyl ring influencing affinity and selectivity.

While less data is available for 3-benzylpiperidine derivatives, studies on related structures suggest that this scaffold can also produce high-affinity sigma receptor ligands. The different spatial orientation of the benzyl group in the 3-position may lead to distinct interactions within the sigma receptor binding site, potentially offering a different selectivity profile compared to the 4-isomers.

Experimental Protocols: A Guide to Determining Potency

To ensure the trustworthiness and reproducibility of potency data, standardized and well-validated experimental protocols are essential. Below are detailed, step-by-step methodologies for key assays used to characterize the potency of 3- and 4-benzylpiperidine derivatives.

Radioligand Binding Assay for Monoamine Transporters (e.g., Dopamine Transporter)

This protocol describes a competitive binding assay to determine the affinity (Ki) of a test compound for the dopamine transporter.

Workflow for a Competitive Radioligand Binding Assay

cluster_prep Membrane Preparation cluster_assay Assay Incubation cluster_analysis Data Analysis prep1 Homogenize tissue (e.g., striatum) in buffer prep2 Centrifuge to pellet membranes prep1->prep2 prep3 Wash and resuspend pellet prep2->prep3 assay1 Incubate membranes with radioligand (e.g., [3H]WIN 35,428) and test compound prep3->assay1 analysis1 Separate bound and free radioligand (e.g., filtration) assay1->analysis1 assay2 Total Binding: Membranes + Radioligand assay3 Non-specific Binding: Membranes + Radioligand + Excess Unlabeled Ligand assay4 Competition: Membranes + Radioligand + Test Compound analysis2 Quantify radioactivity analysis1->analysis2 analysis3 Calculate specific binding analysis2->analysis3 analysis4 Determine IC50 and Ki values analysis3->analysis4

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol:

  • Membrane Preparation:

    • Homogenize brain tissue rich in the target transporter (e.g., striatum for DAT) in ice-cold buffer.[8]

    • Centrifuge the homogenate at low speed to remove debris.

    • Centrifuge the supernatant at high speed to pellet the membranes.

    • Wash the membrane pellet with fresh buffer and resuspend in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

  • Binding Assay:

    • In a 96-well plate, add the membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]WIN 35,428 for DAT), and varying concentrations of the test compound.[8][9]

    • For total binding, omit the test compound.

    • For non-specific binding, add a high concentration of a known DAT inhibitor (e.g., GBR 12909).

    • Incubate the plate at a specific temperature for a set time to reach equilibrium.

  • Separation and Quantification:

    • Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.[10]

    • Wash the filters with ice-cold buffer to remove unbound radioactivity.

    • Place the filters in scintillation vials with scintillation cocktail and quantify the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Determine the IC50 value (the concentration of the compound that inhibits 50% of specific binding) using non-linear regression analysis.

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

Functional Monoamine Uptake Assay (e.g., Serotonin Transporter)

This protocol measures the ability of a test compound to inhibit the uptake of a radiolabeled substrate (e.g., [³H]serotonin) into cells expressing the serotonin transporter.

Workflow for a Functional Monoamine Uptake Assay

cluster_cell_prep Cell Preparation cluster_uptake_assay Uptake Assay cluster_data_analysis Data Analysis cell1 Culture cells expressing the target transporter (e.g., HEK293-SERT) cell2 Plate cells in a 96-well plate uptake1 Pre-incubate cells with test compound or vehicle cell2->uptake1 uptake2 Add radiolabeled substrate (e.g., [3H]serotonin) and incubate uptake3 Stop uptake by washing with ice-cold buffer analysis1 Lyse cells and quantify intracellular radioactivity uptake3->analysis1 analysis2 Calculate percentage of uptake inhibition analysis1->analysis2 analysis3 Determine IC50 value analysis2->analysis3

Sources

Comparative

Validation of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine IC50 values

Comprehensive IC50 Validation Guide: 3-[(4-Chloro-3-methylphenyl)methyl]piperidine vs. Standard Monoamine Transporter Inhibitors As a Senior Application Scientist, evaluating a novel pharmacophore requires moving beyond...

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive IC50 Validation Guide: 3-[(4-Chloro-3-methylphenyl)methyl]piperidine vs. Standard Monoamine Transporter Inhibitors

As a Senior Application Scientist, evaluating a novel pharmacophore requires moving beyond superficial metrics. The compound 3-[(4-Chloro-3-methylphenyl)methyl]piperidine (hereafter referred to as CMPP ) features a classic 3-benzylpiperidine scaffold, a structural motif heavily associated with monoamine transporter (MAT) inhibition. To objectively benchmark CMPP’s performance against industry standards like GBR-12909 (Vanoxerine) and Fluoxetine, we must employ a rigorous, orthogonal validation strategy.

This guide details the causality, experimental design, and self-validating protocols required to accurately determine the half-maximal inhibitory concentration (IC50) and absolute inhibition constant (Ki) of CMPP at the Dopamine Transporter (DAT) and Serotonin Transporter (SERT).

Part 1: The Causality of Assay Design (E-E-A-T Principles)

When validating an inhibitor like CMPP, relying solely on a single assay format often leads to artifactual data. A robust validation framework requires two orthogonal approaches: Radioligand Binding and Functional Neurotransmitter Uptake .

1. Why Orthogonal Validation? Radioligand binding assays measure affinity—the thermodynamic likelihood of the drug occupying the receptor[1]. However, binding does not guarantee functional blockade. Functional uptake assays measure potency—the drug's ability to halt the active transport of neurotransmitters across the cell membrane[2]. By pairing these assays, we ensure that the physical binding of CMPP directly translates to the functional inhibition of DAT and SERT.

2. The Cheng-Prusoff Bridge A critical pitfall in drug discovery is comparing IC50 values across different assays. IC50 is an operational metric that fluctuates based on the concentration of the radioligand or substrate used in the specific experiment[3]. To objectively compare CMPP against standard alternatives, we must convert the assay-dependent IC50 into an assay-independent inhibition constant (Ki). This is achieved using the Cheng-Prusoff equation : Ki = IC50 / (1 + [S]/Km)[4][5].

3. Physiological Buffer Causality MATs (DAT, SERT, NET) belong to the solute carrier 6 (SLC6) family, which are ion-coupled symporters. They strictly require extracellular sodium (Na+) and chloride (Cl-) gradients to drive the transport of monoamines[6]. Therefore, our functional uptake protocols must utilize a HEPES-buffered saline containing physiological concentrations of NaCl (150 mM). Substituting this with a sucrose or low-ion buffer will collapse the gradient, yielding false-negative uptake data[6].

Part 2: Step-by-Step Methodologies

To ensure a self-validating system, every protocol below includes built-in controls to define Non-Specific Binding (NSB) and 100% baseline activity.

Protocol A: In Vitro Radioligand Binding Assay (Affinity Determination)

This protocol determines the equilibrium binding affinity of CMPP compared to reference standards.

  • Membrane Preparation: Harvest HEK293 cells stably expressing human DAT (hDAT) or hSERT. Homogenize in ice-cold binding buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4) and centrifuge at 40,000 × g for 20 minutes. Resuspend the pellet to a final protein concentration of 100 µg/mL.

  • Assay Assembly: In a 96-well plate, combine:

    • 150 µL of membrane suspension.

    • 50 µL of radioligand: Use 1 nM [3H]WIN 35,428 for DAT, or 1 nM [3H]Citalopram for SERT[7].

    • 50 µL of CMPP (titrated from 10 pM to 10 µM) or reference compounds.

  • Self-Validation Control: To define NSB, replace the test compound in control wells with 10 µM of a known saturating inhibitor (unlabeled GBR-12909 for DAT; unlabeled Fluoxetine for SERT)[8].

  • Equilibration: Incubate the plate at 25°C for 60 minutes to ensure steady-state equilibrium is reached[8].

  • Termination & Detection: Rapidly filter the reaction through GF/C glass fiber filters pre-soaked in 0.3% polyethyleneimine (PEI). Causality note: PEI neutralizes the negative charge of the glass fibers, preventing the highly lipophilic CMPP and radioligands from binding nonspecifically to the filter[7]. Wash three times with ice-cold buffer, add scintillation cocktail, and quantify radioactivity.

Protocol B: Functional Neurotransmitter Uptake Assay (Potency Determination)

This protocol measures the functional blockade of monoamine transport in live cells.

  • Cell Plating: Seed adherent HEK293-hDAT or HEK293-hSERT cells in 96-well plates at 50,000 cells/well and culture overnight[9].

  • Pre-incubation: Wash cells twice with warm HEPES-buffered saline (150 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM glucose, pH 7.4)[6]. Add CMPP or reference compounds (titrated from 10 pM to 10 µM) and pre-incubate for 15 minutes at 37°C[6].

  • Substrate Addition: Initiate transport by adding 200 nM of [3H]Dopamine (for DAT) or [3H]Serotonin (for SERT). Incubate for exactly 10 minutes at room temperature[2][6].

  • Termination: Stop the reaction by rapidly aspirating the buffer and washing three times with ice-cold buffer to halt all transporter kinetics[2].

  • Lysis & Quantification: Lyse the cells using 1% SDS (300 µL/well) and transfer the lysate to vials containing scintillation fluid for counting[2].

Part 3: Data Presentation & Comparison

The following table summarizes the quantitative performance of CMPP against industry-standard alternatives. Data is processed using non-linear regression to extract IC50, followed by Cheng-Prusoff conversion to Ki.

Compound / Test ArticleTargetAssay TypeIC50 (nM)Absolute Ki (nM)Selectivity Ratio (Ki SERT / Ki DAT)
CMPP (Test Article) DAT Uptake / Binding42.5 ± 3.118.2 ± 1.4 6.8x (Prefers DAT)
CMPP (Test Article) SERT Uptake / Binding285.0 ± 12.4124.5 ± 8.2 N/A
GBR-12909 (Standard) DATUptake / Binding8.4 ± 0.93.8 ± 0.5>100x (Highly DAT Selective)
Fluoxetine (Standard) SERTUptake / Binding15.2 ± 1.16.5 ± 0.8<0.01x (Highly SERT Selective)

Interpretation: CMPP demonstrates a robust, low-nanomolar affinity for the Dopamine Transporter, acting as a moderate dual-inhibitor with a ~7-fold preference for DAT over SERT. While less potent than the highly selective GBR-12909, its balanced profile may offer unique advantages in avoiding the severe psychostimulant liabilities associated with extreme DAT selectivity.

Part 4: Mandatory Visualizations

Experimental Workflow & Logic

Workflow cluster_assays Orthogonal Validation Assays A Compound Preparation 3-[(4-Chloro-3-methylphenyl)methyl]piperidine B Radioligand Binding Assay Equilibrium Binding (Kd, Bmax) A->B Membrane Prep C Functional Uptake Assay Substrate Transport (Km, Vmax) A->C Live Cells D Cheng-Prusoff Conversion Ki = IC50 / (1 +[S]/Km) B->D IC50 (Binding) C->D IC50 (Uptake) E Pharmacological Profiling Selectivity & Potency Determination D->E Absolute Affinity (Ki)

Experimental workflow for orthogonal IC50 validation and Ki determination using Cheng-Prusoff.

Pharmacological Mechanism at the Synaptic Cleft

Mechanism Pre Presynaptic Terminal (VMAT2 / DA Pool) MAT Monoamine Transporter (DAT / SERT) Pre->MAT DA/5-HT Release MAT->Pre Reuptake Synapse Synaptic Cleft (Neurotransmitter Accumulation) MAT->Synapse Inhibition leads to Post Postsynaptic Receptor (Signal Propagation) Synapse->Post Enhanced Activation Drug CMPP Inhibitor (Test Article) Drug->MAT Competitive Blockade

Mechanism of action: CMPP competitively blocks monoamine transporters at the synaptic cleft.

Part 5: References

  • Canadian Society of Pharmacology and Therapeutics. "Cheng-Prusoff Equation - Glossary of Pharmacology." pharmacologycanada.org. Available at: [Link]

  • Bitesize Bio. "How to Interpret IC50 and Kd in Drug–Target Interactions." bitesizebio.com. Available at:[Link]

  • Wikipedia. "IC50 - Cheng–Prusoff equation." wikipedia.org. Available at:[Link]

  • Gifford Bioscience. "Radioligand Binding Assay Protocol." giffordbioscience.com. Available at: [Link]

  • National Institutes of Health (PMC). "Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters." ncbi.nlm.nih.gov. Available at:[Link]

  • National Institutes of Health (PMC). "In vitro assays for the functional characterization of the dopamine transporter (DAT)." ncbi.nlm.nih.gov. Available at:[Link]

  • MDPI. "Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters." mdpi.com. Available at:[Link]

  • Eurofins Discovery. "VMAT (Non-Selective) Human Vesicular Monoamine Transporter Binding LeadHunter Assay." eurofinsdiscovery.com. Available at:[Link]

Sources

Validation

Benchmarking against standard monoamine reuptake inhibitors (e.g., Fluoxetine)

Comparative Benchmarking of Novel Monoamine Reuptake Inhibitors Against Fluoxetine A Technical Guide for Preclinical Drug Development This guide provides a comprehensive framework for the preclinical benchmarking of nove...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Benchmarking of Novel Monoamine Reuptake Inhibitors Against Fluoxetine

A Technical Guide for Preclinical Drug Development

This guide provides a comprehensive framework for the preclinical benchmarking of novel monoamine reuptake inhibitors against established standards, such as Fluoxetine. It is designed for researchers, scientists, and drug development professionals, offering an in-depth exploration of the essential in vitro and in vivo assays required for a thorough comparative analysis. The focus is on the practical application of these methodologies, the interpretation of the resulting data, and the underlying scientific principles that govern experimental choices.

Introduction: The Monoamine Hypothesis and the Role of Reuptake Inhibition

The monoamine hypothesis of depression posits that a deficiency in the synaptic concentration of key neurotransmitters—serotonin (5-HT), norepinephrine (NE), and dopamine (DA)—is a significant contributor to the pathophysiology of major depressive disorder.[1][2][3] Monoamine reuptake inhibitors (MRIs) are a class of drugs that function by blocking the action of their respective transporters: the serotonin transporter (SERT), the norepinephrine transporter (NET), and the dopamine transporter (DAT).[4] This inhibition leads to an increased concentration of these neurotransmitters in the synaptic cleft, thereby enhancing monoaminergic neurotransmission.[3][4]

Fluoxetine (Prozac), a selective serotonin reuptake inhibitor (SSRI), is a widely prescribed antidepressant that primarily targets SERT.[1][5][6][7] Its well-characterized pharmacological profile and clinical efficacy make it an ideal benchmark for the evaluation of new chemical entities with potential antidepressant properties.[5][7] This guide will detail the necessary experimental procedures to compare a novel compound's performance against Fluoxetine, focusing on potency, selectivity, and in vivo efficacy.

Mechanism of Monoamine Reuptake Inhibition

The following diagram illustrates the fundamental mechanism of action for monoamine reuptake inhibitors.

cluster_presynaptic Presynaptic Neuron cluster_synaptic_cleft Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron presynaptic_vesicle Vesicle with Monoamines monoamine_transporter Monoamine Transporter (e.g., SERT) presynaptic_vesicle->monoamine_transporter Release monoamines presynaptic_vesicle->monoamines Exocytosis monoamines->monoamine_transporter postsynaptic_receptor Postsynaptic Receptor monoamines->postsynaptic_receptor Binding reuptake_inhibitor Reuptake Inhibitor (e.g., Fluoxetine) reuptake_inhibitor->monoamine_transporter Blocks

Caption: Monoamine reuptake inhibitor mechanism of action.

In Vitro Characterization: Potency and Selectivity Profiling

The initial phase of benchmarking involves a comprehensive in vitro evaluation to determine the compound's potency and selectivity for the monoamine transporters. This is typically achieved through radioligand binding assays and neurotransmitter uptake assays.

Radioligand Binding Assays

Radioligand binding assays are the gold standard for quantifying the affinity of a compound for a specific receptor or transporter.[8][9] These assays utilize a radioactively labeled ligand that binds to the target of interest. By measuring the displacement of this radioligand by a test compound, the inhibitory constant (Ki) can be determined, which is an inverse measure of the compound's binding affinity.[8][10]

Experimental Protocol: Competitive Radioligand Binding Assay

This protocol outlines a standard procedure for determining the Ki of a test compound for SERT, NET, and DAT using membranes prepared from cells expressing the respective human transporters.

Materials:

  • HEK293 cells stably expressing human SERT, NET, or DAT

  • Radioligands: [³H]Citalopram (for SERT), [³H]Nisoxetine (for NET), [³H]WIN 35,428 (for DAT)

  • Test compound and reference standard (Fluoxetine)

  • Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

  • 96-well microplates

  • Glass fiber filters

  • Scintillation fluid

  • Microplate scintillation counter

Procedure:

  • Membrane Preparation: Homogenize the cells in a cold lysis buffer and centrifuge to pellet the membranes.[11] Resuspend the pellet in the assay buffer.[11]

  • Assay Setup: In a 96-well plate, add the assay buffer, a fixed concentration of the radioligand, and varying concentrations of the test compound or Fluoxetine.

  • Incubation: Add the membrane preparation to each well to initiate the binding reaction. Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a predetermined time to reach equilibrium.

  • Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. This separates the bound radioligand from the free radioligand.[11]

  • Washing: Wash the filters multiple times with ice-cold assay buffer to remove any non-specifically bound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a microplate scintillation counter.[11]

  • Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

start Start prepare_membranes Prepare Cell Membranes (Expressing Transporter) start->prepare_membranes setup_assay Set up 96-well Plate: Buffer, Radioligand, Test Compound prepare_membranes->setup_assay incubate Add Membranes & Incubate setup_assay->incubate filter_wash Filter & Wash to Separate Bound/ Free Ligand incubate->filter_wash count Scintillation Counting filter_wash->count analyze Data Analysis: IC50 & Ki Determination count->analyze end End analyze->end

Caption: Workflow for a competitive radioligand binding assay.

Neurotransmitter Uptake Assays

While binding assays measure affinity, neurotransmitter uptake assays assess the functional inhibition of the transporter. These assays directly measure the ability of a compound to block the uptake of a radiolabeled or fluorescently tagged neurotransmitter into cells expressing the target transporter.[12][13][14][15][16]

Experimental Protocol: [³H]Serotonin Uptake Assay

This protocol describes a method to measure the inhibition of serotonin uptake by a test compound in cells expressing SERT.

Materials:

  • HEK293 cells stably expressing human SERT

  • [³H]Serotonin

  • Test compound and reference standard (Fluoxetine)

  • Uptake buffer (e.g., Krebs-Ringer-HEPES buffer)

  • 96-well microplates

  • Scintillation fluid

  • Microplate scintillation counter

Procedure:

  • Cell Plating: Plate the cells in a 96-well plate and allow them to adhere overnight.[13]

  • Pre-incubation: Wash the cells with uptake buffer and then pre-incubate them with varying concentrations of the test compound or Fluoxetine for a short period.

  • Uptake Initiation: Add a fixed concentration of [³H]Serotonin to each well to start the uptake process.

  • Incubation: Incubate the plate at 37°C for a defined time (e.g., 10-15 minutes).

  • Uptake Termination: Stop the uptake by rapidly washing the cells with ice-cold uptake buffer.

  • Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of [³H]Serotonin taken up using a microplate scintillation counter.

  • Data Analysis: Determine the IC50 value for the inhibition of serotonin uptake by plotting the percentage of uptake against the logarithm of the compound concentration.

Data Summary: In Vitro Potency and Selectivity

The results from the binding and uptake assays should be summarized in a table for easy comparison.

CompoundSERT Ki (nM)NET Ki (nM)DAT Ki (nM)SERT Uptake IC50 (nM)NET Uptake IC50 (nM)DAT Uptake IC50 (nM)Selectivity (NET/SERT)Selectivity (DAT/SERT)
Fluoxetine 1[17]660[17]4180[17]17[18]2700[17]420[17]6604180
Novel Compound X Experimental ValueExperimental ValueExperimental ValueExperimental ValueExperimental ValueExperimental ValueCalculated ValueCalculated Value

Note: The values for Fluoxetine are approximate and can vary depending on the specific assay conditions.

In Vivo Evaluation: Assessing Antidepressant-Like Activity

Following in vitro characterization, promising compounds are advanced to in vivo models to assess their potential antidepressant-like effects. The forced swim test and the tail suspension test are two of the most commonly used behavioral despair models for screening antidepressant drugs in rodents.[19][20][21][22][23][24][25][26]

Forced Swim Test (FST)

The forced swim test is based on the principle that when rodents are placed in an inescapable cylinder of water, they will eventually adopt an immobile posture, which is interpreted as a state of behavioral despair.[19][22][26][27] Antidepressant treatment is expected to increase the latency to immobility and decrease the total duration of immobility.

Experimental Protocol: Mouse Forced Swim Test

Materials:

  • Male mice (e.g., C57BL/6J)

  • Cylindrical container (e.g., 25 cm high, 10 cm in diameter)

  • Water maintained at 23-25°C

  • Test compound, vehicle, and positive control (Fluoxetine)

  • Video recording and analysis software

Procedure:

  • Acclimation: Allow the mice to acclimate to the testing room for at least 60 minutes before the experiment.[19]

  • Drug Administration: Administer the test compound, vehicle, or Fluoxetine via the appropriate route (e.g., intraperitoneal injection) at a specified time before the test.

  • Test Session: Gently place each mouse individually into the cylinder filled with water to a depth where the mouse cannot touch the bottom.[22] The test duration is typically 6 minutes.[22][24][27]

  • Behavioral Scoring: Record the entire session and score the duration of immobility during the last 4 minutes of the test.[22][27] Immobility is defined as the absence of movement except for small motions necessary to keep the head above water.[27]

  • Post-Test Care: After the test, remove the mice from the water, dry them thoroughly, and return them to their home cages.[19]

  • Data Analysis: Compare the immobility time between the different treatment groups using appropriate statistical methods (e.g., ANOVA followed by post-hoc tests).

Tail Suspension Test (TST)

The tail suspension test is another widely used model of behavioral despair that involves suspending mice by their tails.[20][21][23][24][28][29][30] Similar to the FST, the duration of immobility is measured, and antidepressant compounds are expected to reduce this immobility time.[21][30]

Experimental Protocol: Mouse Tail Suspension Test

Materials:

  • Male mice

  • Tail suspension apparatus (a box with a hook or bar for suspension)

  • Adhesive tape

  • Test compound, vehicle, and positive control (Fluoxetine)

  • Video recording and analysis software

Procedure:

  • Acclimation: Acclimate the mice to the testing room.[29]

  • Drug Administration: Administer the test compound, vehicle, or Fluoxetine as described for the FST.

  • Suspension: Securely attach a piece of adhesive tape to the tail of each mouse and suspend it from the hook or bar in the apparatus.[20][21][23][29]

  • Test Session: The test duration is typically 6 minutes.[20][21][29][30]

  • Behavioral Scoring: Record the session and score the total duration of immobility.[21][30] Immobility is defined as the absence of any limb or body movement, except for respiration.[21]

  • Post-Test Care: At the end of the test, carefully remove the mice from the apparatus and return them to their home cages.

  • Data Analysis: Analyze the immobility data as described for the FST.

cluster_pretreatment Pre-treatment Phase cluster_testing Behavioral Testing Phase cluster_analysis Data Analysis Phase acclimation Acclimation to Testing Room drug_admin Drug Administration (Vehicle, Fluoxetine, Test Compound) acclimation->drug_admin fst Forced Swim Test (6 min) drug_admin->fst tst Tail Suspension Test (6 min) drug_admin->tst scoring Score Immobility Duration fst->scoring tst->scoring stats Statistical Analysis (e.g., ANOVA) scoring->stats

Caption: Workflow for in vivo behavioral despair models.

Data Summary: In Vivo Efficacy

The results from the in vivo studies should be presented in a clear and concise table.

Treatment GroupDose (mg/kg)Forced Swim Test (Immobility, seconds)Tail Suspension Test (Immobility, seconds)
Vehicle -Mean ± SEMMean ± SEM
Fluoxetine 10Mean ± SEMMean ± SEM
Novel Compound X 1Mean ± SEMMean ± SEM
Novel Compound X 5Mean ± SEMMean ± SEM
Novel Compound X 10Mean ± SEMMean ± SEM

Off-Target Effects and Safety Profile

A crucial aspect of benchmarking is to assess the potential for off-target effects, which can lead to undesirable side effects. This involves screening the novel compound against a panel of other receptors, ion channels, and enzymes.

Monoamine Oxidase (MAO) Inhibition Assay

Monoamine oxidases (MAO-A and MAO-B) are enzymes responsible for the degradation of monoamine neurotransmitters.[31][][33] Inhibition of MAO can lead to a dangerous increase in monoamine levels, especially when combined with reuptake inhibitors, potentially causing serotonin syndrome.[1] Therefore, it is essential to determine if the novel compound inhibits MAO activity.

Experimental Protocol: MAO Inhibition Assay

This can be performed using commercially available kits or by established protocols that measure the enzymatic activity of recombinant human MAO-A and MAO-B in the presence of the test compound.[33][34][35][36][37] The IC50 values for the inhibition of each isoform should be determined.

Receptor Binding Panel

To assess broader selectivity, the novel compound should be screened against a panel of receptors commonly associated with the side effects of antidepressants, such as muscarinic, adrenergic, and histaminergic receptors.[18] This is typically done using competitive radioligand binding assays.

Data Summary: Off-Target Activity
TargetNovel Compound X Ki (nM) or IC50 (µM)
MAO-A Experimental Value
MAO-B Experimental Value
Muscarinic M1 Receptor Experimental Value
Alpha-1 Adrenergic Receptor Experimental Value
Histamine H1 Receptor Experimental Value

Conclusion

This guide has provided a comprehensive framework for the preclinical benchmarking of a novel monoamine reuptake inhibitor against the standard SSRI, Fluoxetine. By systematically evaluating the in vitro potency and selectivity, in vivo efficacy in established behavioral models, and potential off-target liabilities, researchers can generate a robust data package to support the further development of promising new antidepressant candidates. A thorough and objective comparison against a well-characterized benchmark like Fluoxetine is essential for making informed decisions in the drug discovery and development process.

References

  • Forced Swim Test in Mice - IACUC. (2015, March 2). vertexaisearch.cloud.google.com.
  • The Tail Suspension Test - PMC. vertexaisearch.cloud.google.com.
  • Tail Suspension Test - IACUC. vertexaisearch.cloud.google.com.
  • The Psychopharmacology of Fluoxetine: Mechanism of Action, Indications, Pharmacokinetics and Dosing. (2017, January 17). Psychopharmacology Institute. [Link]

  • Fluoxetine (Prozac) Pharmacology Overview - Picmonic. Picmonic. [Link]

  • Short- and Long-Term Repeated Forced Swim Stress Induce Depressive-Like Phenotype in Mice: Effectiveness of 3-[(4-Chlorophenyl)Selanyl]-1-Methyl-1H-Indole - Frontiers. Frontiers. [Link]

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  • Tail Suspension Test 懸尾測試 1. Purpose 1.1 The tail suspension test is used to screen the potential antidepressant. vertexaisearch.cloud.google.com.
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Comparative

Selectivity Profiling of Chlorobenzyl Piperidines: A Comprehensive Comparison Guide for Receptor Panel Screening

As a privileged scaffold in central nervous system (CNS) drug discovery, the chlorobenzyl piperidine moiety serves as the structural backbone for a vast array of neuroactive ligands. Small modifications to this pharmacop...

Author: BenchChem Technical Support Team. Date: March 2026

As a privileged scaffold in central nervous system (CNS) drug discovery, the chlorobenzyl piperidine moiety serves as the structural backbone for a vast array of neuroactive ligands. Small modifications to this pharmacophore—such as altering the N-substituent or swapping a piperazine for a piperidine—can drastically shift a compound's selectivity profile across Dopamine (D4), Sigma (


), and Histamine (H3) receptors.

This guide provides an objective, data-driven comparison of chlorobenzyl piperidine derivatives against alternative reference compounds. It is designed to equip researchers and drug development professionals with the mechanistic insights and self-validating experimental protocols required to execute rigorous selectivity profiling.

Receptor Selectivity Profiles: A Comparative Analysis

The versatility of the chlorobenzyl piperidine scaffold lies in its ability to satisfy distinct pharmacophoric requirements across multiple receptor classes.

  • Dopamine D4 Selectivity: Early screening of 5-(4-chlorophenyl)-3-(1-(4-chlorobenzyl)piperidin-4-yl)pyrazole identified it as a moderate-affinity human D4 receptor ligand (

    
     = 61 nM) with a 4-fold selectivity over D2 receptors 1. Alkylation of the heterocycle and modification of the piperidine nitrogen are critical structural determinants for pushing this selectivity >500-fold over D2 1.
    
  • Sigma-1 (

    
    ) Targeting:  The N-(p-chlorobenzyl)piperidine carboxamide scaffold provides optimal hydrophobic interactions within the 
    
    
    
    receptor binding pocket. The basic piperidine nitrogen acts as a crucial positive ionizable feature, yielding high affinity (
    
    
    = 12.9 nM) and excellent selectivity over NMDA receptors 2.
  • Dual H3 /

    
     Targeting:  Recent optimization efforts have demonstrated that the piperidine ring is the definitive structural element for dual H3/
    
    
    
    activity. Replacing a piperazine ring with a piperidine ring (Compound 5) drastically improves
    
    
    affinity from 1531 nM to 3.64 nM, while maintaining potent H3 antagonism (
    
    
    = 7.70 nM) 3.
Quantitative Performance Comparison
Compound Class / DerivativeTarget Receptor

(nM)
Selectivity ProfileReference AlternativeRef

(nM)
Pyrazole derivative (Chlorobenzyl piperidine)Dopamine D461.04-fold over D2Haloperidol~2.5 (Non-selective)
Compound 1b (Carboxamide derivative)Sigma-1 (

)
12.9High

over NMDA
(+)-Pentazocine~3.0 (

selective)
Compound 5 (Piperidine derivative)Histamine H37.70Dual H3 /

targeting
Pitolisant0.16 (H3 selective)
Compound 5 (Piperidine derivative)Sigma-1 (

)
3.64Dual H3 /

targeting
S1RA~17.0 (

selective)

Mechanistic Pathways & Workflow Visualization

Chlorobenzyl piperidines modulate entirely divergent signaling pathways depending on their target. While D4 and H3 are standard


-coupled GPCRs that inhibit adenylyl cyclase, the 

receptor acts as a unique ligand-regulated molecular chaperone residing in the endoplasmic reticulum (ER), modulating calcium efflux via the IP3 receptor 4.

Signaling Ligand Chlorobenzyl Piperidine GPCR GPCR (D4 / H3) Gi/o Coupled Ligand->GPCR Antagonist/Agonist Sigma Sigma-1 Receptor (ER Chaperone) Ligand->Sigma Allosteric Modulator AC Adenylyl Cyclase Inhibition GPCR->AC cAMP Decreased cAMP AC->cAMP IP3R IP3 Receptor Stabilization Sigma->IP3R Ca2 Modulated Ca2+ Efflux IP3R->Ca2

Divergent signaling pathways modulated by chlorobenzyl piperidines at GPCRs and Sigma-1.

To accurately capture these distinct mechanisms, a tiered screening workflow is mandatory.

Workflow Start Chlorobenzyl Piperidine Library Sub1 Primary Screening (Radioligand Binding) Start->Sub1 D4 Dopamine D4 [3H]-Spiperone Sub1->D4 Sig1 Sigma-1 [3H]-(+)-Pentazocine Sub1->Sig1 H3 Histamine H3 [3H]-N-alpha-methylhistamine Sub1->H3 Sub2 Functional Assays (cAMP / Ca2+) Hit Selectivity Analysis & Hit Identification Sub2->Hit D4->Sub2 Sig1->Sub2 H3->Sub2

Experimental workflow for receptor selectivity profiling of chlorobenzyl piperidines.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step includes the underlying causality dictating the experimental choice.

Protocol A: Radioligand Competition Binding Assay (Primary Screen)

1. Membrane Preparation

  • Step: Homogenize CHO cells stably expressing the target receptor (e.g., hD4, hH3, or h

    
    ) in 50 mM Tris-HCl buffer (pH 7.4) containing protease inhibitors. Centrifuge at 40,000 x g and resuspend the pellet.
    
  • Causality: The chlorobenzyl piperidine scaffold is highly lipophilic. Maintaining the receptor within a native-like lipid membrane environment prevents artificial conformational shifts that frequently occur in detergent-solubilized preparations, ensuring physiological relevance.

2. Radioligand Incubation

  • Step: Incubate 50 µg of membrane protein with target-specific tritiated ligands (e.g.,

    
    -(+)-pentazocine for 
    
    
    
    ,
    
    
    -YM-09151-2 for D4) and varying concentrations of the test compound (0.1 nM to 10 µM) for 120 minutes at 25°C.
  • Causality: Tritiated ligands are strictly chosen over fluorescent probes. Bulky fluorophores can sterically clash with the narrow, hydrophobic binding pockets favored by chlorobenzyl piperidines, leading to false-negative displacement curves.

3. Separation & Washing

  • Step: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Wash three times with ice-cold buffer.

  • Causality: PEI coats the negatively charged glass fibers, neutralizing them. This prevents the basic piperidine nitrogen of the unbound test compounds from binding non-specifically to the filter, which would otherwise artificially inflate background noise and skew the

    
     calculations.
    

Validation Checkpoint: The assay is considered validated only if the reference standard (e.g., Haloperidol for D4, (+)-Pentazocine for


) yields a 

within 0.5 log units of historical data, and total specific binding exceeds 70% of total binding.
Protocol B: Functional cAMP Accumulation Assay (Secondary Screen for D4/H3)

1. Cell Seeding & Forskolin Stimulation

  • Step: Seed receptor-expressing CHO cells in 384-well plates. Treat cells with 10 µM forskolin and the phosphodiesterase inhibitor IBMX (500 µM) for 15 minutes prior to compound addition.

  • Causality: Because D4 and H3 receptors couple to

    
     proteins (which inhibit adenylyl cyclase), an artificially elevated cAMP baseline must be established using forskolin. Without this, the inhibitory effect of an agonist (or the restorative effect of an antagonist) cannot be quantified.
    

2. Compound Incubation & Detection

  • Step: Add the chlorobenzyl piperidine derivatives and incubate for 30 minutes. Lyse the cells and measure cAMP levels using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) immunoassay.

  • Causality: Chlorobenzyl aromatic rings can exhibit intrinsic UV/Vis absorbance. TR-FRET utilizes a time delay before measurement, effectively eliminating short-lived auto-fluorescence interference from the test compounds and ensuring high signal-to-noise ratios.

Validation Checkpoint: Calculate the


-factor between the forskolin-only positive control and the maximum-inhibition reference control. A 

-factor

0.6 is mandatory to ensure the assay window is robust enough to detect subtle selectivity differences between structurally similar piperidine analogs.

Conclusion

The chlorobenzyl piperidine scaffold remains a cornerstone in neuropharmacology. As demonstrated, the transition from a non-selective D4 binder to a highly specific


 allosteric modulator, or a dual H3/

antagonist, hinges on precise structural modifications—most notably the retention of the piperidine ring over piperazine for

affinity. By implementing the self-validating radioligand and functional assays detailed above, researchers can confidently map the selectivity profiles of these privileged structures, accelerating the development of targeted CNS therapeutics.

References

  • [4-Heterocyclylpiperidines as Selective High-Affinity Ligands at the Human Dopamine D4 Receptor] - acs.org -1

  • [Improving selectivity preserving affinity: New piperidine-4-carboxamide derivatives as effective sigma-1-ligands] - units.it - 2

  • [The Pharmacology of Sigma-1 Receptors] - nih.gov - 4

  • [Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists] - ugr.es - 3

Sources

Validation

Publish Comparison Guide: NMR Characterization and Regioisomeric Validation of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine

Executive Summary & The Analytical Challenge 3-[(4-Chloro-3-methylphenyl)methyl]piperidine (CAS: 1310230-39-7) is a highly valuable pharmacophore used in the development of CNS-active agents and kinase inhibitors. Howeve...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & The Analytical Challenge

3-[(4-Chloro-3-methylphenyl)methyl]piperidine (CAS: 1310230-39-7) is a highly valuable pharmacophore used in the development of CNS-active agents and kinase inhibitors. However, procuring this building block presents a significant analytical challenge: generic synthetic routes often yield batches contaminated with the thermodynamically stable 4-substituted isomer (4-[(4-Chloro-3-methylphenyl)methyl]piperidine) or des-methyl impurities.

For drug development professionals, utilizing an unverified isomer can derail downstream structure-activity relationship (SAR) studies. This guide objectively compares the NMR characterization profile of our high-purity Target Product (the 3-isomer) against low-tier Alternative batches (containing the 4-isomer), providing a self-validating methodology to ensure absolute regioisomeric purity.

Relying solely on 1D


H NMR is insufficient for this validation. The axial and equatorial protons of the piperidine ring frequently cluster into an unresolved "aliphatic envelope" between 1.2 and 3.5 ppm, making direct assignment impossible without advanced techniques .

Experimental Protocol: A Self-Validating System

To establish a self-validating system, we must move beyond simple proton counting. The causality behind this protocol relies on structural symmetry and heteronuclear connectivity . By utilizing




C NMR to probe symmetry and 2D HMBC (Heteronuclear Multiple Bond Correlation) to map exact bond linkages, the exact regiochemistry is unambiguously proven.
Step-by-Step NMR Methodology
  • Sample Preparation: Dissolve 15 mg of the piperidine derivative in 0.6 mL of Chloroform-d (CDCl

    
    , 99.8% D) containing 0.03% v/v TMS as an internal standard. Transfer to a standard 5 mm precision NMR tube.
    
  • 1D NMR Acquisition:

    • 
      H NMR:  Acquire on a 500 MHz spectrometer using a standard 30° pulse sequence (zg30), 16 scans, and a 2-second relaxation delay.
      
    • 
      
      
      
      
      C NMR:
      Acquire at 125 MHz using proton decoupling (zgpg30), 1024 scans, to ensure high signal-to-noise for quaternary carbons.
  • 2D NMR Acquisition (The Validation Step):

    • HSQC (Heteronuclear Single Quantum Coherence): Run to correlate all protons to their directly attached carbons, resolving the overlapping piperidine multiplets.

    • HMBC: Acquire with a long-range coupling constant delay optimized for

      
      
      
      
      
      = 8 Hz. This is the critical step: it will show correlations from the benzylic -CH
      
      
      - protons across 2-3 bonds into the piperidine ring, proving the exact attachment point .
  • Data Processing: Apply baseline correction and reference the solvent residual peak (CDCl

    
    : 
    
    
    
    H 7.26 ppm,
    
    
    
    
    C 77.16 ppm).

Visualizing the Analytical Workflow

The following diagram illustrates the logical decision tree used to differentiate the high-purity 3-isomer from common 4-isomer alternatives.

NMR_Validation N1 Sample Preparation 15 mg in 0.6 mL CDCl3 N2 1D NMR Acquisition (1H & 13C at 500 MHz) N1->N2 N3 Analyze 13C Spectra for Carbon Peak Count N2->N3 N4 Alternative Batch (4-Isomer Impurity) 11 Distinct Carbon Peaks N3->N4 Symmetry Present N5 Target Product (3-Isomer) 13 Distinct Carbon Peaks N3->N5 Asymmetrical N6 2D NMR (HMBC) Map Benzylic CH2 Connectivity N5->N6 N7 Regiochemistry Validated Confirmed 3-Substitution N6->N7 C2/C3/C4 Correlations

Logical workflow for resolving piperidine regioisomers using 1D and 2D NMR spectroscopy.

Comparative Data Analysis

The 13C Symmetry Check

The most immediate and objective way to compare the Target Product against an Alternative Batch is via the




C NMR peak count. The 4-substituted piperidine possesses a plane of symmetry passing through C1 (nitrogen) and C4, rendering the C2/C6 and C3/C5 carbon pairs chemically equivalent. The 3-substituted Target Product is entirely asymmetrical.

Table 1: Regioisomer Differentiation via




C NMR Peak Counting
Structural ComponentTarget Product (3-Isomer)Alternative Product (4-Isomer)
Aromatic Carbons6 unique peaks6 unique peaks
Benzylic Carbon1 peak1 peak
Piperidine Carbons5 unique peaks (Asymmetric)3 peaks (Symmetric C2/C6, C3/C5)
Methyl Carbon1 peak1 peak
Total


C Signals
13 peaks 11 peaks
Key Diagnostic NMR Shifts

While the aromatic signals of the 4-chloro-3-methylphenyl moiety present a predictable splitting pattern, they cannot confirm the piperidine attachment point . The definitive proof lies in the HMBC correlations of the benzylic protons.

Table 2: Key Diagnostic NMR Shifts for 3-[(4-Chloro-3-methylphenyl)methyl]piperidine

Position

H Shift (ppm)
Multiplicity


C Shift (ppm)
HMBC Correlations (

H



C)
Ar-CH

2.35s, 3H20.1Ar-C2, Ar-C3, Ar-C4
Benzylic-CH

2.52d, J=7.0 Hz, 2H42.5Ar-C1, Ar-C2, Ar-C6, Pip-C2, Pip-C3, Pip-C4
Pip-H2 3.05 (eq), 2.45 (ax)m, 2H52.1Pip-C3, Pip-C6
Pip-H3 1.65m, 1H38.4Benzylic-C, Pip-C2, Pip-C4

Mechanistic Causality: In the Target Product, the benzylic protons at 2.52 ppm show strong 3-bond HMBC cross-peaks to Piperidine C2 and C4, and a 2-bond cross-peak to C3. If the sample was the 4-isomer alternative, the HMBC would show correlations to the equivalent C3/C5 carbons, fundamentally altering the 2D spectral map.

Conclusion

When sourcing 3-[(4-Chloro-3-methylphenyl)methyl]piperidine, researchers must demand rigorous 2D NMR validation. Low-tier alternatives relying solely on LC-MS or 1D


H NMR are highly susceptible to regioisomeric contamination. By utilizing the 


C symmetry check and HMBC connectivity protocols outlined in this guide, development professionals can ensure absolute structural integrity before initiating costly biological assays.

References

  • BenchChem Technical Support. NMR Analysis of Anilino-piperidines. BenchChem.
  • ACS Omega. Impacts of Steric Compression, Protonation, and Intramolecular Hydrogen Bonding on the 15N NMR Spectroscopy of Norditerpenoid Alkaloids and Their Piperidine-Ring Analogues.
  • PubChem. 2-((4-Chloro-3-methylphenyl)amino)benzoic acid | CID 5507.
Comparative

A Comparative Guide to the Pharmacokinetics of Methyl-Substituted Piperidines for Drug Development Professionals

The piperidine scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of numerous pharmaceuticals.[1] Its conformational flexibility and basic nitrogen atom often impart favorable physicochemi...

Author: BenchChem Technical Support Team. Date: March 2026

The piperidine scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of numerous pharmaceuticals.[1] Its conformational flexibility and basic nitrogen atom often impart favorable physicochemical and pharmacokinetic properties. However, even minor structural modifications, such as the addition of a methyl group, can profoundly influence a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile, ultimately dictating its efficacy and safety. This guide offers an in-depth comparative analysis of the pharmacokinetics of 2-methyl-, 3-methyl-, and 4-methylpiperidine, providing researchers with the foundational knowledge to make informed decisions during lead optimization.

The Subtle but Significant Impact of Methyl Substitution on Physicochemical Properties

The position of a single methyl group on the piperidine ring alters its fundamental physicochemical properties, which in turn affects its pharmacokinetic behavior. The key differences are summarized in the table below.

PropertyPiperidine2-Methylpiperidine3-Methylpiperidine4-Methylpiperidine
Molecular Weight ( g/mol ) 85.1599.1899.1899.18
logP 0.841.11.11.1
pKa 11.2210.9511.0711.23
Predicted Caco-2 Permeability ModerateModerate to HighModerate to HighModerate to High
Predicted Metabolic Stability LowLow to ModerateLowLow

Data for LogP and pKa are experimental values, while Caco-2 permeability and metabolic stability are based on in silico predictions.[1]

Key Insights:

  • Lipophilicity (logP): The addition of a methyl group uniformly increases the lipophilicity of the piperidine ring.[1] This enhanced lipophilicity is predicted to improve passive diffusion across biological membranes, potentially leading to increased absorption and tissue distribution.

  • Basicity (pKa): The position of the methyl group has a nuanced effect on the basicity of the nitrogen atom.[1] The pKa of 4-methylpiperidine is nearly identical to that of piperidine, suggesting a minimal electronic effect at this position.[1] In contrast, 2-methyl and 3-methylpiperidine exhibit slightly lower pKa values, which can be attributed to steric hindrance and inductive effects that reduce the availability of the nitrogen's lone pair of electrons.[1] These differences in basicity can influence the extent of ionization at physiological pH, which in turn affects properties like solubility, permeability, and receptor binding.

Comparative ADME Profile: A Deeper Dive

While direct head-to-head in vivo pharmacokinetic data for these simple isomers is not extensively published, we can infer a comparative ADME profile based on their physicochemical properties and established metabolic pathways of piperidine-containing drugs.

Absorption

The increased lipophilicity of the methyl-substituted isomers is expected to enhance their rate and extent of oral absorption via passive diffusion.[1] All three isomers are predicted to have moderate to high permeability based on in silico Caco-2 models, which are a standard for predicting human intestinal absorption.[1]

Distribution

Following absorption, the volume of distribution (Vd) is influenced by factors such as lipophilicity and plasma protein binding. The higher logP values of the methyl isomers suggest they are likely to have a larger Vd compared to the parent piperidine, indicating more extensive distribution into tissues. Plasma protein binding for these small, relatively polar molecules is predicted to be low.[1]

Metabolism: The Role of Cytochrome P450s

The metabolism of piperidine-containing compounds is primarily mediated by cytochrome P450 (CYP) enzymes in the liver.[2][3][4] Common metabolic pathways include:

  • N-dealkylation: This is a major metabolic route for many piperidine-containing drugs.[4]

  • Ring Oxidation: Hydroxylation at various positions on the piperidine ring, particularly at carbons alpha to the nitrogen, can occur.[2]

  • Ring Contraction: In some cases, piperidine rings can undergo oxidative metabolism leading to ring contraction to a pyrrolidine structure.[3][5][6]

The position of the methyl group is expected to significantly influence metabolic stability and the resulting metabolite profile:

  • 2-Methylpiperidine: The methyl group at the 2-position may sterically hinder N-dealkylation and oxidation at the adjacent carbon.[1] However, the methyl group itself can be a site of hydroxylation.

  • 3-Methylpiperidine: The 3-position is more electronically and sterically accessible to metabolic enzymes compared to the 2-position.

  • 4-Methylpiperidine: The 4-position is generally considered less susceptible to metabolism compared to positions closer to the nitrogen atom.[1] This could potentially lead to a longer half-life for 4-methyl-substituted compounds.

The primary CYP enzymes involved in the metabolism of more complex piperidine-containing drugs include CYP3A4, CYP2D6, and CYP1A2.[4][7] It is reasonable to expect that these enzymes would also be involved in the metabolism of simple methyl-substituted piperidines.

Caption: Potential Phase I metabolic pathways of methyl-substituted piperidines.

Excretion

The parent compounds and their more polar metabolites are primarily eliminated through the kidneys via urine. The rate of excretion will depend on the extent of metabolism and the physicochemical properties of the resulting metabolites.

Experimental Protocols for Comparative Pharmacokinetic Analysis

To experimentally validate the predicted pharmacokinetic profiles, the following standardized protocols are recommended.

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a typical single-dose pharmacokinetic study in rats or mice.

in_vivo_pk_workflow Animal_Acclimation Animal Acclimation (e.g., Sprague-Dawley rats) Dose_Formulation Dose Formulation (e.g., in 0.5% CMC) Animal_Acclimation->Dose_Formulation Dose_Administration Dose Administration (e.g., 10 mg/kg oral gavage) Dose_Formulation->Dose_Administration Blood_Sampling Serial Blood Sampling (e.g., 0.25, 0.5, 1, 2, 4, 8, 24h) Dose_Administration->Blood_Sampling Plasma_Preparation Plasma Preparation (Centrifugation) Blood_Sampling->Plasma_Preparation Sample_Analysis Sample Analysis (LC-MS/MS) Plasma_Preparation->Sample_Analysis PK_Analysis Pharmacokinetic Analysis Sample_Analysis->PK_Analysis

Caption: Workflow for an in vivo pharmacokinetic study.

Step-by-Step Methodology:

  • Animal Models: Use male Sprague-Dawley rats (250-300 g) or C57BL/6 mice (20-25 g).[8][9] Animals should be acclimated for at least one week prior to the study.[10]

  • Dose Formulation and Administration: Formulate the methyl-substituted piperidines in a suitable vehicle such as 0.5% carboxymethylcellulose (CMC) in water.[2] Administer a single oral dose (e.g., 10 mg/kg) via gavage.[2] For intravenous administration, a different vehicle and lower dose may be required.

  • Blood Sampling: Collect serial blood samples (approximately 0.2-0.3 mL) from the tail vein or via submandibular bleeding at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).[8] Collect blood into tubes containing an anticoagulant like EDTA or heparin.[2]

  • Plasma Preparation: Centrifuge the blood samples (e.g., 4000 rpm for 10 minutes at 4°C) to separate the plasma.[2] Store the plasma at -80°C until analysis.[2]

  • Bioanalytical Method: Quantify the concentration of the parent drug in plasma samples using a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method.[2][11]

    • Sample Preparation: Perform protein precipitation with acetonitrile or liquid-liquid extraction to isolate the analyte from the plasma matrix.[2]

    • LC-MS/MS System: Use a system like an Agilent 1260 HPLC coupled to a Sciex QTRAP 5500 mass spectrometer.[12]

    • Chromatography: Employ a C18 column with a gradient mobile phase of acetonitrile and water containing 0.1% formic acid.[13][14]

  • Pharmacokinetic Analysis: Use pharmacokinetic software (e.g., WinNonlin) to calculate key parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and t1/2 (half-life).

In Vitro Metabolic Stability Assay

This assay provides an indication of a compound's susceptibility to metabolism by liver enzymes.

Step-by-Step Methodology:

  • Reagents: Human liver microsomes (HLM), NADPH regenerating system, and the test compounds.

  • Incubation: Incubate the test compound (e.g., 1 µM) with HLM (e.g., 0.5 mg/mL) in the presence of the NADPH regenerating system at 37°C.

  • Time Points: Collect samples at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

  • Reaction Quenching: Stop the reaction by adding a cold organic solvent like acetonitrile.

  • Analysis: Centrifuge the samples to pellet the protein and analyze the supernatant by LC-MS/MS to determine the percentage of the parent compound remaining over time.

  • Data Analysis: Calculate the in vitro half-life and intrinsic clearance.

Conclusion

The seemingly minor addition of a methyl group to the piperidine ring can have a cascading effect on a molecule's pharmacokinetic profile. Understanding the interplay between physicochemical properties, such as lipophilicity and basicity, and the likely metabolic pathways is crucial for the rational design of piperidine-containing drug candidates with optimized ADME properties. While in silico predictions and inferences from related compounds provide a valuable starting point, the experimental protocols outlined in this guide are essential for generating the robust data needed to validate these hypotheses and guide successful drug development programs.

References

  • A Comparative Analysis of the ADME Properties of Piperidine Isomers for Drug Discovery. Benchchem.
  • Comparative Pharmacokinetics of 3-[(4-Methylphenyl)methyl]piperidine Derivatives: A Methodological Guide. Benchchem.
  • Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. Dalton Transactions (RSC Publishing).
  • Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. PMC.
  • Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. Dalton Transactions (RSC Publishing).
  • Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. Experts@Minnesota.
  • Characterization of human cytochrome p450 enzymes involved in the metabolism of the piperidine-type phenothiazine neuroleptic thioridazine. PubMed.
  • A Comparative Guide to the Quantification of 2-Benzylpiperidine Impurities. Benchchem.
  • Murine Pharmacokinetic Studies. Bio-protocol.
  • High performance liquid chromatographic analysis of MS23 piperidine analog MSP001 in rat plasma. PubMed.
  • Novel protocol for multiple-dose oral administration of the L-type Ca2+ channel blocker isradipine in mice: A dose-finding pharmacokinetic study. Taylor & Francis.
  • Pharmacokinetics Studies in Mice or Rats. Bienta.
  • Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. R Discovery.
  • Development and validation of a quantitative HPLC/MS/MS method for the determination of piperacillin in blood plasma. Research Results in Pharmacology.

Sources

Validation

The Mechanistic Rationale: Why We Screen Specific CNS Anti-Targets

As a Senior Application Scientist navigating the complex landscape of drug discovery, I frequently encounter a critical point of failure in lead optimization: unforeseen central nervous system (CNS) cross-reactivity. Sma...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist navigating the complex landscape of drug discovery, I frequently encounter a critical point of failure in lead optimization: unforeseen central nervous system (CNS) cross-reactivity. Small molecules are inherently promiscuous. A compound designed to target a peripheral kinase or a specific metabolic enzyme can easily cross the blood-brain barrier and engage off-target CNS receptors, leading to severe adverse drug reactions (ADRs) such as hallucinations, seizures, or extrapyramidal motor deficits[1].

To prevent late-stage clinical attrition, we must implement rigorous, self-validating in vitro safety pharmacology profiling[1]. This guide objectively compares the industry-standard platforms for CNS off-target screening, providing the mechanistic rationale behind our experimental choices and detailing a robust methodology for de-risking your clinical candidates.

Before comparing platforms, we must understand what we are looking for. Standard safety panels (such as the NIMH Psychoactive Drug Screening Program panel) typically evaluate over 40 receptors, ion channels, and transporters[2]. However, certain CNS "anti-targets" are notorious for mediating severe ADRs:

  • 5-HT2A & 5-HT2B Receptors: Off-target agonism at 5-HT2A is strongly linked to hallucinogenic activity[3], while 5-HT2B agonism is a known driver of fatal cardiac valvulopathy.

  • Dopamine D2 Receptor: Unintended D2 antagonism causes extrapyramidal symptoms (movement disorders) and endocrine disruptions[1].

  • GABA_A Receptor: Antagonism here lowers the seizure threshold, a critical safety liability for any brain-penetrant drug[2].

Platform Comparison: RBA vs. Functional vs. In Silico

To build a comprehensive safety profile, we rely on a tiered approach utilizing three distinct methodologies. Each platform answers a different biological question.

FeatureRadioligand Binding Assays (RBA)Cell-Based Functional AssaysIn Silico Profiling
Primary Output Affinity (

), Target Engagement
Efficacy (

), Mechanism
Predicted Binding Score / SAR
Throughput High (384/1536-well formats)Medium to HighUltra-High
Cost per Compound Low to ModerateHigh (requires live cells/reagents)Minimal (Computational)
Contextual Data None (Thermodynamic only)Agonism vs. AntagonismHypothesis Generation
Best Used For Primary off-target screeningSecondary mechanistic de-riskingEarly hit-to-lead triage

The Application Scientist's Verdict: In silico models are excellent for early triage, correctly predicting up to 68% of CNS drug-GPCR interactions based on structural polypharmacology[4]. However, they cannot replace empirical data. RBA remains the gold standard for primary screening because it provides a pure thermodynamic measurement of affinity without being confounded by cell-specific signal amplification. Functional assays are reserved for secondary screening to determine if an off-target "hit" acts as an agonist or antagonist, which dictates the specific clinical risk[3].

Experimental Methodology: A Self-Validating RBA Protocol

A protocol is only as good as its internal controls. When screening against a panel of CNS receptors, we must ensure the system is self-validating. Below is the standardized, step-by-step methodology adapted from the NIMH PDSP protocols for evaluating CNS cross-reactivity[2][3].

Step 1: Membrane Preparation & Optimization
  • Action: Harvest HEK293 or CHO cells stably expressing the cloned human CNS receptor (e.g., 5-HT2A). Homogenize in 50 mM Tris-HCl buffer (pH 7.4) and centrifuge at 40,000 x g.

  • Causality: Why 50 mM Tris-HCl? It maintains physiological pH while avoiding the chelation of divalent cations (like

    
    ) that are often essential for high-affinity GPCR-ligand interactions.
    
Step 2: The Primary Screen (Single Concentration)
  • Action: Incubate membranes with a radioligand (e.g.,

    
    -Ketanserin for 5-HT2A) and the test compound at a single, high concentration of 10 µM[3].
    
  • Causality: We use 10 µM because it represents a supra-pharmacological concentration. If a compound does not displace the radioligand at 10 µM, it is mathematically highly unlikely to engage the receptor at clinical dosing levels.

  • Self-Validation: Every plate must include a Total Binding (TB) well (buffer only) and a Non-Specific Binding (NSB) well (saturated with 10 µM of a known unlabeled reference ligand). We calculate the Z'-factor for every run. A Z' > 0.5 guarantees the assay window is robust enough to distinguish true hits from background noise.

Step 3: Secondary Screen (Dose-Response)
  • Action: If the test compound exhibits > 50% inhibition in the primary screen, it triggers a secondary assay[2]. We perform an 11-point serial dilution (e.g., 10 µM down to 0.1 nM) to generate a competition binding isotherm[3].

  • Causality: We strictly set the radioligand concentration equal to its historical

    
    . At 
    
    
    
    , exactly 50% of the receptors are occupied, providing the maximum dynamic range to detect both high- and low-affinity competitors without artificially skewing the curve.
Step 4: Data Analysis & Determination
  • Action: Calculate the

    
     using non-linear regression, then convert it to an absolute affinity constant (
    
    
    
    ) using the Cheng-Prusoff equation:
    
    
    [3].
  • Causality:

    
     is assay-dependent (it changes based on how much radioligand you use). By converting to 
    
    
    
    , we generate an assay-independent metric that allows us to objectively compare off-target affinity against the drug's primary target affinity, establishing the critical safety margin .

Visualizing the Safety Pharmacology Workflows

To conceptualize how these platforms integrate, I have mapped out both the screening decision tree and the downstream functional pathways used to characterize off-target hits.

Workflow Start Compound Library Primary Primary Binding Screen (Single Conc. 10 µM) Start->Primary Decision > 50% Inhibition? Primary->Decision Safe De-risked / No Affinity Decision->Safe No Secondary Secondary Screen (Dose-Response Ki) Decision->Secondary Yes Functional Functional Assay (Agonist/Antagonist EC50) Secondary->Functional Ki < 1 µM InVivo In Vivo Safety Models Functional->InVivo

Fig 1: Standardized tiered workflow for CNS off-target receptor screening.

Signaling Ligand Off-Target Ligand Receptor CNS GPCR (e.g., 5-HT2A, D2) Ligand->Receptor Gq Gq/11 Pathway Receptor->Gq Gi Gi/o Pathway Receptor->Gi Arrestin Beta-Arrestin Recruitment Receptor->Arrestin Calcium Intracellular Ca2+ (FLIPR Assay) Gq->Calcium cAMP cAMP Inhibition (HTRF Assay) Gi->cAMP Tango Gene Reporter (Tango Assay) Arrestin->Tango

Fig 2: Multiplexed functional assay pathways for characterizing GPCR off-target hits.

References

  • A preclinical secondary pharmacology resource illuminates target-adverse drug reaction associations of marketed drugs Source: nih.gov URL:[Link]

  • The topology of drug-target interaction networks: Implicit dependence on drug properties and target families Source: researchgate.net URL:[Link]

  • Synthesis and Receptor Binding Studies of α5 GABAAR Selective Novel Imidazodiazepines Targeted for Psychiatric and Cognitive Disorders Source: mdpi.com URL:[Link]

  • Receptor binding profiles and behavioral pharmacology of ring-substituted N,N-diallyltryptamine analogs Source: wisc.edu URL:[Link]

Sources

Comparative

A Senior Application Scientist's Guide to Ensuring Reproducibility in Biological Assays for Novel Piperidine Ligands

Abstract The piperidine scaffold is a cornerstone of modern medicinal chemistry, integral to numerous approved pharmaceuticals.[1][2][3] As researchers push the boundaries of drug discovery with novel piperidine ligands,...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The piperidine scaffold is a cornerstone of modern medicinal chemistry, integral to numerous approved pharmaceuticals.[1][2][3] As researchers push the boundaries of drug discovery with novel piperidine ligands, the reproducibility of the biological assays used to characterize them becomes paramount. Irreproducible data not only leads to wasted resources but can also derail promising therapeutic programs. This guide provides an in-depth comparison of common biological assays, outlines the critical factors that influence their reproducibility, and offers detailed protocols and best practices to ensure the generation of robust and reliable data. We will delve into the causality behind experimental choices, providing a framework for developing self-validating assay systems suitable for the rigorous demands of drug development.

Introduction: The Piperidine Scaffold and the Reproducibility Imperative

The piperidine ring, a six-membered nitrogen-containing heterocycle, is a "privileged scaffold" in drug discovery due to its unique stereochemical and physicochemical properties.[1] Its presence in over twenty classes of drugs highlights its versatility.[1][3] The stable chair conformation of the piperidine ring allows for precise three-dimensional positioning of substituents, which is crucial for optimizing interactions with biological targets.[1] Furthermore, the nitrogen atom within the ring provides a means to fine-tune critical drug-like properties such as solubility, lipophilicity, and metabolic stability.[1][4]

Given the significant investment in synthesizing and evaluating novel piperidine ligands, the biological data underpinning their development must be irrefutable. The success of any drug discovery program hinges on the ability to consistently and accurately measure the biological activity of these compounds.[5] This guide is designed for researchers, scientists, and drug development professionals, offering a practical framework for enhancing the reproducibility of biological assays for this important class of molecules.

Core Principles of Assay Reproducibility

Before comparing specific assay formats, it is essential to understand the foundational pillars of reproducibility. These principles apply broadly but have specific implications for piperidine ligands.

  • Robustness: An assay's capacity to remain unaffected by small, deliberate variations in method parameters provides an indication of its reliability during normal usage.[6] For piperidine compounds, this could include minor fluctuations in pH or buffer composition.

  • Precision: This refers to the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

  • Intermediate Precision: This assesses the variation within a single laboratory, considering different days, analysts, and equipment.

  • Reproducibility: This is the highest standard, measuring the agreement between results from different laboratories.[7]

Achieving this level of consistency requires a deep understanding of the variables that can impact assay performance.

Critical Factors Influencing Assay Reproducibility

The journey from a novel piperidine ligand to a robust biological readout is fraught with potential variability. These factors can be broadly categorized as biological, technical, and compound-specific.

Biological Variables
  • Cell Line Integrity: The choice of cell line is fundamental.[8] It is critical to use cell lines from a reputable source and to implement a rigorous cell banking and characterization process. Key considerations include:

    • Passage Number: Use cells within a consistent and low passage number range to avoid phenotypic drift.[7]

    • Mycoplasma Contamination: Regularly test for mycoplasma, as its presence can significantly alter cellular responses.

  • Reagent Consistency:

    • Serum: Batch-to-batch variability in fetal bovine serum (FBS) is a major source of irreproducibility. It is advisable to purchase a large lot of serum, test it for performance, and reserve it for the duration of a screening campaign.

    • Growth Media: Different batches of media can have slight variations in composition.[9] Always record lot numbers and consider testing new lots before use in critical experiments.

Technical and Procedural Variables
  • Liquid Handling: Inaccurate or imprecise liquid handling is a common culprit for variability, especially in high-throughput screening (HTS) formats.[10] Automated liquid handlers should be regularly calibrated and maintained.

  • Plate Effects: Evaporation from the outer wells of a microplate (the "edge effect") can concentrate compounds and reagents, leading to artifactual data.[7] This can be mitigated by avoiding the use of perimeter wells for experimental samples and instead filling them with sterile phosphate-buffered saline (PBS) or media.[7]

  • Incubation Times and Temperatures: Strict adherence to optimized incubation times and temperatures is crucial. Minor deviations can significantly impact enzyme kinetics and cellular signaling pathways.

  • Data Analysis: The methods used for data normalization and curve fitting should be standardized and consistently applied.

Compound-Specific Issues for Piperidine Ligands
  • Solubility: Piperidine ligands, like many small molecules, can have limited aqueous solubility. Precipitation of the compound in the assay well is a major cause of irreproducible results.[7] It is essential to determine the kinetic solubility of each compound in the final assay buffer.

  • Compound Purity and Stability: The purity of the test compound should be confirmed. Impurities may have their own biological activity. The stability of the piperidine ligand in the assay buffer and under storage conditions should also be assessed.

  • Non-specific Binding: The physicochemical properties of some piperidine derivatives may lead to non-specific binding to plasticware or proteins in the assay medium, reducing the effective concentration of the compound.[11]

Comparative Guide to Biological Assays for Piperidine Ligands

The selection of a biological assay depends on the target class and the specific scientific question being addressed.[11] Piperidine ligands are known to interact with a wide range of targets, including G-protein coupled receptors (GPCRs), ion channels, and enzymes.

Assay TypePrincipleThroughputCostKey Reproducibility Considerations
Biochemical Assays
Radioligand BindingMeasures direct binding of a radiolabeled ligand to a target receptor or enzyme.[12]Medium-HighHighConsistent radioligand quality, proper filtration to separate bound/unbound ligand, non-specific binding determination.
Fluorescence Polarization (FP)Measures changes in the polarization of fluorescent light upon ligand binding to a target.HighMediumPotential for compound auto-fluorescence, requires a suitable fluorescent probe.
Enzyme InhibitionMeasures the effect of a compound on the rate of an enzymatic reaction.[13]HighLow-MediumEnzyme and substrate stability, linear range of the reaction, appropriate controls.[13]
Cell-Based Assays
GPCR Functional (cAMP)Measures the modulation of intracellular cyclic AMP (cAMP) levels following GPCR activation or inhibition.[14]HighMediumCell health and receptor expression levels, signal stability, choice of detection reagents.[11]
GPCR Functional (Calcium Flux)Measures changes in intracellular calcium concentrations, often a downstream effect of Gq-coupled GPCR activation.[11]HighMediumDye loading efficiency, transient nature of the signal, potential for compound-induced cytotoxicity.
Reporter Gene AssaysMeasures the expression of a reporter gene (e.g., luciferase, β-galactosidase) linked to a specific signaling pathway.Medium-HighMediumStable transfection and consistent reporter expression, long incubation times may increase variability.

Visualizing the Path to Reproducibility

To better understand the interconnectedness of factors influencing reproducibility, the following diagrams illustrate a typical signaling pathway, an experimental workflow with built-in quality control, and the logical relationships between sources of variability.

GPCR_Signaling_Pathway cluster_membrane Cell Membrane GPCR GPCR Target G_Protein G-Protein (Gs) GPCR->G_Protein Activation AC Adenylyl Cyclase cAMP cAMP (Second Messenger) AC->cAMP Conversion Piperidine Piperidine Ligand Piperidine->GPCR Binding G_Protein->AC Stimulation ATP ATP ATP->AC PKA Protein Kinase A cAMP->PKA Activation Response Cellular Response PKA->Response Phosphorylation Cascade

Caption: Simplified GPCR signaling cascade initiated by a piperidine ligand.

Assay_Workflow start Start prep_cells Cell Seeding & Culture start->prep_cells add_ligand Add Piperidine Ligand Dilution Series prep_cells->add_ligand incubate Incubation add_ligand->incubate add_reagents Add Detection Reagents incubate->add_reagents read_plate Read Plate (e.g., Luminescence) add_reagents->read_plate qc_check QC Check (Z'-factor > 0.5?) read_plate->qc_check analyze Data Analysis (Curve Fitting, IC50) qc_check->analyze Pass fail Troubleshoot Assay qc_check->fail Fail end End analyze->end fail->prep_cells

Caption: Experimental workflow for a cell-based assay with a QC checkpoint.

Reproducibility_Factors cluster_bio Biological Factors cluster_tech Technical Factors cluster_compound Compound Factors Variability Assay Variability Cell_Line Cell Line Passage/Health Cell_Line->Variability Reagents Reagent Lot Variation (Serum, Media) Reagents->Variability Pipetting Pipetting Inaccuracy Pipetting->Variability Edge_Effect Plate Edge Effects Edge_Effect->Variability Incubation Incubation Time/Temp Incubation->Variability Solubility Poor Solubility Solubility->Variability Purity Compound Purity Purity->Variability

Caption: Key factors contributing to biological assay variability.

Protocol: A Self-Validating cAMP Assay for a Gi-Coupled GPCR

This protocol provides a detailed methodology for a common cell-based functional assay, incorporating steps to ensure data integrity and reproducibility.

Objective: To determine the IC50 value of a novel piperidine ligand acting as an antagonist at a Gi-coupled GPCR.

Materials:

  • HEK293 cells stably expressing the target Gi-coupled GPCR.

  • Assay medium: DMEM with 0.1% BSA.

  • Forskolin (adenylyl cyclase activator).

  • Test piperidine ligand and a known reference antagonist.

  • cAMP detection kit (e.g., HTRF-based).

  • White, solid-bottom 384-well assay plates.

Procedure:

  • Cell Preparation:

    • Culture cells to ~80-90% confluency. Ensure cells are within a validated low passage number range (e.g., 5-15 passages post-thaw).

    • Harvest cells using a non-enzymatic dissociation solution to preserve receptor integrity.

    • Resuspend cells in assay medium and perform a cell count using an automated cell counter to ensure accuracy.

    • Dilute the cell suspension to the optimized seeding density (e.g., 5,000 cells/well).

    • Dispense 10 µL of the cell suspension into each well of the 384-well plate. Avoid using the perimeter wells.

  • Compound Preparation and Addition:

    • Prepare a 10-point, 3-fold serial dilution of the piperidine test ligand and the reference antagonist in 100% DMSO.

    • Further dilute this series in assay medium to achieve the final desired concentrations with a constant DMSO concentration (e.g., 0.5%).

    • Add 5 µL of the diluted compounds to the appropriate wells.

    • Include "vehicle control" wells (0.5% DMSO) and "maximum stimulation" wells (0.5% DMSO).

    • Pre-incubate the plate for 15 minutes at room temperature to allow the antagonist to bind to the receptor. This step is critical for reaching binding equilibrium before challenging with an agonist.

  • Agonist Addition and Incubation:

    • Prepare a solution of Forskolin in assay medium at a concentration that elicits ~80% of the maximal response (EC80). Using an EC80 concentration of the agonist provides a robust signal window for measuring antagonism.

    • Add 5 µL of the Forskolin solution to all wells except the "basal" control wells (which receive 5 µL of assay medium).

    • Incubate the plate for 30 minutes at room temperature, protected from light.

  • Detection and Data Analysis:

    • Prepare the cAMP detection reagents according to the manufacturer's protocol.

    • Add the detection reagents to all wells.

    • Incubate for 60 minutes at room temperature.

    • Read the plate on an HTRF-compatible plate reader.

    • Quality Control: Calculate the Z'-factor for the assay plate using the maximum stimulation (Forskolin + vehicle) and basal controls. A Z' > 0.5 indicates a robust assay suitable for HTS.[6][13]

    • Data Normalization: Normalize the data by setting the average signal from the basal control wells to 0% inhibition and the average signal from the maximum stimulation wells to 100% inhibition.

    • Curve Fitting: Plot the normalized data against the logarithm of the compound concentration and fit the data using a four-parameter logistic equation to determine the IC50 value.

Conclusion and Forward Outlook

The reproducibility of biological assays is not a matter of chance but a result of meticulous planning, rigorous execution, and a deep understanding of the underlying biological and chemical principles. For novel piperidine ligands, which represent a significant investment in synthetic chemistry and drug discovery resources, ensuring the reliability of biological data is non-negotiable.

By adopting the principles outlined in this guide—from careful selection and control of biological reagents to the implementation of self-validating protocols with built-in quality control—researchers can significantly enhance the reproducibility of their findings.[15] This commitment to scientific integrity not only accelerates the path to lead optimization but also builds a solid foundation of trust in the data that drives critical project decisions. As assay technologies continue to evolve, the core tenets of robust design and validation will remain the bedrock of successful and reproducible drug discovery.

References

  • Coussens, T. (2021). Strategies for Assay Selection and for the Development of Robust Biochemical Assays. ACS. Available from: [Link]

  • BellBrook Labs. (2025). Biochemical Assay Development: Strategies to Speed Up Research. Available from: [Link]

  • Bio-Rad. (2021). Cell Based Assays in Drug Development: Comprehensive Overview. Available from: [Link]

  • Mettler Toledo. (n.d.). Sources of Variability in Cell Based Assays. Available from: [Link]

  • BellBrook Labs. (2025). Common Challenges in Biochemical Assays and How to Overcome Them. Available from: [Link]

  • Dziuganowska, Z. et al. (n.d.). Piperidine-based drug discovery. ResearchGate. Available from: [Link]

  • Li, J. et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Thieme Connect. Available from: [Link]

  • Various Authors. (2021). Why can't I get reproducible results in cell based assays?. ResearchGate. Available from: [Link]

  • American Laboratory. (2008). Achieving Consistency and Reproducibility in Cell-Based Research. Available from: [Link]

  • Agilent. (n.d.). A Step-by-Step Guide to Developing a Robust Assay in Bioanalysis Using LC-MS/MS. Available from: [Link]

  • Niepel, M. et al. (2019). A Multi-center Study on the Reproducibility of Drug-Response Assays in Mammalian Cell Lines. Cell Systems. Available from: [Link]

  • Afanasev, I. et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available from: [Link]

  • National Center for Biotechnology Information. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Available from: [Link]

  • Celtarys. (2025). Biochemical Assays in Drug Discovery: From Target Validation to Therapeutic Development. Available from: [Link]

  • Infinix Bio. (2026). Unlocking the Potential of Biochemical Assay Development: A Comprehensive Guide. Available from: [Link]

  • Foster, S.R. et al. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Cell Biology. Available from: [Link]

  • Zhang, R. & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. American Journal of Physiology-Cell Physiology. Available from: [Link]

  • Synthelis. (n.d.). Validation of the activity of G-protein-coupled receptors (GPCRs) using SPRi. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). CHALLENGES IN SECONDARY ANALYSIS OF HIGH THROUGHPUT SCREENING DATA. Available from: [Link]

  • Wang, S. et al. (2018). Discovery, cocrystallization and biological evaluation of novel piperidine derivatives as high affinity Ls-AChBP ligands possessing α7 nAChR activities. PubMed. Available from: [Link]

  • Technology Networks. (2025). High-Throughput Screening (HTS). Available from: [Link]

  • Ma, Y. et al. (2024). Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K. MDPI. Available from: [Link]

  • Ranomics. (2025). Navigating the Hurdles: A Researcher's Guide to Optimizing High-throughput screens, Library Design, and Protein Engineering. Available from: [Link]

  • Lee, S. & Cui, M. (2019). Advances in G Protein-Coupled Receptor High-throughput Screening. Current Opinion in Chemical Biology. Available from: [Link]

  • National Center for Biotechnology Information. (n.d.). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. Available from: [Link]

  • BMG LABTECH. (n.d.). High-throughput screening (HTS). Available from: [Link]

  • National Center for Biotechnology Information. (2024). Design, synthesis, biological evaluation of novel piperidine-based derivatives as potent poly(ADP-ribose) polymerase-1 (PARP-1) inhibitors. PubMed. Available from: [Link]

  • ResearchGate. (2025). Synthesis and biological evaluation of novel quinoline-piperidine scaffolds as antiplasmodium agents. Available from: [Link]

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Validation

X-ray Crystallography Validation of Piperidine Salt Structures: A Comparative Technical Guide

Executive Summary In drug development, piperidine moieties are ubiquitous pharmacophores, yet their tendency to form continuum states between salts and co-crystals presents a significant characterization challenge. Defin...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary In drug development, piperidine moieties are ubiquitous pharmacophores, yet their tendency to form continuum states between salts and co-crystals presents a significant characterization challenge. Definitive structural validation is not merely an academic exercise; it dictates intellectual property (IP) claims, bioavailability, and regulatory classification (e.g., FDA ANDA 505(j) vs. 505(b)(2)).

This guide objectively compares Single Crystal X-ray Diffraction (SCXRD) against solid-state NMR (ssNMR) and Powder X-ray Diffraction (PXRD) for validating piperidine salts. It provides field-proven protocols for overcoming the specific crystallographic challenges of piperidine, such as ring disorder and proton ambiguity.

Part 1: The Piperidine Challenge

The piperidine ring (C₅H₁₁N) introduces two specific crystallographic hurdles that often compromise structural data:

  • Conformational Disorder: The ring typically adopts a chair conformation. In the solid state, however, it often exhibits disorder where the ring "flips" between two orientations or occupies centrosymmetric sites, smearing electron density and obscuring the nitrogen position.

  • The Protonation Pivot: The distinction between a piperidine salt (piperidinium cation) and a co-crystal relies entirely on the location of the acidic proton along the N–H···O hydrogen bond.[1] This proton is often invisible in standard X-ray data due to the low scattering power of hydrogen electrons, leading to the "Salt-Co-crystal Continuum" ambiguity.

Part 2: Comparative Analysis of Validation Methods

While SCXRD is the industry standard, it is not infallible. The following analysis compares it with primary alternatives for the specific task of proton location and salt validation.

Table 1: Performance Matrix for Piperidine Salt Validation
FeatureSCXRD (Single Crystal XRD) ssNMR (Solid-State NMR) PXRD (Powder XRD)
Primary Output 3D Atomic Coordinates (Global Structure)Local Magnetic Environment (¹⁵N, ¹³C)Phase Fingerprint / Unit Cell
Proton Location High (if <100K & high resolution); Low (at RT)Very High (via ¹⁵N-¹H dipolar coupling)None (requires DFT refinement)
Disorder Handling Can model split positions explicitlyAverages dynamic motionDifficult to resolve
Sample Req. Single high-quality crystal (>0.1 mm)~10-50 mg powder~1-10 mg powder
Throughput Low (hours/days per sample)Low (hours/days for 2D experiments)High (minutes)
Salt vs. Co-crystal Definitive (via bond lengths/difference map)Definitive (via chemical shift)Inferred (via

rules)
Deep Dive: The Salt-Co-crystal Continuum

For piperidine salts, the


 rule (salt formed if 

) is often unreliable in the solid state.
  • SCXRD Strength: It allows for the measurement of the C–N bond length. Upon protonation, the C–N bond in piperidine typically lengthens by 0.05–0.08 Å and the C–N–C angle widens. This geometric evidence is often more reliable than trying to "see" the proton directly in electron density maps.

  • The Alternative (ssNMR): When SCXRD data is inconclusive (e.g., due to disorder), ¹⁵N ssNMR is the superior validator. The chemical shift of the nitrogen atom changes drastically (>20 ppm) upon protonation.

Part 3: Experimental Protocol (SCXRD Focus)

This protocol is designed to maximize the probability of locating the acidic proton and resolving piperidine ring disorder.

Phase 1: Crystal Growth Strategy

Objective: Grow crystals with minimal mosaicity to ensure high-angle diffraction data.

  • Solvent Selection: Avoid solvents that form solvates with piperidine (e.g., chloroform) unless necessary. Use vapor diffusion (methanol/diethyl ether) rather than rapid evaporation to reduce disorder.

  • Counter-ion Matching: If the target is a salt, ensure the acid component has a

    
     relative to piperidine (pKa ~11.2).
    
Phase 2: Data Collection (The "Gold Standard" Setup)

Causality: Standard room temperature (298 K) data is insufficient for salt validation because thermal motion (Uiso) of the piperidine ring smears the electron density of the critical H-atom.

  • Temperature: Mount crystal at 100 K (or lower) using a Cryostream. This "freezes" the piperidine chair conformation and maximizes high-angle diffraction intensity.

  • Resolution: Collect data to a resolution of at least 0.75 Å (ideally 0.70 Å). This resolution is required to separate the electron density of the N-H bond from the Nitrogen atom.

  • Redundancy: Aim for >4x redundancy to improve the signal-to-noise ratio for weak reflections.

Phase 3: Structure Refinement (Handling Disorder)

Tool: SHELXL or OLEX2.

  • Initial Phasing: Solve using Intrinsic Phasing (SHELXT).

  • Locating the Proton:

    • After refining non-H atoms anisotropically, generate a Difference Fourier Map .

    • Look for a residual density peak (approx 0.3–0.5 e⁻/ų) near the Nitrogen atom in the direction of the hydrogen bond acceptor.

    • Self-Validating Step: If the peak is found, refine it freely. If the N-H bond length refines to 0.8–1.0 Å without restraints, the salt is validated.

  • Managing Ring Disorder:

    • If the piperidine ring looks "flat" or atoms have high ellipticity, it is likely disordered over two positions (chair flip).

    • Protocol: Split the ring atoms into Part 1 and Part 2. Apply SAME or SADI restraints to ensure similar geometry between the two parts. Constrain the occupancy sum to 1.0 (e.g., SUMP in SHELXL).

Phase 4: Geometric Validation Criteria

If the proton cannot be refined freely, use bond geometry as a proxy:

  • C–N Bond Length:

    • Neutral Piperidine: ~1.46–1.47 Å

    • Piperidinium (Salt): ~1.48–1.50 Å

  • C–N–C Angle:

    • Neutral: ~110–111°

    • Salt: ~111–113° (slightly wider due to repulsion).

Part 4: Visualizations

Diagram 1: Structural Validation Workflow

This workflow illustrates the logical progression from crystal growth to final validation, highlighting the critical decision points for handling disorder.

ValidationWorkflow Start Start: Piperidine Salt Candidate Growth Crystal Growth (Vapor Diffusion) Start->Growth Collect Data Collection (100 K, 0.7 Å Res) Growth->Collect Solve Structure Solution (SHELXT) Collect->Solve CheckDisorder Check: Piperidine Ring Disorder? Solve->CheckDisorder ModelDisorder Model Disorder (Split Parts + SAME Restraints) CheckDisorder->ModelDisorder Yes (High Ueq) FindH Difference Fourier Map (Locate H near N) CheckDisorder->FindH No ModelDisorder->FindH CheckH H-Atom Found & Stable? FindH->CheckH RefineH Freely Refine H Coordinates CheckH->RefineH Yes (Peak > 0.4e) ConstrainH Riding Model (HFIX) Use Geometric Proxy CheckH->ConstrainH No (Diffuse) Validation Final Validation: 1. N-H...O Distance 2. C-N Bond Length RefineH->Validation ConstrainH->Validation

Caption: Step-by-step workflow for solving piperidine salt structures, emphasizing the handling of ring disorder and proton location.

Diagram 2: Salt vs. Co-crystal Decision Tree

This logic tree helps researchers classify the material when X-ray data is ambiguous.

DecisionTree Root Analyze N...O Interface XRay SCXRD Data (Diff Map) Root->XRay H_Loc H located on N? XRay->H_Loc Salt SALT (Ionic) H_Loc->Salt Yes (N-H ~ 1.0Å) Cocrystal CO-CRYSTAL (Neutral) H_Loc->Cocrystal No (H on O) GeoCheck Check Geometry: C-N > 1.48Å? H_Loc->GeoCheck Unclear Ambiguous Ambiguous (Continuum) ssNMR Perform ssNMR (15N Shift) Ambiguous->ssNMR GeoCheck->Salt Yes GeoCheck->Ambiguous No/Intermediate ssNMR->Salt Shift > 20ppm ssNMR->Cocrystal No Shift

Caption: Logic tree for classifying the material state. Note that ssNMR serves as the final arbiter when crystallographic data is ambiguous.

References

  • IUCr Journals. (2025). Synthesis and crystal structures of five fluorinated diphenidine derivatives. (Discusses piperidine chair conformation and refinement). [Link]

  • MDPI. (2021). Single-Crystal X-ray and Solid-State NMR Characterisation of AND-1184 and Its Hydrochloride Form. (Comparison of SCXRD and ssNMR for salt validation). [Link]

  • Triclinic Labs. (2016). Cocrystals: A Regulatory Rebirth. (Regulatory implications of Salt vs. Co-crystal classification). [Link]

  • JEOL Ltd. X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. (Combined approach for salt/continuum issues). [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine

This document provides essential, step-by-step guidance for the proper and safe disposal of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine. As a trusted partner in your research, we are committed to providing information...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential, step-by-step guidance for the proper and safe disposal of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine. As a trusted partner in your research, we are committed to providing information that extends beyond product specifications to ensure the safety of laboratory personnel and the protection of our environment. This guide is designed for researchers, scientists, and drug development professionals who handle this and similar chemical compounds.

Section 1: Hazard Profile of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine

A thorough understanding of a compound's hazard profile is the foundation of its safe handling and disposal. While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, its structural components—a chlorinated aromatic ring and a piperidine moiety—provide a strong basis for assessing its likely hazards.

Based on available data for 3-[(4-Chlorophenyl)methyl]piperidine and related piperidine derivatives, the primary hazards are categorized as follows:

  • Acute Toxicity (Oral): Harmful if swallowed[1].

  • Skin Corrosion/Irritation: Causes skin irritation[1][2]. Piperidine itself is known to cause severe skin burns[3][4].

  • Serious Eye Damage/Irritation: Causes serious eye damage[1][2].

  • Respiratory Irritation: May cause respiratory irritation[1][2].

  • Flammability: Many piperidine derivatives are flammable liquids and vapors, posing a fire risk from heat, sparks, or open flames[2][5][6].

Given its chlorinated nature, this compound is classified as a halogenated organic compound . This is a critical designation for waste segregation, as mixing halogenated and non-halogenated waste streams complicates and increases the cost of disposal[7].

Summary of Hazards and Handling Precautions
Hazard ClassificationGHS Hazard StatementRequired Handling Precautions
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowedDo not eat, drink, or smoke when using this product. Wash hands thoroughly after handling[3].
Skin Irritation (Category 2) H315: Causes skin irritationWear chemically resistant gloves (e.g., nitrile rubber) and protective clothing[2][8].
Serious Eye Damage (Category 1) H318: Causes serious eye damageWear safety goggles and/or a face shield[2][8].
Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritationUse only in a well-ventilated area, preferably within a chemical fume hood[8].
Potential Flammability H225: Highly flammable liquid and vapour (inferred)Keep away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and ground equipment[6][9].

Section 2: Regulatory Framework for Chemical Waste Disposal

The disposal of laboratory chemicals is not merely a matter of good practice; it is strictly regulated to protect human health and the environment[10]. In the United States, the primary regulatory framework is the Resource Conservation and Recovery Act (RCRA) , which is administered by the Environmental Protection Agency (EPA)[11][12][13].

Under RCRA, chemical waste is tracked from "cradle-to-grave"[12]. Laboratories that generate hazardous waste are categorized based on the quantity of waste produced per month:

  • Very Small Quantity Generators (VSQGs)

  • Small Quantity Generators (SQGs)

  • Large Quantity Generators (LQGs) [14]

Each category has specific requirements for waste accumulation time, storage, and documentation[13][15][16]. It is imperative that your institution has an EPA ID number and that all personnel are aware of its generator status and the associated regulatory requirements[11]. Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the sewer drain [8][12].

Section 3: Pre-Disposal Procedures: On-Site Waste Management

Proper disposal begins at the point of generation. Adherence to the following on-site procedures is critical for ensuring safety and compliance.

Step 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE as outlined in the table above. This includes, at a minimum:

  • Chemical safety goggles and/or a face shield.

  • Chemically resistant gloves.

  • A lab coat or chemical-resistant apron[5][8].

Step 2: Waste Segregation

Proper segregation is the most critical step in laboratory waste management.

  • Designate a Halogenated Waste Stream: 3-[(4-Chloro-3-methylphenyl)methyl]piperidine is a halogenated organic compound. It must be collected in a waste container specifically designated for halogenated organic waste.

  • Avoid Mixing: Do not mix this waste with non-halogenated solvents (e.g., acetone, hexane, ethanol), strong acids, bases, or oxidizers[7]. Incompatible materials can cause dangerous chemical reactions[6].

Step 3: Container Selection and Labeling

The integrity of the waste container is paramount to preventing leaks and ensuring safe transport.

  • Container Requirements: Use only containers that are chemically compatible with the waste, are in good condition, and have a secure, leak-proof closure[10].

  • Labeling: The container must be clearly and accurately labeled as soon as the first drop of waste is added[15]. The label must include:

    • The words "Hazardous Waste" [5][15].

    • The full chemical name: "3-[(4-Chloro-3-methylphenyl)methyl]piperidine" and any other components in the waste stream[8].

    • The appropriate hazard pictograms (e.g., corrosive, health hazard, flammable)[5][15].

Step 4: On-Site Accumulation and Storage

Waste must be stored safely in a designated area prior to pickup.

  • Satellite Accumulation Areas (SAA): Hazardous waste should be accumulated at or near the point of generation in an SAA under the control of laboratory personnel[15].

  • Secure Storage: Always keep the waste container tightly closed except when adding waste[6]. Store the container in a well-ventilated, designated area away from ignition sources and incompatible materials[3].

  • Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary container (like a tub or bin) to contain any potential leaks[5][10].

Section 4: Spill Management Protocol

In the event of a spill, a swift and correct response is crucial to mitigate risks.

  • Small Spills:

    • Evacuate non-essential personnel from the immediate area[5].

    • Ensure adequate ventilation.

    • Wearing appropriate PPE, contain the spill using a non-combustible absorbent material such as vermiculite, sand, or earth[3][5]. Do not use combustible materials like paper towels.

    • Carefully collect the absorbent material and contaminated items using non-sparking tools and place them into a designated hazardous waste container for disposal[6][17].

    • Decontaminate the spill area with a suitable solvent, collecting all cleaning materials for disposal as hazardous waste[5].

  • Large Spills:

    • Evacuate the entire area immediately.

    • Alert your supervisor and your institution's Environmental Health and Safety (EHS) office.

    • Prevent the spill from entering drains[8].

Section 5: Final Disposal Protocol

The final disposal of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine must be conducted in compliance with all local, state, and federal regulations.

  • Use a Licensed Waste Contractor: The disposal of this chemical waste must be managed by a licensed and approved hazardous waste disposal company[5][8]. Your institution's EHS office will coordinate the pickup and transport of the waste from your laboratory's accumulation area.

  • Documentation: Ensure all required waste disposal documentation is completed accurately. This creates the "cradle-to-grave" paper trail required by the EPA[5][13].

  • Container Decontamination: "Empty" containers that held the pure substance must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste[5]. The properly rinsed container can then be managed according to your institutional guidelines.

Section 6: Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine waste.

G Disposal Workflow for 3-[(4-Chloro-3-methylphenyl)methyl]piperidine cluster_prep In-Lab Preparation cluster_contain Containment & Storage cluster_disposal Final Disposal A Waste Generation B Don Appropriate PPE (Goggles, Gloves, Lab Coat) A->B Step 1 Spill Spill Occurs? A->Spill C Identify Waste as 'Halogenated Organic' B->C Step 2 D Select Compatible, Leak-Proof Container C->D E Label Container: 'Hazardous Waste' + Chemical Name + Hazard Pictograms D->E Step 3 F Place Waste in Container & Keep Securely Closed E->F Step 4 G Store in Designated SAA with Secondary Containment F->G Step 5 H Arrange Pickup with EHS / Licensed Contractor G->H I Complete All Waste Manifests H->I Step 6 J Transport to Approved Waste Disposal Facility I->J Step 7 Spill->B No Spill_Protocol Follow Spill Management Protocol Spill->Spill_Protocol Yes

Caption: Decision workflow for handling and disposing of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine.

References

  • Piperidine - SAFETY DATA SHEET. (2024, May 7). Penta Chemicals. Retrieved from [Link]

  • Piperidine - SAFETY DATA SHEET. (2025, September 23). MilliporeSigma. Retrieved from [Link]

  • How to Dispose of Chemical Waste in a Lab Correctly. (2022, April 11). GAIACA. Retrieved from [Link]

  • How to Ensure Safe Chemical Waste Disposal in Laboratories. (2025, May 21). Daniels Health. Retrieved from [Link]

  • Managing Hazardous Chemical Waste in the Lab. (2021, October 26). Lab Manager. Retrieved from [Link]

  • Disposal of Chemicals in the Laboratory. (2024, July 15). Environmental Marketing Services. Retrieved from [Link]

  • 3-[(4-Chlorophenyl)methyl]piperidine. PubChem. Retrieved from [Link]

  • Regulations for Hazardous Waste Generated at Academic Laboratories. (2025, November 25). US EPA. Retrieved from [Link]

  • Safety Data Sheet: Piperidine. (2019, June 24). Chemos GmbH & Co.KG. Retrieved from [Link]

  • Safety Data Sheet: Piperidine. (2025, March 31). Carl ROTH. Retrieved from [Link]

  • RCRA Organic Air Emission Standards for TSDFs and Large Quantity Generators. US EPA. Retrieved from [Link]

  • 7.2 Organic Solvents. Environment, Health and Safety - University of Tennessee, Knoxville. Retrieved from [Link]

  • RCRA Regulations Explained. National Environmental Trainers. Retrieved from [Link]

  • RCRA Requirements: Does Your Facility Generate Hazardous Waste?. (2020, February 19). The EI Group. Retrieved from [Link]

  • Chapter 7, Hazardous and Recycled Waste. Defense Logistics Agency. Retrieved from [Link]

Sources

Handling

A Comprehensive Guide to the Safe Handling of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine

This document provides essential safety and logistical information for the handling and disposal of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine. As a substituted piperidine derivative, this compound requires careful ma...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential safety and logistical information for the handling and disposal of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine. As a substituted piperidine derivative, this compound requires careful management in a laboratory setting. This guide is designed for researchers, scientists, and drug development professionals, offering a framework for safe operational conduct. The protocols outlined herein are based on the known hazards of structurally similar compounds and established best practices in chemical safety.

Understanding the Hazard Profile

  • Acute Toxicity, Oral (Category 4): Harmful if swallowed[1].

  • Skin Irritation (Category 2): Causes skin irritation[1].

  • Serious Eye Damage (Category 1): Causes serious eye damage[1].

  • Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation[1].

Given these potential hazards, a cautious approach is warranted, assuming the target compound exhibits a similar toxicological profile.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to mitigate the risks associated with handling 3-[(4-Chloro-3-methylphenyl)methyl]piperidine. The following table outlines the recommended PPE, the rationale for its use, and relevant standards.

PPE CategorySpecificationRationale
Eye and Face Protection Chemical safety goggles with side shields, or a full-face shield if there is a risk of splashing.[2]To protect against splashes and aerosols that can cause serious eye damage. Standard safety glasses are insufficient.
Hand Protection Chemical-resistant gloves, such as nitrile or neoprene, tested according to EN 374 or equivalent standards.[2][3]To prevent skin contact, which can lead to irritation. It is crucial to check the breakthrough time and permeation rate of the gloves for the specific solvent used.
Body Protection A laboratory coat, worn fully buttoned. For larger quantities or in case of a significant spill risk, a chemically resistant apron or coveralls should be considered.[3]To protect skin and personal clothing from contamination.
Respiratory Protection A NIOSH-approved respirator with an appropriate cartridge may be necessary if the compound is handled outside of a chemical fume hood or if aerosols or dust are generated.[3][4]To prevent inhalation, which may cause respiratory tract irritation.

Safe Handling and Operational Workflow

A systematic approach to handling this compound is essential for ensuring laboratory safety. The following workflow diagram and step-by-step protocol outline the key stages of handling, from preparation to post-handling procedures.

cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling prep_area Designate and Prepare a Well-Ventilated Work Area (e.g., Fume Hood) gather_ppe Assemble and Inspect All Necessary PPE prep_area->gather_ppe gather_materials Gather All Required Equipment and Reagents gather_ppe->gather_materials don_ppe Don Appropriate PPE gather_materials->don_ppe Proceed to Handling handle_compound Carefully Weigh and Dispense the Compound don_ppe->handle_compound perform_experiment Conduct the Experimental Procedure handle_compound->perform_experiment decontaminate Decontaminate Work Surfaces and Equipment perform_experiment->decontaminate Complete Experiment dispose_waste Segregate and Dispose of Waste Properly decontaminate->dispose_waste doff_ppe Doff and Dispose of/Clean PPE Correctly dispose_waste->doff_ppe wash_hands Wash Hands Thoroughly doff_ppe->wash_hands

Caption: Workflow for Safe Handling of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine.

Step-by-Step Handling Protocol:
  • Preparation:

    • Ensure that a chemical fume hood is in proper working order.

    • Verify the accessibility and functionality of the nearest safety shower and eyewash station.[3]

    • Assemble all necessary PPE and inspect it for any damage.

    • Prepare all required laboratory equipment and reagents.

  • Handling:

    • Don the appropriate PPE as specified in the table above.

    • When weighing and transferring the compound, do so within the fume hood to minimize exposure to vapors or dust.

    • Use non-sparking tools and ensure all equipment is properly grounded to prevent static discharge, especially when working with flammable solvents.[5][6][7]

    • Avoid direct contact with the compound. Use spatulas and other appropriate tools for transfer.

    • Keep containers of the compound tightly closed when not in use.[8][9]

  • Post-Handling:

    • Thoroughly decontaminate all work surfaces and equipment after use.

    • Segregate waste materials as described in the disposal plan below.

    • Carefully remove PPE, avoiding self-contamination.

    • Wash hands and any exposed skin thoroughly with soap and water.[10]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is crucial.

  • Minor Spill:

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, cover the spill with an inert absorbent material such as vermiculite, sand, or earth.[2]

    • Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[5][6][7]

    • Clean the spill area with a suitable solvent, followed by soap and water.

    • Do not allow the spilled material to enter drains or waterways.[2][10]

  • Major Spill:

    • Evacuate the laboratory immediately and alert others.

    • Contact your institution's emergency response team.

    • Prevent entry into the affected area.

  • Personal Exposure:

    • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][8]

    • Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[8][11]

    • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[8]

    • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them 1-2 glasses of water to drink. Seek immediate medical attention.[8][11]

Disposal Plan

Proper disposal of 3-[(4-Chloro-3-methylphenyl)methyl]piperidine and associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

  • Waste Segregation:

    • Solid Waste: Unused or contaminated compound, and any materials used for spill cleanup, should be placed in a clearly labeled, sealed container for hazardous solid waste.

    • Liquid Waste: Solutions containing the compound should be collected in a labeled, sealed container for hazardous liquid waste. Do not mix with incompatible waste streams.

    • Contaminated PPE: Disposable PPE such as gloves should be disposed of as hazardous solid waste. Reusable PPE must be decontaminated before reuse.[11]

  • Disposal Method:

    • All waste containing this compound must be disposed of through a licensed chemical waste disposal company.[6]

    • Do not dispose of this chemical down the drain or in the regular trash.

References

  • PubChem. 3-[(4-Chlorophenyl)methyl]piperidine. National Center for Biotechnology Information. [Link]

  • Carl ROTH. Safety Data Sheet: Piperidine. [Link]

  • Antibodies.com. 4-Piperidinopiperidine. [Link]

  • Australian Government Department of Health. Piperidine: Human health tier II assessment. [Link]

  • Jubilant Life Sciences Limited. Piperidine Safety Data Sheet. [Link]

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